4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

• CAS: 67562-19-0

Core Science & Biosynthesis

Introduction: The Strategic Value of Alkyl Pinacol Boronic Esters in Modern Synthesis

An In-depth Technical Guide to the Chemical Properties and Applications of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

In the landscape of contemporary drug discovery and materials science, the formation of carbon-carbon bonds remains a cornerstone of molecular construction. Among the myriad of tools available to the synthetic chemist, the Suzuki-Miyaura cross-coupling reaction has emerged as a particularly powerful and versatile method.[1] Central to the success and broad applicability of this reaction is the development of stable, manageable, and reactive organoboron reagents.

While arylboronic acids have long been staples of C(sp²)—C(sp²) bond formation, the synthesis of molecules with greater three-dimensional character—a key objective in modern drug development—necessitates robust methods for creating C(sp²)—C(sp³) linkages. This is the domain where alkylboronic acid surrogates, particularly pinacol esters like 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, demonstrate their profound utility.

This guide provides an in-depth examination of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (also known as n-propylboronic acid pinacol ester). We will move beyond a simple recitation of facts to explore its core chemical properties, the rationale behind its synthesis and handling, and its application in the context of high-impact organic transformations. This document is intended for researchers, medicinal chemists, and process development scientists who require a deep, practical understanding of this valuable synthetic building block.

Core Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and spectral properties is fundamental to its effective use in the laboratory. These data inform purification strategies, reaction monitoring, and structural confirmation.

Structural and Physical Properties

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is a stable, liquid organoboron compound. The pinacol (tetramethylethylene glycol) moiety confers significantly greater stability compared to the parent propylboronic acid, protecting the Lewis acidic boron center from premature decomposition pathways such as protodeboronation and oxidative degradation.[2]

dot graph Structure { layout=neato; node [shape=none, margin=0]; edge [style=bold]; bgcolor="#FFFFFF"; // Nodes for atoms B [label="B", pos="0,0!", fontcolor="#202124"]; O1 [label="O", pos="-1.2,-0.7!", fontcolor="#202124"]; O2 [label="O", pos="1.2,-0.7!", fontcolor="#202124"]; C1 [label="C", pos="-1.2,-2.2!", fontcolor="#202124"]; C2 [label="C", pos="1.2,-2.2!", fontcolor="#202124"]; C3 [label="C", pos="0,1.5!", fontcolor="#202124"]; C4 [label="C", pos="0,3.0!", fontcolor="#202124"]; C5 [label="C", pos="0,4.5!", fontcolor="#202124"];

// Nodes for pinacol methyls C1_Me1 [label="CH₃", pos="-2.4,-2.9!", fontcolor="#202124"]; C1_Me2 [label="CH₃", pos="0,-2.9!", fontcolor="#202124"]; C2_Me1 [label="CH₃", pos="2.4,-2.9!", fontcolor="#202124"]; C2_Me2 [label="CH₃", pos="0,-2.9!", fontcolor="#202124"];

// Nodes for propyl hydrogens C3_H [label="H₂", pos="0.8,1.5!", fontcolor="#202124"]; C4_H [label="H₂", pos="0.8,3.0!", fontcolor="#202124"]; C5_H [label="H₃", pos="0.8,4.5!", fontcolor="#202124"];

// Bonds B -- O1; B -- O2; O1 -- C1; O2 -- C2; C1 -- C2; B -- C3; C3 -- C4; C4 -- C5;

// Pinacol methyl bonds C1 -- C1_Me1; C1 -- C1_Me2 [style=invis]; // for positioning C2 -- C2_Me1; C2 -- C2_Me2 [style=invis]; // for positioning

// Invisible nodes for positioning methyls on C1 and C2 node [shape=point, width=0, height=0]; p1 [pos="-2.0, -2.5!"]; p2 [pos="-0.4, -2.5!"]; p3 [pos="0.4, -2.5!"]; p4 [pos="2.0, -2.5!"];

C1 -- p1 [style=invis]; C1 -- p2 [style=invis]; C2 -- p3 [style=invis]; C2 -- p4 [style=invis];

// Manually position methyls node [label="CH₃", fontcolor="#202124"]; Me1a [pos="-2.0, -3.2!"]; Me1b [pos="-0.4, -3.2!"]; Me2a [pos="0.4, -3.2!"]; Me2b [pos="2.0, -3.2!"];

C1 -- Me1a; C1 -- Me1b; C2 -- Me2a; C2 -- Me2b;

// Add labels for propyl chain node [shape=none]; C3_label [label="CH₂", pos="-0.8,1.5!"]; C4_label [label="CH₂", pos="-0.8,3.0!"]; C5_label [label="CH₃", pos="-0.8,4.5!"];

} end_dot Figure 1: Structure of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.

Property	Value	Source
IUPAC Name	4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane	[2]
Synonyms	n-Propylboronic acid pinacol ester, 1-Propylboronic acid pinacol ester	[2]
CAS Number	67562-19-0	[2]
Molecular Formula	C₉H₁₉BO₂	[2]
Molecular Weight	170.06 g/mol	[2]
Appearance	Colorless liquid
Boiling Point	~47-49 °C / 9 mbar (estimate)	[3]
Density	~0.894 g/mL at 25 °C (estimate)	[3]

Spectroscopic Data (Predicted)

Spectroscopic analysis is essential for confirming the identity and purity of the reagent. Below are the predicted NMR spectral characteristics based on its structure and data from analogous compounds.[4]

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
¹H NMR	~1.25	s (singlet)	12H, four equivalent methyl groups on the pinacol ring.
~1.45	m (multiplet)	2H, central -CH₂- of the propyl group.
~0.95	t (triplet)	3H, terminal -CH₃ of the propyl group.
~0.75	t (triplet)	2H, -CH₂- group directly attached to the boron atom.
¹³C NMR	~83.0	s	Quaternary carbons of the pinacol ring (C(CH₃)₂).
~24.8	s	Methyl carbons of the pinacol ring.
~21.0	s	Central -CH₂- of the propyl group.
~17.0	s	Terminal -CH₃ of the propyl group.
~10.0 (broad)	s	Methylene carbon attached to boron (-CH₂-B). This signal is often broadened or unobserved due to quadrupolar relaxation from the adjacent ¹¹B nucleus.
¹¹B NMR	~34.0	br s (broad singlet)	Typical range for tricoordinate alkylboronic esters.

Synthesis and Purification: A Robust and Validated Protocol

The most common and efficient laboratory-scale synthesis of alkyl pinacol boronates is the transition-metal-catalyzed hydroboration of an alkene with pinacolborane (H-Bpin). This method offers excellent regioselectivity for the anti-Markovnikov product, placing the boron atom at the less substituted carbon of the double bond.

Experimental Protocol: Hydroboration of Propene

This protocol describes a representative procedure for the synthesis of the title compound. Causality: The choice of an iridium or rhodium catalyst is based on its high efficiency and selectivity for the hydroboration of terminal alkenes. The reaction is conducted under an inert atmosphere using anhydrous solvent to prevent the hydrolysis of pinacolborane and the product boronic ester.

• Apparatus Setup: A flame-dried or oven-dried two-neck round-bottom flask, equipped with a magnetic stir bar, a condenser, a gas inlet adapter, and a rubber septum, is assembled and allowed to cool to room temperature under a stream of dry argon or nitrogen.

• Reagent Charging: To the flask, add the hydroboration catalyst (e.g., 1-2 mol% of [Ir(cod)Cl]₂ and an appropriate phosphine ligand like dppe).

• Solvent and Reagent Addition: Add anhydrous tetrahydrofuran (THF) via cannula or syringe, followed by pinacolborane (1.0 equivalent).

• Alkene Introduction: Cool the solution to 0 °C in an ice bath. Bubble propene gas through the solution via a needle for a predetermined time or until the desired amount (a slight excess, e.g., 1.1-1.2 equivalents) has been added, as monitored by mass.

• Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by GC-MS or TLC (staining with ceric ammonium molybdate, which visualizes boronic esters as deep blue spots). The reaction is typically complete within 2-18 hours.

• Workup: Once the reaction is complete, carefully concentrate the mixture under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient). The latter is often preferred for removing catalytic residues. Causality: Silica gel is slightly acidic and can promote some hydrolysis; therefore, the chromatography should be performed relatively quickly, and sometimes the silica is pre-treated with a non-polar solvent or a small amount of triethylamine in the eluent to minimize degradation.

Stability, Handling, and Core Reactivity Principles

The utility of pinacol boronic esters is directly linked to their enhanced stability relative to boronic acids. However, they are not inert and require appropriate handling to ensure their integrity.

• Hydrolytic Stability: The gem-dimethyl groups on the pinacol backbone provide steric hindrance around the boron atom, which kinetically protects it from hydrolysis.[2] Despite this, they are susceptible to slow hydrolysis in the presence of water, especially under acidic or basic conditions, to regenerate the boronic acid and pinacol. For this reason, they should be stored in a cool, dry place under an inert atmosphere. Reactions employing these reagents, particularly those involving sensitive catalysts or intermediates, are best performed under anhydrous conditions.

• Thermal Stability: Alkyl pinacol boronates are generally thermally stable and can be purified by vacuum distillation.

• Protodeboronation: This is a common side reaction in cross-coupling, where the C-B bond is cleaved and replaced by a C-H bond. This process can be promoted by moisture or acidic protons in the reaction mixture and is a competing pathway that reduces the yield of the desired coupled product. The choice of base and rigorously dry conditions are critical to suppress this side reaction.

Application in Suzuki-Miyaura Cross-Coupling

The premier application of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form a C(sp²)—C(sp³) bond with an aryl or vinyl halide/triflate. This reaction is a cornerstone of modern pharmaceutical synthesis.

// Nodes for the cycle Pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; OxAdd [label="Oxidative Addition", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII [label="Ar-Pd(II)-X L₂\n(Palladacycle)", fillcolor="#FBBC05", fontcolor="#202124"]; Transmetal [label="Transmetalation", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_R [label="Ar-Pd(II)-R L₂", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RedElim [label="Reductive Elimination", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Input/Output Nodes ArX [label="Aryl Halide\n(Ar-X)", shape=folder, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Boronate [label="Propyl-B(pin)\n+ Base (e.g., K₃PO₄)", shape=folder, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="Product\n(Ar-Propyl)", shape=folder, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Pd0 -> OxAdd [dir=none]; OxAdd -> PdII; PdII -> Transmetal [dir=none]; Transmetal -> PdII_R; PdII_R -> RedElim [dir=none]; RedElim -> Pd0;

// Input/Output Edges ArX -> OxAdd [label=" Adds Ar-X"]; Boronate -> Transmetal [label=" Adds [Propyl-B(pin)(OH)]⁻"]; RedElim -> Product [label=" Releases Product"]; } end_dot Figure 3: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Mechanistic Rationale

The catalytic cycle proceeds through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) intermediate. This is often the rate-limiting step.

• Transmetalation: The organic group (propyl) is transferred from the boron atom to the palladium center. Causality: This step requires activation of the boronic ester by a base (e.g., K₃PO₄, Cs₂CO₃). The base coordinates to the boron atom, forming a more nucleophilic "ate" complex, [R-B(pin)(Base)]⁻, which facilitates the transfer of the propyl group to the electrophilic Pd(II) center.

• Reductive Elimination: The two organic fragments (aryl and propyl) on the palladium center couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

Field-Proven Experimental Protocol

This protocol provides a robust starting point for the coupling of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane with a generic aryl bromide. Optimization of catalyst, ligand, base, and solvent may be required for specific substrates.

• Reaction Setup: To a flame-dried Schlenk tube or microwave vial, add the aryl bromide (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₃PO₄ or Cs₂CO₃, 2-3 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane (1.2-1.5 equiv) via syringe.

• Solvent Addition: Add a degassed solvent system. A common choice is a mixture of an organic solvent like 1,4-dioxane or toluene and water (e.g., 4:1 ratio). Causality: While the boronic ester itself is best handled neat under anhydrous conditions, the Suzuki coupling often benefits from a small amount of water, which can aid in dissolving the inorganic base and facilitating the formation of the boronate "ate" complex.

• Heating: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C) until the starting material is consumed (monitored by TLC, GC, or LC-MS).

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude residue is then purified by flash column chromatography on silica gel to yield the pure propyl-aryl product.

Conclusion

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is more than just a chemical commodity; it is a strategic tool for the efficient construction of molecular complexity. Its enhanced stability over the corresponding boronic acid simplifies handling, storage, and purification, while its reactivity profile makes it an excellent coupling partner in the robust and reliable Suzuki-Miyaura reaction. For scientists engaged in the synthesis of novel pharmaceuticals and advanced materials, a deep, mechanistic understanding of this reagent—from its synthesis and physical properties to the subtleties of its application in catalysis—is indispensable for achieving modern synthetic goals.

References

• Assessing the stability and reactivity of a new generation of boronic esters. Poster Presentation, ACS.

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. PubChem, National Center for Biotechnology Information.

• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane. Sigma-Aldrich.

• 4,4,5,5-Tetramethyl-2-(prop-1-enyl)-1,3,2-dioxaborolane Chemical Properties. ChemicalBook.

• Safety Data Sheet for 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Thermo Fisher Scientific.

• GHS Safety Data Sheet for 2-Isopropenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. XiXisys.

• Isopropenylboronic acid pinacol ester. Sigma-Aldrich.

• Dioxaborolanes Product Listing. Fisher Scientific.

• Spectral data for the synthesis of (E)-alkenylboronic acid pinacol esters via hydroboration of alkynes. Data in Brief, via PMC.

• Accessing alkyl boronic esters via visible light-mediated decarboxylative addition reactions of redox active esters - Supporting Information. Royal Society of Chemistry.

• Phenylboronic acid pinacol ester. Thermo Fisher Scientific.

• Phenylboronic acid pinacol ester. Sigma-Aldrich.

• Suzuki Coupling. Organic Chemistry Portal.

• Suzuki cross-coupling reaction. YouTube, Chem Help ASAP.

• Suzuki Coupling: Mechanism, Experimental Procedure, and Set Up. YouTube, Organic Chemistry with Lluís Llorens Palomo.

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. J. Am. Chem. Soc., via PMC.

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. J. Org. Chem.

• Formation of Pinacol Boronate Esters via Pyridine Iodoborane Hydroboration. Org. Lett., via PMC.

• ¹³C NMR Chemical Shifts. Oregon State University.

• Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications. Catalysts, MDPI.

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• 2. 4,4,5,5-Tetramethyl-2-(prop-1-enyl)-1,3,2-dioxaborolane CAS#: 72824-05-6 [amp.chemicalbook.com]
• 3. Spectral data for the synthesis of (E)-alkenylboronic acid pinacol esters via hydroboration of alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

An In-depth Technical Guide to n-Propylboronic Acid Pinacol Ester: Synthesis, Characterization, and Application

Foreword: The Practical Significance of n-Propylboronic Acid Pinacol Ester

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the ability to forge new carbon-carbon bonds with precision and efficiency is paramount. Among the tools available, organoboron reagents stand out for their unique blend of stability and reactivity. n-Propylboronic acid pinacol ester represents a quintessential example of these valuable building blocks. Unlike their corresponding free boronic acids, pinacol esters exhibit markedly enhanced stability towards air and moisture, which translates to a longer shelf-life, easier handling, and amenability to standard purification techniques like chromatography.[1][2] This guide provides an in-depth exploration of the synthesis, characterization, and core applications of n-propylboronic acid pinacol ester, designed for the practicing researcher in drug development and chemical synthesis.

Synthesis: A Reliable and Scalable Protocol

The preparation of alkylboronic esters is a well-established field, with several reliable methods available. One of the most common and efficient routes involves the reaction of a Grignard reagent with a suitable borate ester, such as 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, or more directly with pinacolborane (HBpin).[3] The Grignard-based approach is detailed here due to its widespread use and scalability.

The causality behind this choice of methodology rests on the high nucleophilicity of the Grignard reagent, which readily attacks the electrophilic boron center of the borate ester. The entire process must be conducted under strictly anhydrous conditions and an inert atmosphere (e.g., Argon or Nitrogen) because Grignard reagents and the boronic ester product are sensitive to water and atmospheric oxygen.

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis and characterization of n-propylboronic acid pinacol ester.

Detailed Step-by-Step Synthesis Protocol

• Preparation: An oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled. The system is flushed with dry nitrogen.

• Grignard Reagent Formation: Magnesium turnings (1.2 eq) are added to the flask. A small crystal of iodine can be added to initiate the reaction. Anhydrous tetrahydrofuran (THF) is added to cover the magnesium. A solution of n-propyl bromide (1.0 eq) in anhydrous THF is added dropwise from the dropping funnel. The reaction is typically initiated with gentle heating and then maintained at a gentle reflux until most of the magnesium is consumed.

• Borylation: The freshly prepared Grignard solution is cooled to 0 °C in an ice bath. A solution of pinacolborane (HBpin) (1.05 eq) in anhydrous THF is added dropwise, maintaining the internal temperature below 5 °C. The reaction mixture is then allowed to warm to room temperature and stirred for 12-16 hours.

• Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is transferred to a separatory funnel.

• Extraction and Isolation: The aqueous layer is extracted three times with diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure to yield the crude n-propylboronic acid pinacol ester.

• Purification: The crude product is purified by fractional distillation under reduced pressure. For less volatile or thermally sensitive analogs, column chromatography may be employed. A noteworthy field insight is the use of silica gel pre-treated with boric acid; this neutralizes the Lewis acidic sites on the silica surface, which can otherwise promote the hydrolysis of the pinacol ester during purification.[4]

Characterization: A Multi-Technique Approach

Confirming the identity and purity of the synthesized n-propylboronic acid pinacol ester requires a combination of spectroscopic techniques. Each method provides a unique piece of structural information, and together they form a self-validating system of analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of organic molecules. For n-propylboronic acid pinacol ester, ¹H, ¹³C, and ¹¹B NMR are all highly informative.

| NMR Data Summary for n-Propylboronic Acid Pinacol Ester | | :--- | :--- | :--- | | Nucleus | Expected Chemical Shift (δ, ppm) | Signal Description | | ¹H NMR | ~1.23 | Singlet, 12H (4 x -CH₃ of pinacol) | | | ~1.45 | Sextet, 2H (-CH₂-CH₃) | | | ~0.95 | Triplet, 3H (-CH₃) | | | ~0.75 | Triplet, 2H (B-CH₂-) | | ¹³C NMR | ~83.0 | Quaternary Carbon (2 x C-O of pinacol) | | | ~24.8 | Methyl Carbon (4 x -CH₃ of pinacol) | | | ~20.0 | Methylene Carbon (-CH₂-CH₃) | | | ~17.5 | Methyl Carbon (-CH₃) | | | ~10 (broad) | Methylene Carbon (B-CH₂-), often broad due to quadrupolar relaxation of boron | | ¹¹B NMR | ~34 | Broad singlet |

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data is synthesized from typical values for alkyl pinacol boronic esters.[5][6][7]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. The spectrum is characterized by strong absorptions corresponding to C-H and B-O bonds.

| FTIR Data Summary | | :--- | :--- | | Wavenumber (cm⁻¹) | Vibrational Mode | | 2850-3000 | C-H stretching (propyl and pinacol alkyl groups) | | 1370-1380 | B-O asymmetric stretching (characteristic of boronic esters) | | 1145 | C-O stretching | | 850 | B-C stretching |

Note: Values are typical for boronic acid pinacol esters.[8][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule, confirming its molecular weight. Electron Impact (EI) or Electrospray Ionization (ESI) can be used. Analysis can sometimes be complicated by the compound's reactivity and potential for hydrolysis or trimerization.[6][10] For n-propylboronic acid pinacol ester (C₉H₁₉BO₂), the expected molecular weight is approximately 170.15 g/mol . The mass spectrum should show a molecular ion peak (M⁺) corresponding to this value.

Application: The Suzuki-Miyaura Cross-Coupling Reaction

The primary application for n-propylboronic acid pinacol ester is as a nucleophilic partner in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[11] This reaction is one of the most powerful methods for forming C(sp²)-C(sp³) bonds and is widely used in the synthesis of pharmaceuticals and functional materials.[12][13]

The pinacol ester offers superior performance over the free boronic acid in many cases due to its defined stoichiometry and lack of dehydrative side reactions (which can form inactive boroxines).[2] The reaction requires a palladium catalyst, a base, and an appropriate solvent system. The choice of base is critical; a mild base like potassium acetate (KOAc) or potassium carbonate (K₂CO₃) is often sufficient and prevents unwanted side reactions.[14]

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Representative Protocol for Suzuki-Miyaura Coupling

• Setup: To a flame-dried Schlenk flask under a nitrogen atmosphere, add the aryl halide (e.g., 4-bromoanisole, 1.0 eq), n-propylboronic acid pinacol ester (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add a degassed solvent mixture, such as toluene/ethanol/water (4:1:1).

• Reaction: Heat the mixture to 80-90 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the resulting crude product by column chromatography on silica gel to yield the coupled product (e.g., 4-n-propylanisole).

Safety and Handling

As with any chemical reagent, proper safety precautions are essential when working with n-propylboronic acid pinacol ester.

• Hazards: The compound is generally classified as a flammable liquid and vapor. It may cause skin and eye irritation.[15][16]

• Handling: Always handle in a well-ventilated area, preferably within a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[17][18] Avoid sources of ignition and take precautionary measures against static discharge.[18]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[19] It is often recommended to store under an inert atmosphere (e.g., Argon) to prevent gradual hydrolysis.

Conclusion

n-Propylboronic acid pinacol ester is a stable, versatile, and highly valuable reagent for constructing carbon-carbon bonds in complex molecule synthesis. Its straightforward preparation, well-defined spectroscopic characteristics, and robust performance in the Suzuki-Miyaura cross-coupling reaction make it an indispensable tool for researchers in drug discovery and materials science. By understanding the principles behind its synthesis, characterization, and application, scientists can effectively leverage this building block to accelerate innovation.

References

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
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• SAFETY D
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• 1-BOC-PYRROLE-2-BORONIC ACID, PINACOL ESTER(1072944-98-9) 1H NMR spectrum - ChemicalBook.
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• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters | Semantic Scholar.
• Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Inform
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube.
• Synthesis of Cyclopropyl Pinacol Boronic Esters
• How to purify boronic acids/boronate esters?
• C-C coupling reactions of N-alkyl carbazole boronic acid pinacol ester...
• (PDF)
• FT-IR spectrum of 4-vinylphenyl boronic acid (VPBA, top) and CRX-3 (bottom).
• FTIR Functional Group D

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An In-Depth Technical Guide to 2-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: Synthesis, Properties, and Applications in Modern Organic Chemistry

This guide provides a comprehensive overview of 2-propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, a key building block in contemporary organic synthesis. Intended for researchers, scientists, and professionals in drug development, this document delves into its nomenclature, structural features, physicochemical properties, synthesis methodologies, and critical applications, with a focus on the rationale behind its use in constructing complex molecular architectures.

Nomenclature and Structure

The compound commonly known as propylboronic acid pinacol ester is systematically named 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane according to IUPAC nomenclature.[1] Its structure consists of a propyl group attached to the boron atom of a 1,3,2-dioxaborolane ring, which is substituted with four methyl groups at the 4 and 5 positions. This pinacol protecting group is crucial for the compound's stability and handling characteristics.

• Molecular Formula: C₉H₁₉BO₂[1]

• CAS Number: 67562-19-0[1]

The structural representation of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane is depicted below:

Caption: Chemical structure of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane.

Physicochemical Properties

The pinacol ester of propylboronic acid is a liquid at room temperature. Its physical and chemical properties make it a versatile reagent in a variety of reaction conditions. A summary of its key properties is provided in the table below.

Property	Value	Source
Molecular Weight	170.06 g/mol	[1]
Appearance	Liquid	[2]
Boiling Point	Not specified
Density	Not specified
Refractive Index	Not specified
Solubility	Not miscible or difficult to mix with water.	[2]

Synthesis of 2-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The synthesis of alkylboronic acid pinacol esters can be achieved through several reliable methods. The choice of method often depends on the availability of starting materials, desired scale, and functional group tolerance. Two of the most prevalent and effective strategies are the hydroboration of alkenes and the Miyaura borylation of alkyl halides.

Synthesis via Hydroboration of Propene

Transition metal-catalyzed hydroboration of alkenes with pinacolborane (HBpin) is a highly efficient and atom-economical method for the preparation of alkylboronic esters.[3] This reaction typically proceeds with anti-Markovnikov selectivity, meaning the boron atom adds to the less substituted carbon of the double bond.

Caption: General workflow for the synthesis via hydroboration.

Experimental Protocol: A Representative Procedure

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), a solution of the transition metal catalyst (e.g., a rhodium or iridium complex) in an anhydrous solvent such as tetrahydrofuran (THF) is prepared.

• Addition of Pinacolborane: Pinacolborane (1.0 equivalent) is added to the catalyst solution via syringe.

• Introduction of Propene: Propene gas is bubbled through the reaction mixture at a controlled rate, or a pre-determined amount of liquefied propene is added at low temperature.

• Reaction: The reaction mixture is stirred at room temperature or slightly elevated temperature for a specified period, typically ranging from a few hours to overnight. The progress of the reaction is monitored by techniques such as GC-MS or NMR spectroscopy.

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The crude product is then purified, typically by distillation or column chromatography on silica gel, to yield the pure 2-propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Causality in Experimental Choices:

• Catalyst Selection: The choice of transition metal catalyst (often based on rhodium or iridium) is critical for achieving high regioselectivity and reaction efficiency. These catalysts operate through a mechanism involving oxidative addition of the B-H bond, alkene coordination, migratory insertion, and reductive elimination.

• Solvent: Anhydrous solvents are essential to prevent the hydrolysis of pinacolborane and the resulting product. THF is a common choice due to its ability to dissolve the reactants and stabilize reactive intermediates.

• Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the oxidation of the catalyst and the organoborane product.

Synthesis via Reaction of a Grignard Reagent

Another common method for the synthesis of alkylboronic esters involves the reaction of a Grignard reagent with an alkoxyboronic ester, such as 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This method is particularly useful when the corresponding alkyl halide is readily available.

Experimental Protocol: A Representative Procedure

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended in anhydrous diethyl ether or THF. A solution of 1-bromopropane in the same solvent is added dropwise to initiate the formation of propylmagnesium bromide.

• Reaction with Boronic Ester: The freshly prepared Grignard reagent is then added slowly to a cooled solution (-78 °C) of 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.0 equivalent) in anhydrous THF.

• Quenching and Work-up: After stirring for several hours at low temperature and then allowing it to warm to room temperature, the reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The resulting crude product is purified by distillation or column chromatography.

Applications in Organic Synthesis, Particularly in Drug Development

Propylboronic acid pinacol ester is a valuable reagent in organic synthesis, primarily due to its role as a stable and effective coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. Boronic acids and their esters are widely used in the synthesis of bioactive molecules.[4][5][6] The pinacol ester is particularly favored due to its enhanced stability, ease of handling, and purification compared to the free boronic acid.[5]

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organoboron compound and an organohalide or triflate. The use of alkylboronic esters like 2-propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane allows for the introduction of sp³-hybridized carbon centers, a structural motif of increasing importance in drug discovery.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Causality in Experimental Choices:

• Palladium Catalyst and Ligand: The choice of palladium catalyst and the associated phosphine ligands is critical. The ligand stabilizes the palladium center and influences the rates of oxidative addition, transmetalation, and reductive elimination. Electron-rich and bulky ligands are often employed for challenging couplings involving alkylboron reagents.

• Base: A base is required to activate the organoboron species, facilitating the transmetalation step. The choice of base (e.g., carbonates, phosphates, or hydroxides) can significantly impact the reaction yield and scope.

• Solvent: A suitable solvent system, often a mixture of an organic solvent and water, is necessary to dissolve both the organic and inorganic reagents.

Importance in Drug Discovery and Development

The introduction of small alkyl groups is a common strategy in medicinal chemistry to modulate the potency, selectivity, and pharmacokinetic properties of drug candidates. The C(sp³)-C(sp²) bond formation enabled by reagents like propylboronic acid pinacol ester is therefore of high value. Boronic acids themselves and their derivatives are present in several FDA-approved drugs, highlighting the importance of this class of compounds in pharmaceutical research.[7] For instance, pyrazole-4-boronic acid pinacol ester is a key intermediate in the synthesis of anticancer drugs. While a specific example of a marketed drug synthesized using 2-propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane was not identified in the search, its utility as a building block for introducing a propyl group in the synthesis of bioactive molecules is well-established within the principles of medicinal chemistry.[4][6]

Conclusion

2-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a stable, versatile, and highly valuable reagent in modern organic synthesis. Its primary application in Suzuki-Miyaura cross-coupling reactions provides a reliable method for the introduction of a propyl group, a common structural motif in pharmaceuticals and other functional organic molecules. The synthetic methodologies for its preparation, particularly hydroboration and Miyaura borylation, are well-established and offer high efficiency and functional group tolerance. A thorough understanding of the principles governing its synthesis and reactivity allows researchers to effectively leverage this powerful building block in the design and construction of complex molecular targets.

References

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• Santos, M. A., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(17), 5243. Retrieved from [Link]

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• ResearchGate. (n.d.). 2‐Isopropoxyl‐4,4,5,5‐tetramethyl‐1,3,2‐dioxaborolane. Retrieved from [Link]

• ResearchGate. (n.d.). Transformation of 4,4,5,5-tetramethyl-2-phenethyl-1,3,2-dioxaborolane 2a. Retrieved from [Link]

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Physical and chemical properties of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

An In-depth Technical Guide to 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, a key reagent in modern synthetic chemistry. Known commonly as n-propylboronic acid pinacol ester, this compound offers a stable and versatile platform for introducing the propyl moiety into complex molecular architectures. We will delve into its fundamental properties, synthesis, reactivity, and critical applications, with a focus on the practical insights required by researchers in pharmaceuticals, agrochemicals, and materials science.

Core Concepts: The Advantage of the Pinacol Ester

In the landscape of organic synthesis, boronic acids are celebrated for their utility in carbon-carbon bond formation, most notably the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. However, free boronic acids can be challenging to work with. They are often prone to decomposition pathways like protodeboronation and can undergo spontaneous dehydration to form cyclic boroxine trimers, which complicates purification and accurate quantification.[1][2]

This is where boronate esters, particularly pinacol esters like 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, provide a significant advantage. The pinacol group acts as a robust protecting group for the boronic acid functionality.[1] This structural modification imparts several favorable characteristics:

• Enhanced Stability: Pinacol esters are significantly more stable to air and moisture, have a longer shelf-life, and are less susceptible to degradation under many reaction conditions.[3][4]

• Ease of Handling: They are typically less polar than their corresponding acids, which simplifies purification by standard techniques like column chromatography and allows for easier handling.[2][3]

• Compatibility: The pinacol ester is stable enough to withstand a variety of reaction conditions, making it ideal for multi-step syntheses where functional group tolerance is paramount.[5]

While offering superior stability, the ester is sufficiently reactive to participate directly in cross-coupling reactions or can be hydrolyzed in situ to the more reactive boronic acid under typical Suzuki-Miyaura conditions.[1][3] This balance of stability and reactivity makes it an indispensable tool for synthetic chemists.

Physicochemical and Structural Properties

A thorough understanding of a reagent's physical and chemical properties is fundamental to its effective use. The key characteristics of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane are summarized below.

Property	Value	Reference
IUPAC Name	4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane	[6]
Synonyms	n-Propylboronic acid pinacol ester, 1-Propylboronic acid pinacol ester	[6]
CAS Number	67562-19-0	[6]
Molecular Formula	C₉H₁₉BO₂	[6]
Molecular Weight	170.06 g/mol	[6]
Appearance	Colorless to light orange/yellow clear liquid	[7]
Density	0.882 g/mL at 25 °C (for parent dioxaborolane)
Boiling Point	73 °C at 15 mmHg (for isopropoxy derivative)	[8]
Refractive Index	n20/D 1.409 (lit.) (for isopropoxy derivative)	[8]

The structural foundation of the molecule's stability is the dioxaborolane ring, which is sterically shielded by the four methyl groups of the pinacol backbone. This steric hindrance protects the electrophilic boron center from unwanted reactions, such as premature hydrolysis.[9]

Synthesis and Purification

The preparation of alkyl boronate esters is a well-established process in synthetic chemistry. A common and reliable method involves the reaction of a Grignard reagent with an alkoxyborane, such as 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Caption: General workflow for the synthesis of n-propylboronic acid pinacol ester.

Experimental Protocol: Synthesis

Causality: This protocol leverages the nucleophilicity of the Grignard reagent to displace the isopropoxy group on the boron atom, forming the desired C-B bond. The reaction is conducted under anhydrous conditions to prevent quenching of the highly reactive Grignard reagent.

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, a condenser, and an argon or nitrogen inlet to maintain an inert atmosphere.[10]

• Reagent Charging: The flask is charged with 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.0 equiv) dissolved in anhydrous tetrahydrofuran (THF).

• Grignard Addition: A solution of propylmagnesium bromide (1.1 equiv) in diethyl ether is added dropwise via the dropping funnel at 0 °C. The internal temperature should be carefully monitored and maintained.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until analysis (e.g., by GC-MS) indicates the consumption of the starting borate.

• Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• Purification: The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield the final product as a colorless oil.

Self-Validation: Purity of the final product can be confirmed by ¹H NMR, ¹³C NMR, and ¹¹B NMR spectroscopy.[10] GC-MS analysis is also effective for assessing purity.

Purification Insight: While many pinacol boronates can be purified by column chromatography, prolonged exposure to silica gel can cause hydrolysis.[2] If chromatography is necessary, using silica gel pre-treated with boric acid or performing a rapid filtration through a silica plug can minimize decomposition.[1][2] For a volatile compound like this, vacuum distillation is often the superior method.

Chemical Reactivity and Applications

The synthetic utility of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane is dominated by its application in the Suzuki-Miyaura cross-coupling reaction, a powerful method for constructing C(sp²)-C(sp³) bonds.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Causality: This protocol creates a carbon-carbon bond between an aryl halide and the propyl group. The palladium catalyst cycles between Pd(0) and Pd(II) oxidation states, while the base is crucial for activating the boronate ester to facilitate the transmetalation step.[3]

• Inert Atmosphere Setup: To a flame-dried Schlenk flask, add the aryl halide (1.0 equiv), 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equiv).[3][11]

• Solvent Addition: Add a degassed solvent system (e.g., dioxane/water, toluene, or DMF). Degassing is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir under an inert atmosphere.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Work-up: Upon completion, cool the mixture to room temperature, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to obtain the propyl-arylated product.

Self-Validation: The identity and purity of the coupled product should be confirmed by NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

Safety, Handling, and Storage

Proper handling and storage are paramount for ensuring reagent integrity and laboratory safety.

• Hazards: 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is classified as a flammable liquid and vapor.[6] It can also cause skin and eye irritation.[12]

• Handling: Always handle this reagent in a well-ventilated fume hood.[12][13] Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[13] Use non-sparking tools and take precautionary measures against static discharge.[7][12][13]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and ignition sources.[12][13] For long-term stability, refrigeration (2-8°C) is recommended. Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[13]

Conclusion

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane stands out as a highly valuable and practical reagent. Its superior stability and ease of handling compared to the free boronic acid make it an optimal choice for introducing propyl groups in complex syntheses. For researchers in drug development and materials science, mastering the use of this pinacol ester through protocols like the Suzuki-Miyaura coupling is essential for the efficient and reliable construction of novel molecular entities.

References

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• A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC - NIH. National Library of Medicine. [Link]

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An In-depth Technical Guide to n-Propylboronic Acid Pinacol Ester (CAS: 67562-19-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Propylboronic acid pinacol ester, registered under CAS number 67562-19-0, is a key organoboron compound with significant applications in modern organic synthesis. As a stable, versatile, and commercially available reagent, it serves as an essential building block, particularly in the formation of carbon-carbon bonds. Its utility is most prominently showcased in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, a cornerstone of medicinal chemistry and materials science.[1] The pinacol ester functional group confers enhanced stability to the boronic acid, making it less prone to dehydration and protodeboronation compared to its free boronic acid counterpart. This increased stability translates to easier handling, purification, and a longer shelf life, which are critical advantages in multi-step synthetic campaigns.[1] This guide provides a comprehensive overview of the properties, synthesis, applications, and safe handling of n-propylboronic acid pinacol ester, with a focus on its role in drug discovery and development.

Chemical and Physical Properties

n-Propylboronic acid pinacol ester, also known as 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, is a colorless liquid under standard conditions. Its key chemical and physical properties are summarized in the table below.

Property	Value
CAS Number	67562-19-0
Molecular Formula	C₉H₁₉BO₂
Molecular Weight	170.06 g/mol
Appearance	Colorless liquid
Boiling Point	166-168 °C
Flash Point	47 °C (116.6 °F)
Density	0.87 ± 0.1 g/cm³ (Predicted)
Refractive Index	1.4140
InChI Key	BTSWCGATJFXUHR-UHFFFAOYSA-N
SMILES	CCCB1OC(C)(C)C(C)(C)O1

Synthesis of n-Propylboronic Acid Pinacol Ester

The synthesis of alkylboronic acid pinacol esters is most commonly achieved through the reaction of a Grignard reagent with an electrophilic boron source, such as 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (isopropyl pinacol borate). This method is highly efficient and provides the desired product in good yield.[2]

Experimental Protocol: Synthesis via Grignard Reaction

This protocol is a representative method for the synthesis of n-propylboronic acid pinacol ester.

Materials:

• 1-Bromopropane

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Anhydrous sodium sulfate

• Saturated aqueous ammonium chloride solution

Procedure:

• Preparation of n-Propylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Cover the magnesium with anhydrous diethyl ether or THF. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 1-bromopropane in the anhydrous solvent from the dropping funnel to the stirred suspension of magnesium. The reaction is exothermic and should be controlled by the rate of addition. After the addition is complete, reflux the mixture for 1 hour to ensure complete formation of the Grignard reagent.

• Borylation: Cool the Grignard solution to 0 °C in an ice bath. Slowly add a solution of 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the same anhydrous solvent to the stirred Grignard reagent. Maintain the temperature at 0 °C during the addition.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by distillation under reduced pressure to yield pure n-propylboronic acid pinacol ester.

Synthesis workflow for n-propylboronic acid pinacol ester.

Applications in Drug Discovery and Development

The primary application of n-propylboronic acid pinacol ester in drug discovery is its use as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction enables the formation of a carbon-carbon bond between the propyl group of the boronic ester and an aryl, heteroaryl, or vinyl halide or triflate.[3][4] This transformation is of paramount importance in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).[5][6]

The introduction of small alkyl groups, such as a propyl group, can significantly impact the pharmacological properties of a drug molecule. It can influence its potency, selectivity, metabolic stability, and pharmacokinetic profile. The stability and ease of handling of n-propylboronic acid pinacol ester make it an ideal reagent for late-stage functionalization in a synthetic route, allowing for the rapid generation of analogues for structure-activity relationship (SAR) studies.[7]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the Suzuki-Miyaura cross-coupling of n-propylboronic acid pinacol ester with an aryl bromide.

Materials:

• Aryl bromide

• n-Propylboronic acid pinacol ester (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2 equivalents)

• Solvent (e.g., Toluene/Water, Dioxane/Water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a Schlenk flask, combine the aryl bromide, n-propylboronic acid pinacol ester, palladium catalyst, and base.

• Degassing: Evacuate the flask and backfill with an inert gas (repeat 3 times).

• Solvent Addition: Add the degassed solvent system to the flask.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature and add water.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions [escholarship.org]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Intermediates for the pharmaceutical industry - Evonik Industries [healthcare.evonik.com]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Alkylboronic Acid Pinacol Esters: A Technical Guide to Synthesis, Stability, and Application

Foreword: The Rise of the C(sp³)-Boron Bond

In the landscape of modern organic synthesis, the ability to forge carbon-carbon bonds with precision and efficiency is paramount. For decades, the Suzuki-Miyaura cross-coupling reaction has been a cornerstone of this endeavor, primarily for uniting sp²-hybridized carbons.[1] However, the increasing demand for molecules with greater three-dimensional complexity in fields like pharmaceuticals and materials science has shifted focus towards the challenging yet highly rewarding C(sp²)-C(sp³) coupling.[2] This frontier is where alkylboronic acid pinacol esters have emerged not merely as reagents, but as indispensable tools that offer a unique confluence of stability and reactivity. This guide provides a field-proven perspective on the synthesis, handling, and strategic application of these versatile building blocks.

The Pinacol Advantage: Engineering Stability into Organoborons

Boronic acids themselves are often beset by practical challenges; they are prone to dehydration to form cyclic trimers known as boroxines and can undergo protodeboronation, leading to inconsistent reactivity and reduced yields.[3] The conversion to a pinacol ester—formally a 2-alkyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane—is a transformative solution.[4]

The pinacol group acts as a robust protecting group for the boron atom. The bulky gem-dimethyl groups sterically shield the Lewis acidic boron center, significantly hindering pathways for degradation.[3][5] This structural modification imparts several critical advantages for the research scientist.

Key Advantages of Pinacol Esters:

• Enhanced Stability: They are significantly more stable towards moisture and air compared to their free boronic acid counterparts, allowing for easier handling and longer shelf life.[3][5][6]

• Simplified Purification: Unlike the highly polar and often challenging-to-purify boronic acids, pinacol esters are generally amenable to standard purification techniques like silica gel chromatography.[5]

• Consistent Reactivity: Their stability ensures a more predictable and reliable performance in cross-coupling reactions, leading to more reproducible outcomes.[6]

Table 1: Comparison of Alkylboronic Acids vs. Alkylboronic Acid Pinacol Esters

Property	Alkylboronic Acid (R-B(OH)₂)	Alkylboronic Acid Pinacol Ester (R-Bpin)	Causality
Physical State	Often crystalline solids	Often oils or low-melting solids	The pinacol group disrupts crystal packing.
Air/Moisture Stability	Low; prone to dehydration to boroxines	High; generally stable to air and moisture	Steric shielding of the boron atom by the pinacol group.[5]
Purification	Difficult via chromatography due to high polarity	Amenable to silica gel chromatography	Reduced polarity and protection of the reactive B-OH groups.
Handling	Requires careful handling to avoid degradation	Routine benchtop handling is possible	Enhanced chemical stability.[3]
Characterization	Can be complex due to oligomerization	Straightforward by standard NMR and MS	A well-defined, monomeric structure in solution.

Synthetic Routes to Alkylboronic Acid Pinacol Esters

The accessibility of these reagents is key to their widespread adoption. Several robust methods have been developed, each with its own merits depending on the desired substrate.

Hydroboration of Alkenes

The hydroboration of alkenes is a classic and highly reliable method for preparing alkylboranes.[7][8] The reaction involves the addition of a B-H bond across a double bond and is characterized by its anti-Markovnikov regioselectivity and syn-stereospecificity.[9][10] The initial trialkylborane product is typically not isolated but can be converted to the pinacol ester. Using pinacolborane (HBpin) directly, often with a transition-metal catalyst, provides a direct route to the desired product.[11]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. Alkene hydroboration - Visualize Organic Chemistry [visualizeorgchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 11. Hydroboration of Alkenes/Alkynes - Wordpress [reagents.acsgcipr.org]

A Comprehensive Guide to the Spectral Analysis of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Introduction

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, also known as propylboronic acid pinacol ester, is a key intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its stability, ease of handling, and reactivity make it a valuable reagent for the formation of carbon-carbon bonds in the development of pharmaceuticals and complex organic molecules. A thorough understanding of its structural characteristics, confirmed through various spectroscopic techniques, is paramount for its effective application and for quality control in research and manufacturing. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, offering insights into the interpretation of its spectral features.

The molecular formula for 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is C₉H₁₉BO₂ and its CAS number is 67562-19-0.

Caption: Distinct proton environments in the molecule.

¹³C NMR Spectroscopy

Carbon-13 NMR provides information about the different carbon environments in the molecule.

Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~ 14	-CH₂-CH₂-C H₃
~ 18	-CH₂-C H₂-CH₃
Broad or unobserved	-C H₂-CH₂-CH₃
~ 25	-C(C H₃)₂-C(C H₃)₂-
~ 83	-C (CH₃)₂-C (CH₃)₂-

Interpretation

The ¹³C NMR spectrum is expected to show signals for each unique carbon environment. The carbons of the propyl group will have distinct chemical shifts. Notably, the carbon atom directly attached to the boron atom may exhibit a broad signal or be unobserved due to quadrupolar relaxation caused by the boron nucleus, a common phenomenon for carbons bonded to quadrupolar nuclei. [1]The four methyl carbons of the pinacol group are equivalent and will produce a single sharp signal, as will the two quaternary carbons of the pinacol ring. [2][3][4][5][6] Experimental Protocol for ¹³C NMR

• Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of deuterated solvent) is typically required for ¹³C NMR compared to ¹H NMR due to the low natural abundance of ¹³C.

• Instrument Setup: Similar to ¹H NMR, the instrument is locked and shimmed.

• Acquisition: A proton-decoupled ¹³C spectrum is usually acquired to simplify the spectrum to single lines for each carbon. A larger number of scans is required to achieve a good signal-to-noise ratio.

• Processing: The data is processed similarly to ¹H NMR data.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2850-2960	C-H stretch	Alkane (propyl & pinacol)
1310-1350	B-O stretch	Boronic ester
1220-1240	C-O stretch	Ester
~1465	C-H bend	Alkane

Interpretation

The IR spectrum of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane will be dominated by absorptions corresponding to its alkane and boronic ester functionalities. Strong C-H stretching vibrations will be observed in the 2850-2960 cm⁻¹ region. The most characteristic peak for a boronic ester is the strong B-O stretching vibration, which typically appears in the 1310-1350 cm⁻¹ region. [7][8][9][10]Additionally, C-O stretching and C-H bending vibrations will be present. [11] Experimental Protocol for ATR-FTIR [12][13][14][15][16]

• Background Spectrum: A background spectrum of the clean ATR crystal is recorded. This is to subtract any signals from the atmosphere (e.g., CO₂, water vapor).

• Sample Application: A small drop of the liquid sample is placed directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Sample Spectrum: The sample spectrum is then recorded. The instrument software automatically ratios the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

• Cleaning: After the measurement, the crystal is cleaned with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Predicted Mass Spectrometry Data

m/z	Interpretation
170	[M]⁺, Molecular ion
127	[M - C₃H₇]⁺, Loss of propyl group
113	[M - C₄H₉]⁺
85	[Pinacol - CH₃]⁺
43	[C₃H₇]⁺, Propyl cation

Interpretation

The molecular weight of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is 170.15 g/mol . In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 170. A common fragmentation pathway for boronic esters is the cleavage of the carbon-boron bond. [17][18][19]Therefore, a significant peak corresponding to the loss of the propyl group ([M - C₃H₇]⁺) would be expected at m/z 127. Other fragments corresponding to the propyl cation ([C₃H₇]⁺) at m/z 43 and fragments from the pinacol ring are also plausible. [20]With a soft ionization technique like electrospray ionization (ESI), the protonated molecule [M+H]⁺ at m/z 171 would be the predominant species observed. [21][22][23][24][25] Experimental Protocol for ESI-MS

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent, typically methanol or acetonitrile, with a small amount of acid (e.g., formic acid) to promote protonation.

• Infusion: The sample solution is introduced into the ESI source via direct infusion using a syringe pump at a low flow rate.

• Ionization: A high voltage is applied to the capillary tip, generating a fine spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase ions.

• Analysis: The ions are guided into the mass analyzer, where they are separated based on their mass-to-charge ratio (m/z) and detected.

Caption: General workflow for spectroscopic characterization.

Conclusion

The collective data from ¹H NMR, ¹³C NMR, IR, and MS provide a comprehensive and self-validating spectral fingerprint for 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. Each technique offers unique and complementary information that, when synthesized, confirms the molecular structure and purity of this important synthetic intermediate. This guide serves as a valuable resource for researchers and professionals in the field, enabling confident identification and utilization of this compound in their work.

References

Please note that while direct spectral data for this specific compound is not widely published, the interpretations and protocols are based on established principles and data for analogous compounds. The references provided offer foundational knowledge for the techniques and interpretations discussed.

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• 2. Pinacol(76-09-5) 13C NMR [m.chemicalbook.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. compoundchem.com [compoundchem.com]
• 5. youtube.com [youtube.com]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. researchgate.net [researchgate.net]
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• 10. tsapps.nist.gov [tsapps.nist.gov]
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• 15. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
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• 18. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 19. whitman.edu [whitman.edu]
• 20. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]
• 22. researchgate.net [researchgate.net]
• 23. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
• 25. phys.libretexts.org [phys.libretexts.org]

Propylboronic Acid Pinacol Ester: A Technical Guide to Commercial Availability and Purity

Introduction: The Practical Utility of Propylboronic Acid Pinacol Ester in Modern Synthesis

Propylboronic acid pinacol ester stands as a cornerstone reagent in contemporary organic synthesis, prized for its versatility in carbon-carbon and carbon-heteroatom bond formation. Its most prominent application lies within the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology that has revolutionized the construction of complex molecules, particularly in the pharmaceutical and materials science sectors.[1][2] The pinacol ester functionality confers enhanced stability compared to the corresponding free boronic acid, rendering it more robust to handle, purify, and store. This guide provides a comprehensive technical overview of the commercial landscape for propylboronic acid pinacol ester, with a deep dive into the critical aspects of purity assessment and its implications for synthetic outcomes. For researchers, scientists, and drug development professionals, a thorough understanding of these parameters is not merely academic; it is a prerequisite for reproducible, high-yielding, and impurity-controlled chemical transformations.

Commercial Availability: A Supplier Landscape

Propylboronic acid pinacol ester is readily accessible from a multitude of chemical suppliers. The material is typically offered in various grades and quantities, with purities generally advertised at 97% or higher. The choice of supplier often hinges on a balance of purity, cost, available quantities, and the supporting documentation provided, such as Certificates of Analysis (CoA).

Below is a comparative table of representative commercial suppliers for propylboronic acid pinacol ester and its isomers. It is imperative for the end-user to consult the supplier's specific documentation for lot-to-lot variability and detailed analytical data.

Supplier	Product Name	CAS Number	Stated Purity	Available Quantities
Thermo Scientific	1-Propylboronic acid pinacol ester	67562-19-0	98%	1g, 5g, 25g[3]
AOBChem	1-Propylboronic acid pinacol ester	67562-19-0	97%	250mg, 500mg, 1g, 5g, 10g, 25g, 100g[4]
ChemicalBook	n-Propyl boronic acid pinacol	67562-19-0	Varies by supplier	Inquire with listed suppliers[5][6]
Santa Cruz Biotechnology	n-Butylboronic acid pinacol ester (as a related example)	69190-62-1	Research Grade	Inquire

Purity Determination: Navigating the Analytical Challenges

The accurate assessment of propylboronic acid pinacol ester purity is non-trivial due to the inherent reactivity of the boronic ester functional group. A failure to employ appropriate analytical methodologies can lead to a misrepresentation of purity, with significant downstream consequences for reaction stoichiometry and impurity profiling.

The Hydrolysis Problem: A Key Mechanistic Consideration

The primary analytical challenge stems from the susceptibility of the B-O bond to hydrolysis, which cleaves the pinacol ester to the corresponding propylboronic acid.[7][8] This degradation is often catalyzed by residual moisture in solvents or on chromatographic stationary phases, particularly in reversed-phase high-performance liquid chromatography (RP-HPLC).[7][8]

Sources

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Propylboronic acid pinacol ester, 98%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. aobchem.com [aobchem.com]
• 5. n-Propyl boronic acid pinacol | 67562-19-0 [amp.chemicalbook.com]
• 6. n-Propyl boronic acid pinacol | 67562-19-0 [chemicalbook.com]
• 7. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Stability and Storage of Alkyl Pinacol Boronic Esters: A Technical Guide for Researchers

Alkyl pinacol boronic esters are indispensable reagents in modern organic synthesis, prized for their versatility in carbon-carbon and carbon-heteroatom bond formation, most notably in the Suzuki-Miyaura coupling reaction.[1][2] Their relative stability compared to the corresponding boronic acids, coupled with their ease of handling and purification, has cemented their role as essential building blocks in pharmaceutical and materials science research.[3][4] However, to harness their full synthetic potential, a comprehensive understanding of their inherent stability limitations and the appropriate conditions for their storage and handling is paramount. This guide provides an in-depth exploration of the factors governing the stability of alkyl pinacol boronic esters and offers field-proven protocols to ensure their integrity from the shelf to the reaction flask.

The Chemical Nature of Alkyl Pinacol Boronic Esters: A Double-Edged Sword

The utility of alkyl pinacol boronic esters stems from the unique properties of the boron atom. Its Lewis acidity and the trigonal planar geometry of the boronic ester allow for facile transmetalation in catalytic cycles.[1] The pinacol group, a sterically bulky diol, forms a five-membered ring with the boron atom, which confers greater stability against degradation pathways that readily affect free boronic acids, such as protodeboronation and the formation of cyclic boroxine anhydrides.[5][6]

Despite this enhanced stability, the boron-oxygen bonds in the pinacol ester are susceptible to cleavage, primarily through hydrolysis.[7][8] This susceptibility is the central challenge in the long-term storage and handling of these valuable reagents.

Key Degradation Pathways

The two primary mechanisms through which alkyl pinacol boronic esters degrade are hydrolysis and oxidation. Understanding the causality behind these pathways is crucial for designing effective storage strategies.

Hydrolysis: The Ubiquitous Threat

Hydrolysis is the most common degradation pathway for alkyl pinacol boronic esters, leading to the formation of the corresponding boronic acid and pinacol.[7][9] The reaction is reversible, but the equilibrium can be driven towards the hydrolyzed products in the presence of excess water.[7]

Mechanism of Hydrolysis: The process is initiated by the nucleophilic attack of a water molecule on the Lewis acidic boron center. This forms a tetrahedral boronate intermediate, which then undergoes proton transfer and subsequent cleavage of the boron-oxygen bond to release pinacol and the boronic acid. The presence of acidic or basic conditions can catalyze this process.

Caption: Mechanism of Hydrolysis of an Alkyl Pinacol Boronic Ester.

The rate of hydrolysis is influenced by several factors, including:

• Steric Hindrance: Increased steric bulk around the boron atom can hinder the approach of water, thus slowing down hydrolysis.[7] This is a key reason why pinacol esters are more stable than esters derived from less hindered diols like ethylene glycol.[10]

• Electronic Effects: Electron-withdrawing groups on the alkyl substituent can increase the Lewis acidity of the boron atom, making it more susceptible to nucleophilic attack by water.

• pH: Both acidic and basic conditions can accelerate hydrolysis.[11]

Oxidation: A Less Common but Significant Pathway

Alkyl boronic esters can also undergo oxidation, particularly at the carbon-boron bond.[12][13] This process can be initiated by atmospheric oxygen, especially in the presence of light or radical initiators.[12] The oxidation of benzylic boronic esters to the corresponding ketones or aldehydes is a known transformation that can be synthetically useful but is an undesirable degradation pathway during storage.[12][13][14] Some boronic acid derivatives have been shown to generate organic radicals via oxidation by atmospheric oxygen, which is thought to be a mechanism of mutagenicity in the Ames test.[1]

Best Practices for Storage and Handling

To mitigate the risks of hydrolysis and oxidation, a multi-faceted approach to storage and handling is required. The following protocols are designed to create a self-validating system that preserves the integrity of alkyl pinacol boronic esters.

Inert Atmosphere Storage: The First Line of Defense

The exclusion of atmospheric moisture and oxygen is the most critical step in preventing degradation.[15][16]

Protocol for Inert Atmosphere Storage:

• Container Selection: Use a clean, dry Schlenk flask or a vial with a PTFE-lined cap. Ensure the container is appropriately sized to minimize headspace.

• Inert Gas Purge: Before adding the boronic ester, thoroughly purge the container with a dry, inert gas such as argon or nitrogen. This can be achieved by connecting the container to a Schlenk line and cycling between vacuum and the inert gas at least three times.

• Transfer: If the boronic ester is a solid, transfer it quickly in a glovebox or under a positive pressure of inert gas. If it is a liquid, use a syringe that has been pre-flushed with inert gas.

• Sealing: Securely seal the container under a positive pressure of the inert gas. For vials, wrap the cap with Parafilm® as an extra precaution against moisture ingress.

• Storage Location: Store the sealed container in a desiccator or a dry cabinet at the recommended temperature.

Sources

• 1. Boronic acid - Wikipedia [en.wikipedia.org]
• 2. Transition metal-free synthesis of alkyl pinacol boronates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Stereospecific functionalizations and transformations of secondary and tertiary boronic esters - Chemical Communications (RSC Publishing) DOI:10.1039/C7CC01254C [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Photoinduced oxidation of benzylic boronic esters to ketones/aldehydes via α-borylalkyl radicals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. inertcorp.com [inertcorp.com]

Molecular weight and formula of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

An In-Depth Technical Guide to 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Authored for Researchers, Scientists, and Drug Development Professionals

Core Molecular Profile

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, commonly referred to as n-propylboronic acid pinacol ester, is a key organoboron compound widely utilized in modern organic synthesis. Its structure incorporates a robust and sterically hindered pinacolato ligand, which confers significant stability compared to the corresponding free boronic acid. This stability is crucial, rendering the compound resistant to self-condensation and improving its shelf-life and handling characteristics, making it an invaluable reagent in multi-step synthetic campaigns.

Chemical Identity and Structure

The fundamental structure consists of a propyl group attached to the boron atom of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane ring. This pinacol ester functional group is the cornerstone of its utility, particularly in transition metal-catalyzed cross-coupling reactions.

Caption: Chemical structure of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.

Physicochemical Properties

The quantitative properties of this reagent are summarized below. These characteristics are essential for designing reaction conditions, purification strategies, and ensuring safe laboratory handling.

Property	Value	Source
Molecular Formula	C₉H₁₉BO₂	PubChem[1]
Molecular Weight	170.06 g/mol	PubChem[1]
IUPAC Name	4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane	PubChem[1]
CAS Number	67562-19-0	PubChem[1]
Appearance	Colorless liquid (inferred)	General knowledge
Boiling Point	Not specified, but related compounds suggest >150 °C at atm. pressure	N/A
Density	Not specified, likely ~0.9 g/mL	N/A

Synthesis and Mechanistic Considerations

The synthesis of alkyl boronic esters is a well-established field, offering several reliable pathways. The choice of method is often dictated by the availability of starting materials, functional group tolerance, and desired scale.

Primary Synthetic Routes

Two predominant methods for the synthesis of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane are:

• Reaction of a Grignard Reagent with an Electrophilic Borate: This classic organometallic approach involves the reaction of propylmagnesium bromide with an electrophilic boron species, typically 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (isopropyl pinacol borate).[2]

• Hydroboration of an Alkene: The direct addition of a boron-hydride bond across a double bond, in this case, the hydroboration of propene using pinacolborane (H-Bpin), often catalyzed by a transition metal.

Expertise & Experience Insight: The Grignard route is often favored for its high yields and straightforward execution on a laboratory scale. Its primary causality for success lies in the nucleophilic strength of the propyl Grignard reagent attacking the electrophilic boron center of the borate ester. However, its major limitation is the intolerance of protic or electrophilic functional groups in the starting halide. The hydroboration route offers complementary advantages, particularly its tolerance for a wider range of functional groups, though it may require more specialized catalysts and optimization to ensure high regioselectivity.

Detailed Protocol: Synthesis via Grignard Reaction

This protocol describes a self-validating system for synthesizing the title compound. Success is validated by the isolation of a product with spectroscopic data (¹H NMR, ¹¹B NMR, MS) consistent with the target structure.

Workflow Diagram:

Caption: Workflow for synthesis via the Grignard pathway.

Step-by-Step Methodology:

• Apparatus Setup: A three-neck, round-bottom flask is flame-dried under vacuum and allowed to cool under an inert atmosphere (Argon or Nitrogen). Equip the flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq.) in the flask. Add a small portion of a solution of 1-bromopropane (1.0 eq.) in anhydrous tetrahydrofuran (THF) via the dropping funnel. A crystal of iodine or gentle heating may be required to initiate the reaction. Once initiated, add the remaining 1-bromopropane solution dropwise to maintain a gentle reflux. After the addition is complete, stir the mixture for 1-2 hours until most of the magnesium is consumed.

• Borylation: Cool the freshly prepared Grignard solution to 0 °C in an ice bath. Add a solution of 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.1 eq.) in anhydrous THF dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction Completion: After the addition, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-16 hours to ensure complete reaction.

• Quenching and Workup: Cool the reaction mixture again to 0 °C and slowly quench by adding saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or silica gel column chromatography to yield the pure liquid product.

Core Application: The Suzuki-Miyaura Cross-Coupling

The primary application for 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane is as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[3] This reaction is one of the most powerful and versatile methods for forming carbon-carbon bonds, particularly between sp²- and sp³-hybridized carbon atoms.[4]

Authoritative Grounding: The mechanism of the Suzuki-Miyaura coupling is a well-understood catalytic cycle. The boronic ester serves as a stable, easily handled source of a carbanion equivalent. Its role is validated in the transmetalation step, where the propyl group is transferred from the boron atom to the palladium center, a critical C-C bond-forming precursor step.[3]

Catalytic Cycle Diagram:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

In a typical reaction, an aryl or vinyl halide (R¹-X) is coupled with the propyl boronic ester in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃, Cs₂CO₃). The base is essential for activating the boronic ester to form a more nucleophilic borate species, which facilitates the transmetalation step.

Safety, Handling, and Storage

As with all chemical reagents, proper handling is paramount to ensure laboratory safety and maintain the integrity of the compound.

• Handling: Always handle 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane in a well-ventilated fume hood.[5] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6][7] Avoid contact with skin and eyes and prevent inhalation of vapors.[5][8]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6] It is often recommended to store under an inert atmosphere and refrigerate to maximize shelf life.[8] Keep away from moisture, strong oxidizing agents, and strong acids.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.[6] Do not allow the chemical to enter drains or the environment.[5]

Conclusion

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is a highly stable and versatile synthetic building block. Its primary utility as a robust coupling partner in Suzuki-Miyaura reactions has cemented its role in the synthesis of complex molecules across the pharmaceutical, agrochemical, and materials science sectors. A thorough understanding of its synthesis, properties, and handling protocols enables researchers to leverage its full potential in advancing chemical innovation.

References

• PubChem. 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. National Center for Biotechnology Information. [Link]

• PubChem. 4,4,5,5-Tetramethyl-2-(prop-1-en-2-yl)-1,3,2-dioxaborolane. National Center for Biotechnology Information. [Link]

• Wikipedia. Boronic acid. [Link]

• Matrix Fine Chemicals. 4,4,5,5-TETRAMETHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3,2-DIOXABOROLANE. [Link]

• Organic Syntheses. Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. [Link]

• ResearchGate. Three‐Step Synthesis of 2‐(Diiodomethyl)‐4,4,5,5‐Tetramethyl‐1,3,2‐Dioxaborolane from Dichloromethane. [Link]

• ResearchGate. 2‐Isopropoxyl‐4,4,5,5‐tetramethyl‐1,3,2‐dioxaborolane. [Link]

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• 4. 2-(Cyclopropylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1432491-43-4) for sale [vulcanchem.com]
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Protocols & Analytical Methods

Application Note & Protocol: Suzuki-Miyaura Coupling with 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Introduction: Expanding the Scope of C(sp³)-C(sp²) Cross-Coupling

The Suzuki-Miyaura reaction stands as one of the most powerful and versatile methods for carbon-carbon bond formation in modern organic synthesis.[1][2][3] Its impact is particularly profound in the pharmaceutical and agrochemical industries, where the construction of complex molecular architectures is paramount. While traditionally dominated by the coupling of sp²-hybridized carbons (aryl-aryl, aryl-vinyl), significant advancements have expanded its scope to include sp³-hybridized alkyl partners.[4] This C(sp³)-C(sp²) coupling is crucial for synthesizing molecules with greater three-dimensional character, a desirable trait for improving pharmacological properties.[4]

Among the various alkylboron reagents, boronic acid pinacol esters, such as 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (n-propylboronic acid pinacol ester), have emerged as highly valuable coupling partners.[5] The pinacol ester group confers enhanced stability compared to the corresponding boronic acid, making the reagent easier to handle, purify, and store while preventing premature decomposition pathways like protodeboronation.[3] This guide provides a detailed examination and a robust protocol for the application of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane in Suzuki-Miyaura cross-coupling reactions.

Reagent Profile: 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is a key building block for introducing a propyl group onto an aromatic or vinylic core. Its structure and properties make it an ideal reagent for C(sp³)-C(sp²) couplings.

• Structure: The boron atom is bonded to the propyl group and protected by a pinacol (tetramethylethylene glycol) moiety, forming a five-membered dioxaborolane ring.[6][7]

• Stability: Pinacol esters are significantly more stable towards air and moisture than their corresponding boronic acids.[3] This stability allows for easier handling and purification by standard techniques like silica gel chromatography, which is often problematic for free boronic acids.

• Reactivity: Despite its stability, the ester is sufficiently reactive to participate in the Suzuki-Miyaura catalytic cycle under appropriate conditions. The presence of a base is essential to activate the boronate for transmetalation.[8][9]

Table 1: Reagent Properties

Property	Value
IUPAC Name	4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane[7]
Synonyms	n-Propylboronic acid pinacol ester, 1-Propylboronic acid pinacol ester[7]
CAS Number	67562-19-0[7]
Molecular Formula	C₉H₁₉BO₂[7]
Molecular Weight	170.06 g/mol [7]
Appearance	Colorless oil

Mechanism of Action: The Catalytic Cycle

The Suzuki-Miyaura reaction proceeds via a well-established palladium-catalyzed cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[1][10][11] The use of an alkylboronic ester introduces specific considerations, particularly in the transmetalation step.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide (or pseudohalide) bond of the sp²-hybridized coupling partner (e.g., an aryl bromide), forming a Pd(II) intermediate.[3][10] Electron-rich and bulky phosphine ligands are often employed to promote this step.[3][12]

• Transmetalation: This is the crucial step where the alkyl group is transferred from boron to palladium. The process requires activation of the boronic ester by a base (e.g., K₃PO₄, Cs₂CO₃). The base coordinates to the boron atom, forming a more nucleophilic "ate" complex, which facilitates the transfer of the propyl group to the Pd(II) center, displacing the halide.[9][13]

• Reductive Elimination: The two organic fragments (the aryl group and the propyl group) on the Pd(II) center couple and are eliminated from the palladium, forming the final C(sp³)-C(sp²) bond. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3][10]

Caption: The catalytic cycle for the Suzuki-Miyaura C(sp³)-C(sp²) cross-coupling.

Experimental Protocol: General Procedure

This protocol provides a reliable starting point for the coupling of an aryl bromide with 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. Optimization may be required for specific substrates.

4.1 Materials and Equipment

• Reagents:

  • Aryl halide (e.g., 4-bromoanisole)

  • 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(dppf)Cl₂, 1-3 mol%)

  • Base (e.g., K₃PO₄, ground, 2-3 equivalents)

  • Anhydrous solvent (e.g., Toluene/H₂O mixture, Dioxane/H₂O)

• Equipment:

  • Schlenk flask or reaction vial with a screw cap and septum

  • Magnetic stirrer and stir bar

  • Heating block or oil bath

  • Inert gas supply (Argon or Nitrogen)

  • Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

4.2 Step-by-Step Reaction Procedure

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.5 mmol, 1.5 equiv.), and potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv., finely ground).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This process is critical to prevent oxidation of the palladium catalyst.

• Reagent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02 mmol, 2 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 5 mL of a 4:1 mixture of Toluene:Water) via syringe. Degassing the solvent by bubbling with inert gas for 15-20 minutes prior to use is highly recommended.

• Reaction: Place the sealed flask in a preheated oil bath or heating block set to 80-100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 12-24 hours.

• Work-up: Once the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure coupled product.

Key Parameter Optimization

The success of C(sp³)-C(sp²) Suzuki couplings is highly dependent on the careful selection of reaction parameters.[1] Challenges such as slow transmetalation and potential β-hydride elimination must be managed.[4]

Table 2: Optimization of Reaction Conditions

Parameter	Recommended Options	Rationale & Expert Insights
Catalyst/Ligand	Pd(dppf)Cl₂, Pd(OAc)₂ + SPhos, Buchwald-type precatalysts	C(sp³)-C(sp²) couplings often require electron-rich and bulky phosphine ligands.[3][12] These ligands accelerate both oxidative addition and the rate-limiting reductive elimination step, while discouraging β-hydride elimination.[14]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃, CsF	A base is essential for the formation of the boronate "ate" complex, which facilitates transmetalation.[8][9] K₃PO₄ is a robust and commonly effective choice. For particularly challenging substrates, the more soluble and basic Cs₂CO₃ may provide better results.
Solvent	Toluene/H₂O, Dioxane/H₂O, THF/H₂O	A small amount of water is often beneficial, as it can aid in dissolving the inorganic base and facilitate the formation of a hydroxide-ligated palladium species, which can be key to the transmetalation step.[15][16]
Temperature	80 - 110 °C	Higher temperatures are generally required to drive the reaction to completion, especially to overcome the energy barrier for reductive elimination from the dialkylpalladium intermediate.

Workflow and Troubleshooting

A systematic approach is key to successful execution and optimization.

Caption: Experimental workflow from reaction setup to product analysis.

Table 3: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure). 2. Insufficiently strong base or poor base solubility. 3. Reaction temperature too low.	1. Ensure rigorous degassing of solvents and use of inert atmosphere techniques. 2. Switch to a stronger base like Cs₂CO₃ or K₃PO₄. Grind the base to a fine powder. 3. Increase the reaction temperature in 10 °C increments.
Formation of Homocoupled Product (Ar-Ar)	Presence of Pd(II) species and oxygen in the reaction mixture.[3]	Rigorously degas all solvents and ensure the reaction is maintained under a strict inert atmosphere. Use a pre-catalyst or ensure complete reduction of Pd(II) to Pd(0).
Protodeboronation of Boronic Ester	Presence of excess water or acidic impurities.	Use anhydrous solvents and ensure the base is added before heating. Minimize the amount of water in the solvent system if this side reaction is significant.
Decomposition of Starting Material	Substrate is sensitive to the base or temperature.	Screen different bases (e.g., K₂CO₃ is milder than K₃PO₄). Attempt the reaction at a lower temperature for a longer duration.

Conclusion

The Suzuki-Miyaura coupling of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane offers a reliable and effective method for the synthesis of propyl-substituted arenes and alkenes. The use of the pinacol ester provides significant advantages in terms of stability and handling. Success in these C(sp³)-C(sp²) couplings hinges on the judicious selection of an appropriate palladium catalyst, ligand, base, and solvent system to favor the desired catalytic cycle over competing side reactions. The protocol and optimization guidelines presented here serve as a comprehensive resource for researchers aiming to leverage this powerful transformation in their synthetic endeavors.

References

• Al-Amin, M., & El-Khouly, M. E. (2020). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. MDPI. Available at: [Link]

• Verma, A. K., et al. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Journal of the Iranian Chemical Society. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Available at: [Link]

• Verma, A. K., et al. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Semantic Scholar. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. organic-chemistry.org. Available at: [Link]

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

• Macmillan Group. (2005). B-Alkyl Suzuki Couplings. Macmillan Group Meeting. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. yonedalabs.com. Available at: [Link]

• The Organic Chemist. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• Various Authors. (n.d.). Palladium-Catalyzed Intramolecular Cross-Coupling of Unactivated C(sp3)-H and C(sp2)-H Bonds. ResearchGate. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. Available at: [Link]

• Kassel, S. H., et al. (2021). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. ACS Catalysis. Available at: [Link]

• MySkinRecipes. (n.d.). 4,4,5,5-tetramethyl-2-(2-(m-tolyl)prop-1-en-1-yl)-1,3,2-dioxaborolane. Available at: [Link]

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

• Valente, C., et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Molecules. Available at: [Link]

• Organometallics. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Boronic Acid Pinacol Esters: Versatile Building Blocks in Organic Synthesis. Available at: [Link]

• Sun, J. (2010). Synthesis and Application of Boronic Acid Derivatives. VTechWorks. Available at: [Link]

• Journal of the American Chemical Society. (2010). Cationic Palladium(II) Catalysis: C−H Activation/Suzuki−Miyaura Couplings at Room Temperature. ACS Publications. Available at: [Link]

• Le-Men, E., et al. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. Available at: [Link]

• Organic Syntheses. (n.d.). boronic esters. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. Available at: [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. Available at: [Link]

• Shields, J. D., et al. (2015). Cobalt-Catalyzed C(sp2)–C(sp3) Suzuki-Miyaura Cross Coupling. Organic Letters. Available at: [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH.

• IS MUNI. (n.d.). (Z)-2-(2-Bromvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolan a jeho cross-coupling reakce. Available at: [Link]

• Denmark Group. (n.d.). sp3: The Final Challenge in Cross-Coupling. Available at: [Link]

• PubChem. (n.d.). 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. National Center for Biotechnology Information. Available at: [Link]

• Murphy, C. L. W. (2014). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship. Available at: [Link]

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The Strategic Application of Propylboronic Acid Pinacol Ester in Modern Cross-Coupling Reactions: A Detailed Guide for Researchers

Introduction: The Ascendancy of Alkylboronic Esters in C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction has become an indispensable tool in synthetic organic chemistry, celebrated for its mild conditions and broad functional group tolerance in forging carbon-carbon bonds.[1] While initially dominated by aryl and vinyl boronic acids, the field has evolved to embrace the unique potential of alkylboron compounds for constructing C(sp²)-C(sp³) linkages—a motif of paramount importance in pharmaceutical and materials science. Among these, propylboronic acid pinacol ester emerges as a key reagent, offering a strategic balance of stability and reactivity.

Boronic acid pinacol esters, in general, provide significantly enhanced stability compared to their corresponding boronic acids, which can be prone to decomposition pathways like protodeboronation and oxidation.[2][3] This stability translates to longer shelf-life, easier handling, and often higher purity of the starting material, which is crucial for reproducible and high-yielding reactions in complex syntheses.[2] This guide provides an in-depth exploration of the practical application of propylboronic acid pinacol ester in Suzuki-Miyaura cross-coupling, elucidating the mechanistic underpinnings and offering a detailed protocol for its successful implementation.

Mechanistic Insights: The Palladium Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction hinges on a finely tuned palladium catalytic cycle.[4] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes. The generally accepted cycle involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition : The cycle initiates with a catalytically active Pd(0) species, which undergoes oxidative addition into the carbon-halide bond of the electrophile (e.g., an aryl bromide). This step forms a Pd(II) intermediate.[4][6] The choice of phosphine ligands is critical here, as bulky, electron-rich ligands can accelerate this rate-limiting step, especially for less reactive electrophiles like aryl chlorides.[7]

• Transmetalation : This is the key step where the propyl group is transferred from the boron atom to the palladium center. The process is facilitated by a base, which activates the boronic ester to form a more nucleophilic boronate species.[8] While it was once debated whether boronic esters require prior hydrolysis to the boronic acid to react, recent studies have provided evidence that boronic esters can transmetalate directly.[9][10] The exact nature of the active transmetalating species can be influenced by the reaction conditions, including the presence of water.[3][11]

• Reductive Elimination : In the final step, the newly formed diorganopalladium(II) complex undergoes reductive elimination. This step forms the desired carbon-carbon bond (propyl-aryl) and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[5][6]

Visualizing the Catalytic Cycle

The following diagram illustrates the key transformations of the palladium catalyst and the coupling partners throughout the Suzuki-Miyaura reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Practical Application: Protocol for Propyl-Aryl Cross-Coupling

This section provides a detailed, field-proven protocol for the Suzuki-Miyaura cross-coupling of an aryl bromide with propylboronic acid pinacol ester.

Materials and Equipment

• Reagents :

  • Aryl bromide (1.0 equiv)

  • Propylboronic acid pinacol ester (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

  • Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

  • Anhydrous solvent (e.g., 1,4-dioxane, THF, or toluene)

  • Deionized water (if using an aqueous base system)

• Equipment :

  • Oven-dried round-bottom flask or reaction vial

  • Magnetic stirrer and stir bar

  • Condenser

  • Inert atmosphere setup (Argon or Nitrogen line)

  • Standard glassware for work-up and purification (separatory funnel, rotary evaporator, chromatography column)

Step-by-Step Experimental Protocol

• Reaction Setup :

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the aryl bromide (e.g., 1.0 mmol), propylboronic acid pinacol ester (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

  • Scientist's Note: Using a pinacol ester instead of the boronic acid minimizes the risk of starting material degradation during setup.[2] The choice of base is critical; carbonates are a good starting point, but stronger bases like phosphates may be necessary for less reactive halides.[8]

• Inert Atmosphere :

  • Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is crucial to prevent oxidation of the Pd(0) catalyst.

• Solvent Addition :

  • Using a syringe, add the degassed solvent system. A common choice is a mixture of an organic solvent and water (e.g., 1,4-dioxane/water 4:1, 5 mL).

  • Scientist's Note: While anhydrous conditions can be used with boronic esters, a small amount of water often accelerates the reaction, potentially by facilitating the formation of the active boronate species and improving the solubility of the inorganic base.[11][12]

• Reaction Execution :

  • Immerse the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-100 °C).

  • Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up Procedure :

  • Once the reaction is complete, cool the mixture to room temperature.

  • Add water and extract the product with an organic solvent like ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

  • Scientist's Note: A proper aqueous work-up is necessary to remove the inorganic base and boron-containing byproducts.

• Purification :

  • Concentrate the crude product under reduced pressure using a rotary evaporator.

  • Purify the residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient), to afford the pure propyl-aryl product.

Key Reaction Parameters and Considerations

The success of a Suzuki-Miyaura coupling reaction is highly dependent on the careful selection of several key parameters. The following table summarizes common choices and their rationale.

Parameter	Common Choices	Rationale & Expert Insights
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃ with a phosphine ligand	Pd(PPh₃)₄ is a reliable choice for many applications. For more challenging couplings, especially with aryl chlorides, more advanced catalyst systems with bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) are often required to promote the oxidative addition step.[13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, KF	The base activates the boronic ester for transmetalation. K₃PO₄ is a stronger base often effective in difficult couplings. Cs₂CO₃ is highly effective but more expensive. The choice can influence reaction rate and prevent side reactions like ester hydrolysis.[14]
Solvent	Toluene, Dioxane, THF, DMF, often with water	The solvent system must solubilize the reactants. Aprotic polar solvents are common. The addition of water can be beneficial, but fully anhydrous conditions may be necessary if substrates are sensitive to hydrolysis.[12][14]
Temperature	60-110 °C	Higher temperatures generally increase the reaction rate, but can also lead to catalyst decomposition or side reactions. The optimal temperature should be determined empirically.

Troubleshooting and Side Reactions

Even with a robust protocol, challenges can arise. Understanding potential side reactions is key to effective troubleshooting.

• Protodeboronation : This is the cleavage of the C-B bond, replacing it with a C-H bond. It is a common decomposition pathway for boronic acids and can be exacerbated by harsh conditions or the presence of excess water.[3][9] Using the more stable pinacol ester helps mitigate this issue. If protodeboronation of the starting material is observed, consider using milder bases or anhydrous conditions.

• Homocoupling : Dimerization of the aryl halide or the boronic ester can occur, especially at high temperatures or catalyst loadings. This is a palladium-catalyzed side reaction. Reducing the temperature or catalyst concentration may help.

• Low or No Conversion : If the reaction stalls, consider the following:

  • Catalyst Inactivity : Ensure the catalyst was not deactivated by oxygen. Proper degassing and inert atmosphere techniques are critical.[15][16]

  • Insufficient Base Strength : For less reactive halides, a stronger base like K₃PO₄ may be required.

  • Ligand Choice : The ligand may not be suitable for the specific substrates. For C(sp²)-C(sp³) couplings, specialized ligands can be crucial.[12]

Safety and Handling

Boronic acid pinacol esters should be handled with appropriate care in a well-ventilated laboratory fume hood.[15][16]

• Personal Protective Equipment (PPE) : Always wear safety goggles, chemical-resistant gloves, and a lab coat.[17]

• Handling : Avoid inhalation of dust and contact with skin and eyes.[16] Wash hands thoroughly after handling.[17]

• Storage : Store containers tightly closed in a cool, dry, and well-ventilated place, away from incompatible materials like strong oxidizing agents.[15]

• Disposal : Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

Propylboronic acid pinacol ester is a valuable and robust reagent for the synthesis of propyl-substituted aromatic and heteroaromatic compounds via the Suzuki-Miyaura cross-coupling reaction. Its enhanced stability over the corresponding boronic acid simplifies handling and storage, contributing to more reliable and reproducible synthetic outcomes. By understanding the underlying reaction mechanism and carefully optimizing key parameters such as the catalyst, base, and solvent, researchers can effectively harness the power of this versatile building block for applications in drug discovery, materials science, and beyond.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ResearchGate. Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction... [Link]

• SpringerLink. The Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• ChemRxiv. The catalytic mechanism of the Suzuki-Miyaura reaction. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? : r/Chempros. [Link]

• NIH. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. [Link]

• Royal Society of Chemistry. Selection of boron reagents for Suzuki–Miyaura coupling. [Link]

• NIH. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• American Chemical Society Publications. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• Canadian Science Publishing. Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. [Link]

• NIH. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters | Request PDF. [Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. benchchem.com [benchchem.com]
• 3. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 12. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. chemicalbook.com [chemicalbook.com]
• 16. chemicalbook.com [chemicalbook.com]
• 17. aksci.com [aksci.com]

Application Notes and Protocols for n-Propylboronic Acid Pinacol Ester in Pharmaceutical Synthesis

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the applications of n-propylboronic acid pinacol ester in pharmaceutical synthesis. Boronic acid pinacol esters are lauded for their stability and versatility, serving as critical building blocks in modern organic chemistry, particularly in the construction of complex pharmaceutical molecules.[1][2] This document will delve into the specific utility of the n-propyl variant, detailing its synthesis, key reactions, and providing step-by-step protocols for its application in the synthesis of pharmaceutical intermediates, with a focus on its role in the formation of angiotensin II receptor blockers.

Introduction: The Ascendancy of Boronic Acid Pinacol Esters in Drug Discovery

Boronic acids and their corresponding pinacol esters have become indispensable tools in the pharmaceutical industry for the construction of carbon-carbon and carbon-heteroatom bonds.[3] The pinacol ester functionality offers significant advantages over the free boronic acid, including enhanced stability towards air and moisture, which translates to easier handling, purification, and a longer shelf life.[2] This stability is crucial for consistent and reproducible results in complex, multi-step synthetic sequences common in drug development.[1]

The primary application of boronic acid pinacol esters lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology for the formation of C-C bonds.[2] This reaction's mild conditions and high functional group tolerance make it an ideal choice for the late-stage functionalization of complex molecules, a common strategy in medicinal chemistry.[4]

Synthesis of n-Propylboronic Acid Pinacol Ester

A common and efficient method for the synthesis of alkylboronic acid pinacol esters is the hydroboration of alkenes. In the case of n-propylboronic acid pinacol ester, this is typically achieved through the hydroboration of propene with a suitable boron-containing reagent like pinacolborane (H-Bpin).

Protocol 1: Synthesis of n-Propylboronic Acid Pinacol Ester via Hydroboration

This protocol describes a general procedure for the synthesis of n-propylboronic acid pinacol ester from propene and pinacolborane.

Materials:

• Propene (gas)

• Pinacolborane (H-Bpin)

• Anhydrous and degassed solvent (e.g., Tetrahydrofuran (THF))

• Catalyst (e.g., a suitable rhodium or iridium catalyst, optional for uncatalyzed reactions)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a dry Schlenk flask or a pressure-rated reaction vessel equipped with a magnetic stir bar, add the anhydrous and degassed solvent.

• Inert Atmosphere: Seal the vessel and thoroughly degas the solvent by bubbling with an inert gas (Argon or Nitrogen) for at least 15-20 minutes.

• Reagent Addition: Under a positive pressure of the inert gas, add pinacolborane to the solvent. If a catalyst is used, it should be added at this stage.

• Propene Introduction: Cool the reaction mixture to a suitable temperature (e.g., 0 °C) and introduce a controlled stream of propene gas into the reaction mixture with vigorous stirring. The reaction can also be performed under a set pressure of propene.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy by analyzing aliquots of the reaction mixture.

• Work-up: Once the reaction is complete, carefully quench any unreacted hydroborating agent. The solvent is then removed under reduced pressure.

• Purification: The crude n-propylboronic acid pinacol ester can be purified by vacuum distillation or column chromatography on silica gel to yield the final product.

Causality Behind Experimental Choices:

• Anhydrous and Degassed Conditions: Boron reagents can be sensitive to moisture and oxygen. The use of dry solvents and an inert atmosphere is crucial to prevent the decomposition of the reagents and by-product formation.

• Controlled Addition of Propene: The addition of the gaseous reactant needs to be controlled to ensure efficient reaction and to manage any exothermicity.

• Catalyst Selection: While some hydroborations can proceed thermally, the use of a transition metal catalyst (e.g., rhodium or iridium complexes) can significantly accelerate the reaction and improve regioselectivity.

Application in Pharmaceutical Synthesis: Angiotensin II Receptor Blockers

A significant application of n-propylboronic acid pinacol ester is in the synthesis of angiotensin II receptor blockers (ARBs), a class of drugs used to treat high blood pressure and heart failure. A key structural feature of several ARBs, such as Telmisartan, is a benzimidazole core bearing an n-propyl group at the 2-position. The introduction of this n-propyl group can be efficiently achieved via a Suzuki-Miyaura cross-coupling reaction.

Key Intermediate for Telmisartan Synthesis

The synthesis of the core structure of Telmisartan often involves the formation of 2-n-propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-1H-benzimidazole. A plausible and efficient synthetic strategy involves the Suzuki-Miyaura coupling of a suitable di-halogenated benzimidazole precursor with n-propylboronic acid pinacol ester.

Caption: Suzuki-Miyaura coupling for Telmisartan intermediate synthesis.

Protocol 2: Suzuki-Miyaura Cross-Coupling for the Synthesis of a 2-n-Propyl-Benzimidazole Intermediate

This protocol provides a representative procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of a di-halogenated benzimidazole precursor with n-propylboronic acid pinacol ester.

Materials:

• Di-halogenated benzimidazole precursor (e.g., a dibromo-benzimidazole derivative) (1.0 equiv)

• n-Propylboronic acid pinacol ester (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, Toluene/water, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial, add the di-halogenated benzimidazole precursor (1.0 equiv), n-propylboronic acid pinacol ester (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the di-halogenated benzimidazole.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to obtain the pure 2-n-propyl-benzimidazole intermediate.

Data Presentation:

Parameter	Value	Notes
Reactants
Di-halogenated benzimidazole	1.0 mmol	Limiting reagent
n-Propylboronic acid pinacol ester	1.2 mmol	Slight excess to ensure complete consumption of the limiting reagent.
Catalyst
Pd(PPh₃)₄	0.03 mmol (3 mol%)	A common and effective catalyst for Suzuki-Miyaura couplings.
Base
K₂CO₃	2.0 mmol	A mild and effective base for this transformation.
Solvent
1,4-Dioxane/Water (4:1)	5 mL	A common solvent system that facilitates the dissolution of both organic and inorganic reagents.
Reaction Conditions
Temperature	90 °C	A typical temperature to ensure a reasonable reaction rate.
Time	12-24 hours	Reaction time will vary depending on the specific substrates.
Expected Outcome
Yield of 2-n-propyl-benzimidazole	>80%	Yields are typically high for this type of reaction.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established and widely practiced synthetic methodologies. The Suzuki-Miyaura reaction is a robust and reliable transformation, and its mechanism is well-understood.[5] The successful synthesis of the target compounds can be validated through standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized n-propylboronic acid pinacol ester and the final 2-n-propyl-benzimidazole intermediate.

• Mass Spectrometry (MS): To confirm the molecular weight of the products.

• Chromatographic Techniques (TLC, HPLC, GC): To assess the purity of the products and to monitor the progress of the reactions.

By following the detailed protocols and employing these standard analytical methods, researchers can ensure the integrity and reproducibility of their results.

Conclusion

n-Propylboronic acid pinacol ester is a valuable and versatile reagent in pharmaceutical synthesis. Its stability and predictable reactivity in Suzuki-Miyaura cross-coupling reactions make it an ideal choice for the introduction of n-propyl groups into complex molecules, as exemplified by its potential role in the synthesis of angiotensin II receptor blockers like Telmisartan. The protocols and insights provided in this guide are intended to empower researchers and drug development professionals to effectively utilize this important building block in their synthetic endeavors.

References

• New Strategy for the Synthesis of Telmisartan: An Antihypertensive Drug. (URL not available)
• Boronic Acid Pinacol Esters: Versatile Building Blocks in Organic Synthesis. (URL not available)

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health. ([Link])

• Mastering Organic Synthesis: The Power of Boronic Acid Pinacol Esters. (URL not available)

• Suzuki reaction. Wikipedia. ([Link])

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. National Center for Biotechnology Information. ([Link])

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN101074213A - Synthesis of 2-n-propyl-4-methyl-6(1-methylbenzimidazole-2-radicle) benzimidazole and its use in synthesis of timishatan and its salts - Google Patents [patents.google.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]

Introduction: The Strategic Advantage of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane in Modern Synthesis

An Application Guide to Palladium-Catalyzed Reactions of n-Propylboronic Acid Pinacol Ester

In the landscape of palladium-catalyzed cross-coupling, the choice of the organoboron reagent is a critical decision that dictates reaction robustness, scope, and practicality. 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, also known as n-propylboronic acid pinacol ester, has emerged as a valuable C(sp³)-hybridized building block. Its rising prominence is largely due to the superior stability conferred by the pinacol protecting group.

Unlike their corresponding boronic acids, which can be prone to decomposition pathways like protodeboronation and oxidative degradation, pinacol esters are typically bench-stable, crystalline solids.[1] This enhanced stability simplifies handling, purification, and storage, ensuring higher purity of the starting material and contributing to more reproducible and higher-yielding reactions, a significant advantage in complex, multi-step syntheses common in pharmaceutical and materials science research.[2] This guide provides an in-depth exploration of the premier application of this reagent: the Suzuki-Miyaura cross-coupling reaction for the synthesis of propyl-substituted aromatic and heteroaromatic systems.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds by coupling an organoboron reagent with an organohalide.[3] The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst, which shuttles between Pd(0) and Pd(II) oxidation states.[4]

The catalytic cycle consists of three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (e.g., an aryl bromide), forming a square planar Pd(II) complex. This is often the rate-limiting step of the cycle.[5]

• Transmetalation: The organic group from the boronic ester is transferred to the palladium center. This crucial step requires activation of the boron reagent by a base. The base reacts with the boronic ester (often after hydrolysis by trace water) to form a more nucleophilic "ate" complex, which facilitates the transfer of the propyl group to the Pd(II) center and displaces the halide.[6]

• Reductive Elimination: The two organic fragments (the aryl group from the halide and the propyl group from the boronate) are coupled together, forming the new C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[3]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Proven Insights: Optimizing the C(sp³)-C(sp²) Coupling

The coupling of alkylboronic esters with aryl halides presents unique challenges compared to their C(sp²) counterparts, primarily due to a slower rate of transmetalation and the potential for side reactions like β-hydride elimination.[7] Success hinges on the judicious selection of the catalyst system and reaction conditions.

• Palladium Precatalyst: While various Pd(0) and Pd(II) sources can be used, Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) is a common and effective precatalyst. Pd(II) sources like Pd(OAc)₂ are also frequently used but require an initial reduction step to enter the catalytic cycle.[5]

• Ligand Selection: This is arguably the most critical parameter. For challenging C(sp³)-C(sp²) couplings, bulky and electron-rich phosphine ligands are required. They stabilize the palladium center, promote the oxidative addition step, and facilitate the final reductive elimination.[3] Ligands such as SPhos, RuPhos, and sterically hindered ferrocenyl phosphines have proven effective.[2] The choice of ligand can significantly impact reaction efficiency and selectivity.

• Base and Solvent: The base is essential for activating the boronic ester for transmetalation.[6] Inorganic bases like K₃PO₄ and K₂CO₃ are commonly used. The choice of solvent influences the solubility of the reagents and the reaction temperature. Aprotic polar solvents like 1,4-dioxane, often with a small amount of water, are standard. The water can aid in the hydrolysis of the pinacol ester to the more reactive boronic acid in situ.[1][2] However, fully anhydrous conditions have also been developed and can offer advantages in terms of reproducibility.[7]

Application Protocol: Suzuki-Miyaura Coupling of an Aryl Bromide

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane with a generic aryl bromide. The conditions are adapted from established methods for coupling alkyl pinacol boronic esters.[2]

Caption: Standard experimental workflow for the Suzuki-Miyaura coupling protocol.

Materials and Equipment:

• Aryl Bromide: (1.0 mmol, 1.0 equiv)

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane: (1.5 mmol, 1.5 equiv)

• Pd₂(dba)₃: (0.01 mmol, 1 mol%)

• Ligand (e.g., FcPPh₂ or SPhos): (0.06 mmol, 6 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous: (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane, anhydrous: (4 mL)

• Water, deionized: (1 mL)

• Oven-dried 20 mL reaction vial with a Teflon-lined screw cap

• Magnetic stir bar, stir plate with heating

• Inert atmosphere line (Argon or Nitrogen)

• Standard glassware for workup and chromatography

Step-by-Step Methodology:

• Reaction Setup (Inert Atmosphere):

  • To an oven-dried 20 mL reaction vial containing a magnetic stir bar, add the aryl bromide (1.0 mmol), Pd₂(dba)₃ (9.2 mg, 0.01 mmol), the phosphine ligand (e.g., FcPPh₂, 16.5 mg, 0.06 mmol), and anhydrous K₃PO₄ (424 mg, 2.0 mmol).

  • Causality Note: The use of an oven-dried vial and inert atmosphere is critical. The Pd(0) catalyst and phosphine ligands are sensitive to oxygen, and their degradation will lead to lower yields.[5]

• Reagent Addition:

  • Seal the vial with the screw cap. Evacuate the vial and backfill with argon. Repeat this cycle three times to ensure a fully inert atmosphere.

  • Using a syringe, add the 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane (255 mg, 1.5 mmol). If the aryl bromide is a liquid, it can be added at this stage via syringe as well.

  • Add the anhydrous 1,4-dioxane (4 mL) and deionized water (1 mL) via syringe.

  • Causality Note: Adding the boronic ester and solvents after establishing the inert atmosphere minimizes their exposure to air. The 2:1 or similar ratio of dioxane to water is a common starting point to ensure solubility of both organic and inorganic reagents.[2]

• Reaction Execution:

  • Place the sealed vial in a preheated oil bath or heating block set to 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. The mixture will typically be a heterogeneous slurry.

  • Causality Note: Vigorous stirring is essential in heterogeneous reactions to maximize the contact between reagents in different phases, improving reaction rates.

• Monitoring and Workup:

  • After the reaction time has elapsed, cool the mixture to room temperature.

  • Monitor the reaction completion by taking a small aliquot and analyzing by TLC or GC-MS to confirm the consumption of the starting aryl bromide.

  • Once complete, dilute the reaction mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

  • Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

  • Causality Note: The aqueous washes remove the inorganic base (K₃PO₄) and other water-soluble byproducts.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The resulting crude oil or solid should be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure propyl-substituted aryl product.

Data Summary: Representative Reaction Conditions

The optimal conditions for Suzuki-Miyaura couplings of alkylboronic esters can vary based on the specific substrates. The following table summarizes conditions from literature that have proven effective for similar C(sp³)-C(sp²) couplings.

Component	Condition Set A[2]	Condition Set B[7]	Rationale & Key Considerations
Electrophile	Aryl Chloride	Aryl Halide	Chlorides are less reactive than bromides and often require more active catalyst systems.
Boron Reagent	Alkyl Pinacol Boronic Ester	Alkyl Neopentyldiol Boronic Ester	Pinacol and neopentyldiol esters offer similar stability; choice may depend on availability.
Pd Precatalyst	Pd₂(dba)₃ (1 mol%)	[Pd(cinnamyl)Cl]₂ (2 mol%)	Both are effective Pd(0) sources or precursors.
Ligand	FcPPh₂ (6 mol%)	AntPhos (4 mol%)	Bulky, electron-rich monodentate phosphines are crucial for promoting these challenging couplings.
Base	K₃PO₄ (2 equiv)	TMSOK (2.4 equiv)	K₃PO₄ is a standard inorganic base. TMSOK is a strong, anhydrous base suitable for homogenous reactions.
Solvent	Dioxane / H₂O (2:1)	1,4-Dioxane (anhydrous)	Aqueous conditions are common, but anhydrous protocols can improve reproducibility and speed.
Temperature	100 °C	100 °C	Elevated temperatures are typically required to drive the reaction to completion.
Time	12 h	< 1 h	The anhydrous system with TMSOK and AntPhos ligand demonstrated significantly faster reaction times.

References

• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry, 89(23), 16195-16202. [Link]

• Lu, G.-P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry, 77(7), 3700–3703. [Link]

• ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Ingoglia, B. J., Jepson, C. C., & Johnson, J. S. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. ACS Catalysis, 6(9), 5773–5777. [Link]

• Polášek, J. (2016). (Z)-2-(2-Bromvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolan a jeho cross-coupling reakce. Masaryk University. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 133(7), 2116–2119. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• Heravi, M. M., & Zadsirjan, V. (2017). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. RSC Advances, 7(8), 4639–4700. [Link]

• NRO Chemistry. (2024, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Link]

• Johansson, H. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. The Royal Swedish Academy of Sciences. [Link]

Sources

• 1. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 2. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. nobelprize.org [nobelprize.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Guide to the Synthesis of Complex Organic Molecules Using Propylboronic Acid Pinacol Ester

Foreword: The Indispensable Role of Boronic Esters in Modern Synthesis

In the landscape of modern organic chemistry, the pursuit of efficient and reliable methods for constructing complex molecular architectures is a central theme. This is particularly true in the fields of pharmaceutical and materials science, where the precise assembly of molecular building blocks dictates function and efficacy. Among the vast toolkit available to the synthetic chemist, organoboron reagents, specifically boronic acid pinacol esters, have emerged as exceptionally versatile and powerful intermediates.[1][2]

Propylboronic acid pinacol ester exemplifies the advantages of this class of reagents. The pinacol group sterically shields the boron atom, conferring remarkable stability towards air and moisture compared to its corresponding free boronic acid.[1][3] This enhanced stability simplifies handling, allows for purification by standard chromatographic methods, and ensures a longer shelf-life, thereby increasing experimental reproducibility.[1][4] Its primary application lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning transformation that has revolutionized the formation of carbon-carbon (C-C) bonds.[1][2]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview, field-proven insights, and detailed protocols for the effective use of propylboronic acid pinacol ester in the synthesis of complex organic molecules.

Section 1: Core Principles – The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is the cornerstone of C-C bond formation, enabling the coupling of an organoboron species (the nucleophile) with an organic halide or triflate (the electrophile) in the presence of a palladium catalyst and a base.[5][6] The reaction is prized for its mild conditions, tolerance of a wide range of functional groups, and the generally low toxicity of the boron-containing reagents and byproducts.[7]

The catalytic cycle proceeds through three fundamental steps:

• Oxidative Addition: A low-valent Palladium(0) complex inserts into the carbon-halide (C-X) bond of the electrophile, forming a new Pd(II) intermediate.

• Transmetalation: The organic moiety from the boronic ester (in this case, the propyl group) is transferred to the palladium center, displacing the halide. This step is facilitated by the base, which activates the boronic ester.

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled from the coordination sphere, forming the desired C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[5][6]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Section 2: Reagent Profile – Propylboronic Acid vs. Pinacol Ester

The choice between using a free boronic acid and its pinacol ester derivative is a critical decision based on a trade-off between reactivity and stability.[4] While free boronic acids can be more reactive due to higher Lewis acidity, they are often less stable and susceptible to degradation pathways like oxidation and protodeboronation.[3][4] Propylboronic acid pinacol ester, conversely, offers superior stability, making it the reagent of choice for multi-step syntheses and for building libraries of compounds where consistency is paramount.

Feature	Propylboronic Acid	Propylboronic Acid Pinacol Ester
Physical State	Typically a solid	Often a liquid or low-melting solid
Stability	Moderate; susceptible to oxidation and dehydration to form boroxines.[3][4]	High; generally stable to air and moisture with a long shelf-life.[1][3][4]
Handling	Can be challenging due to potential for decomposition.[4]	Crystalline solids or oils that are easier to handle, weigh, and purify.[1][4]
Reactivity	Generally more reactive, which can lead to faster reaction times.[4]	May require slightly more forcing conditions or specific activation, but offers more controlled reactivity.[8]
Purification	Can be difficult to purify via chromatography.	Readily purified by standard silica gel chromatography.[1]

Section 3: Experimental Application Notes & Protocols

Part 3.1: Critical Safety & Handling Procedures

Proper handling of all chemical reagents is paramount for ensuring laboratory safety and experimental success. Always consult the full Safety Data Sheet (SDS) before use.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields or goggles, a lab coat, and chemical-resistant gloves.[9][10] Handle the reagent in a well-ventilated area or a chemical fume hood.[10][11]

• Storage Conditions: Propylboronic acid pinacol ester should be stored in a tightly closed container in a cool, dry, and well-ventilated place.[9][11] For long-term stability, storage under an inert atmosphere (e.g., Argon or Nitrogen) is recommended to prevent degradation from moisture and air.[12]

• Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust, fumes, or vapors.[11] Boronic esters are sensitive to strong oxidizing agents, strong acids, and strong bases.[12]

• Spill & Disposal: In case of a spill, sweep up the material and place it in a suitable container for disposal.[9][13] Dispose of contents and containers to an approved waste disposal plant in accordance with local, regional, and national regulations.[11]

Part 3.2: General Protocol for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the cross-coupling of propylboronic acid pinacol ester with an aryl or vinyl halide/triflate. Optimization of the catalyst, base, solvent, and temperature may be required for specific substrates.

Reagents & Equipment:

• Propylboronic acid pinacol ester (1.1 - 1.5 equivalents)

• Aryl/Vinyl Halide or Triflate (1.0 equivalent)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)

• Anhydrous Solvent (e.g., 1,4-Dioxane, Toluene, THF, DMF)

• Water (often added to the solvent, e.g., 4:1 Dioxane:Water)

• Round-bottom flask or pressure vessel, magnetic stir bar, condenser, inert gas line (Argon/Nitrogen)

Caption: Standard experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure:

• Vessel Preparation: To an oven-dried round-bottom flask or pressure vessel equipped with a magnetic stir bar, add the aryl/vinyl halide (1.0 eq.), propylboronic acid pinacol ester (1.2 eq.), and the chosen base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Solvent Addition & Degassing: Under a positive pressure of inert gas, add the anhydrous solvent and water (e.g., a 4:1 mixture of dioxane/water) via syringe.[6] Sparge the resulting mixture with a stream of argon for 10-15 minutes to ensure all dissolved oxygen is removed.[6]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02 eq.) to the flask. If the catalyst is air-sensitive, add it under a positive counterflow of argon.

• Reaction: Place the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-110 °C) overnight or until completion.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting aryl halide is fully consumed.[6]

• Work-up: Once complete, allow the reaction to cool to room temperature. Dilute the mixture with water and transfer it to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure coupled product.

Part 3.3: Synthesis of Propylboronic Acid Pinacol Ester

For laboratories preferring to synthesize their own reagents, propylboronic acid pinacol ester can be prepared from the corresponding Grignard reagent and pinacolborane.[14]

Reaction Scheme: CH₃CH₂CH₂MgBr + (pin)B-H → CH₃CH₂CH₂B(pin) + HMgBr

Procedure:

• Prepare the Grignard reagent (propylmagnesium bromide) from 1-bromopropane and magnesium turnings in anhydrous THF under an inert atmosphere.

• In a separate oven-dried flask under argon, add an equimolar amount of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacolborane, HBpin).

• Cool the pinacolborane solution to 0 °C in an ice bath.

• Slowly add the prepared propylmagnesium bromide solution to the pinacolborane solution via cannula or dropping funnel.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction carefully by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with diethyl ether or ethyl acetate, dry the organic layer, and concentrate. The crude propylboronic acid pinacol ester can be purified by distillation under reduced pressure.

Section 4: Advanced Applications in Drug Discovery & Complex Synthesis

The reliability of propylboronic acid pinacol ester and its derivatives makes them invaluable in late-stage functionalization during drug discovery and the synthesis of complex natural products. Their stability allows them to be carried through multiple synthetic steps before being utilized in a key cross-coupling reaction.[8] This strategy has been employed in the synthesis of numerous active pharmaceutical ingredients (APIs).[2][8] Furthermore, the boronic ester functionality is not limited to Suzuki couplings; it can participate in other transformations, making it a versatile functional handle for accessing diverse molecular scaffolds.[15][16]

References

• Fisher Scientific. (2024-03-01). SAFETY DATA SHEET: 3-(2-Trimethylsiloxyphenyl)-1-propylboronic acid pinacol ester.
• Fisher Scientific. (2024-03-31).
• BenchChem. (n.d.). A Comparative Analysis of 2-Methylpropylboronic Acid and Its Boronic Esters in Suzuki-Miyaura Cross-Coupling Reactions.
• Aaron Chemicals. (2024-11-01). Safety Data Sheet: 6-Azaindole-4-boronic acid pinacol ester.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Organic Synthesis: The Power of Boronic Acid Pinacol Esters.
• Combi-Blocks, Inc. (2023-01-02). Safety Data Sheet: 4-Carboxynaphthalene-1-boronic acid, pinacol ester.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Pinacol Esters in Enhancing Chemical Synthesis Stability.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Boronic Acid Pinacol Esters: Versatile Building Blocks in Organic Synthesis.
• Fisher Scientific. (2011-08-11). SAFETY DATA SHEET: Phenylboronic acid pinacol ester.
• Thomas, A. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Das, N. C., et al. (2021).
• Dagousset, G., et al. (2021).
• Murphy, C. L. W. (2012).
• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.
• The Organic Chemist. (2025-03-29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.

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The Propyl Pinacol Boronate Ester: A Versatile C(sp³)-Hybridized Building Block for Modern Medicinal Chemistry

Application Notes and Protocols for the Use of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Introduction: The Ascendancy of C(sp³)-Rich Scaffolds in Drug Discovery

The landscape of medicinal chemistry is continually evolving, with a pronounced shift towards molecules possessing greater three-dimensional complexity. The incorporation of C(sp³)-hybridized centers is a key strategy in this endeavor, often leading to improved physicochemical properties, enhanced metabolic stability, and novel intellectual property. Boronic acid pinacol esters have emerged as exceptionally versatile and stable intermediates for the construction of complex molecular architectures, particularly through the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] Among these, alkylboronic acid pinacol esters, such as 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, are invaluable reagents for introducing saturated alkyl chains into drug-like molecules. This guide provides a detailed overview of the synthesis and application of this building block, complete with mechanistic insights and actionable laboratory protocols.

The pinacol ester of propylboronic acid offers a unique combination of stability and reactivity. The pinacol group protects the boronic acid moiety, rendering the compound more stable to air and moisture compared to the free boronic acid, which facilitates handling and purification.[1] This stability is crucial for its application in complex, multi-step syntheses common in drug development.

Synthesis of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane: A Protocol for Hydroboration

The most common and efficient method for the synthesis of alkylboronic acid pinacol esters is the hydroboration of the corresponding alkene with pinacolborane (HBpin).[2] In the case of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, this involves the anti-Markovnikov addition of HBpin across the double bond of propene.

Protocol 1: Synthesis via Hydroboration of Propene

This protocol outlines a general procedure for the synthesis of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane.

Materials:

• Pinacolborane (HBpin)

• Propene (gas)

• Anhydrous, inhibitor-free tetrahydrofuran (THF)

• A suitable catalyst for hydroboration (e.g., a rhodium or iridium complex, or catalyst-free under thermal conditions)

• Standard glassware for air- and moisture-sensitive reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere (argon or nitrogen), equip a flame-dried Schlenk flask with a magnetic stir bar.

• Reagent Addition: Add pinacolborane (1.0 equiv) and anhydrous THF to the flask. If a catalyst is used, add it at this stage (typically 0.1-1 mol%).

• Introduction of Propene: Cool the reaction mixture to 0 °C. Bubble propene gas through the solution at a steady, controlled rate. The reaction progress can be monitored by GC-MS or ¹H NMR by taking aliquots from the reaction mixture.

• Reaction Completion: Once the reaction is complete (as indicated by the consumption of the starting material), slowly warm the mixture to room temperature.

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by distillation under reduced pressure to yield 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane as a colorless oil.

Causality Behind Experimental Choices:

• Inert Atmosphere: Organoboron compounds can be sensitive to oxidation and hydrolysis, necessitating the use of an inert atmosphere.

• Anhydrous Solvent: Water can react with pinacolborane and the product, leading to decomposition.

• Anti-Markovnikov Addition: The hydroboration reaction proceeds via a four-membered transition state where the boron adds to the less substituted carbon of the alkene, resulting in the desired n-propyl isomer.[3]

Application in Medicinal Chemistry: The Suzuki-Miyaura Cross-Coupling Reaction

The premier application of 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane in medicinal chemistry is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction facilitates the formation of a C(sp³)-C(sp²) bond by coupling the propylboronic acid pinacol ester with an aryl or heteroaryl halide (or triflate).

Mechanistic Overview of the Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a catalytic cycle with a palladium complex.

Figure 1. Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle initiates with the oxidative addition of the aryl halide (Ar-X) to the active Pd(0) catalyst. This is followed by transmetalation, where the organic group from the boron reagent is transferred to the palladium center. The final step is reductive elimination, which forms the desired C-C bond and regenerates the Pd(0) catalyst.[4]

Protocol 2: Rapid, Anhydrous Suzuki-Miyaura Cross-Coupling of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane with an Aryl Halide

This protocol is adapted from the work of Bock and Denmark (2024) on the rapid, anhydrous Suzuki-Miyaura cross-coupling of alkylboronic esters.[5][6]

Materials:

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

• Aryl or heteroaryl halide (e.g., bromide or chloride)

• Palladium precatalyst (e.g., AntPhos-Pd-G3)

• Potassium trimethylsilanolate (TMSOK) as the base

• Anhydrous solvent (e.g., 1,4-dioxane)

• Standard glassware for air- and moisture-sensitive reactions

Procedure:

• Reaction Setup: In a glovebox, add the aryl halide (1.0 equiv), 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane (1.5 equiv), palladium precatalyst (1-2 mol%), and potassium trimethylsilanolate (1.5 equiv) to a vial equipped with a stir bar.

• Solvent Addition: Add the anhydrous solvent to the vial.

• Reaction: Seal the vial and stir the reaction mixture at the desired temperature (e.g., 80 °C). Monitor the reaction progress by TLC, GC-MS, or LC-MS. Reactions are often complete in under an hour.[5]

• Work-up and Purification:

  • Cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of an anhydrous base like TMSOK and a dry solvent minimizes protodeboronation, a common side reaction where the C-B bond is cleaved by a proton source.[5][6]

• Choice of Precatalyst and Ligand: The ligand on the palladium center is crucial for facilitating the catalytic cycle. Bulky, electron-rich phosphine ligands, such as AntPhos, are often effective for cross-coupling of C(sp³)-hybridized boron reagents.[5]

• Base: The base activates the boronic ester, forming a more nucleophilic "ate" complex, which facilitates the transmetalation step.[7]

Data Presentation: Representative Reaction Conditions and Yields

The following table summarizes typical reaction parameters for the Suzuki-Miyaura cross-coupling of alkylboronic acid pinacol esters with aryl halides.

Aryl Halide	Boronic Ester	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromotoluene	n-Butyl-B(neop)	AntPhos-Pd-G3 (2)	TMSOK (1.5)	Dioxane	80	1	95	[5]
2-Chloropyridine	n-Hexyl-B(pin)	Pd₂(dba)₃ (1) / FcPPh₂ (6)	K₃PO₄ (6)	Dioxane/H₂O	100	18	85	[8]
4-Chloroanisole	sec-Butyl-B(pin)	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄ (3)	Toluene/H₂O	100	12	92	[9]

B(neop) = neopentyldiol boronic ester; B(pin) = pinacol boronic ester

Troubleshooting and Considerations

• Low Yields: Can be due to protodeboronation, incomplete reaction, or catalyst deactivation. Ensure strictly anhydrous conditions and consider screening different ligands, bases, and solvents.

• Homocoupling: The coupling of two molecules of the boronic ester can sometimes be observed. This may be minimized by using a less reactive base or a lower reaction temperature.

• Stereochemistry: For chiral alkylboronic esters, the Suzuki-Miyaura coupling often proceeds with retention of stereochemistry.[10]

Conclusion

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is a valuable and versatile building block in medicinal chemistry for the introduction of a propyl group onto aromatic and heteroaromatic scaffolds. Its stability and predictable reactivity in Suzuki-Miyaura cross-coupling reactions make it an essential tool for drug discovery professionals. The protocols and mechanistic insights provided herein are intended to empower researchers to effectively utilize this reagent in the synthesis of novel, three-dimensional drug candidates.

References

• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry, 89(22), 16195–16202. [Link]

• Master Organic Chemistry. (2013, March 28). Hydroboration Oxidation of Alkenes. [Link]

• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry, 89(22), 16195–16202. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Imao, D., Glasspoole, B. W., Laberge, V. S., & Crudden, C. M. (2009). Cross Coupling Reactions of Chiral Secondary Organoboronic Esters With Retention of Configuration. Journal of the American Chemical Society, 131(14), 5024–5025. [Link]

• Hoshi, M., Shirakawa, K., & Okimoto, M. (2023). Synthesis and Palladium-Catalyzed Cross-Coupling of an Alkyl-Substituted Alkenylboronic Acid Pinacol Ester with Aryl Bromides. American Journal of Undergraduate Research, 20(2), 69-78. [Link]

• Imao, D., Glasspoole, B. W., Laberge, V. S., & Crudden, C. M. (2009). Cross Coupling Reactions of Chiral Secondary Organoboronic Esters With Retention of Configuration. Journal of the American Chemical Society, 131(14), 5024–5025. [Link]

• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters. PubMed. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Boronic Acid Pinacol Esters: Versatile Building Blocks in Organic Synthesis. [Link]

• ResearchGate. (n.d.). Synthesis and Palladium-Catalyzed Cross-Coupling of an Alkyl-Substituted Alkenylboronic Acid Pinacol Ester with Aryl Bromides. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Thomas, A. A., Zahrt, A. F., Delaney, C. P., & Denmark, S. E. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(12), 4401–4416. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Organic Synthesis: The Power of Boronic Acid Pinacol Esters. [Link]

• Vedantu. (n.d.). In the hydroborationoxidation reaction of propene with class 12 chemistry CBSE. [Link]

• Savage, S. A., Jones, G. C., & Burke, M. D. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4372–4375. [Link]

• IS MUNI. (n.d.). tetramethyl-1,3,2-dioxaborolan a jeho cross-coupling reakce. [Link]

• Master Organic Chemistry. (2013, March 28). Hydroboration Oxidation of Alkenes. [Link]

• Wikipedia. (n.d.). Hydroboration. [Link]

• Al-Zoubi, R. M., Marion, O., & Hall, D. G. (2008). Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope. Future Medicinal Chemistry, 1(2), 341–355. [Link]

• IS MUNI. (n.d.). tetramethyl-1,3,2-dioxaborolan a jeho cross-coupling reakce. [Link]

• ResearchGate. (n.d.). Reagents and conditions: (a) boronic acid or boronic acid pinacol... [Link]

• Candeias, N. R., & Gois, P. M. P. (2011). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 16(3), 2465–2507. [Link]

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Reaction conditions for C-C bond formation with propylboronic acid pinacol ester

An Application Guide to C(sp²)–C(sp³) Suzuki-Miyaura Cross-Coupling: Reaction Conditions for Propylboronic Acid Pinacol Ester

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its capacity to form carbon-carbon bonds with exceptional reliability and functional group tolerance.[1][2] Its development, which was recognized with the 2010 Nobel Prize in Chemistry, has profoundly impacted fields ranging from pharmaceutical discovery to materials science.[3] While initially developed for C(sp²)-C(sp²) bond formation, significant advancements have extended its utility to the more challenging C(sp²)-C(sp³) couplings. This guide focuses on the practical application of propylboronic acid pinacol ester, a key reagent in this class, for coupling with aryl and heteroaryl halides.

Propylboronic acid pinacol ester offers distinct advantages over its corresponding boronic acid. The pinacol protecting group enhances the compound's stability, making it less susceptible to protodeboronation and easier to handle and purify.[3][4][5] However, the C(sp³)-hybridized carbon presents unique mechanistic challenges, including slower rates of transmetalation and the potential for competing β-hydride elimination.[6][7] This application note provides a detailed exploration of the reaction mechanism, a critical analysis of reaction parameters, and a robust, field-proven protocol for researchers, scientists, and drug development professionals.

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds via a catalytic cycle involving a palladium catalyst, which shuttles between Pd(0) and Pd(II) oxidation states.[3] The cycle is generally understood to comprise three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[8][9]

• Oxidative Addition : A coordinatively unsaturated Pd(0) complex reacts with the organohalide (Ar-X), inserting into the carbon-halogen bond. This step oxidizes the catalyst to a Pd(II) species.[2][3] The reactivity of the halide is crucial, with the bond strength dictating the ease of this step (I > Br > Cl > F).[10]

• Transmetalation : This is often the rate-determining step, particularly for alkylboron reagents.[7] The organic group from the boron reagent is transferred to the Pd(II) center, displacing the halide. This process requires activation of the boronic ester by a base to form a more nucleophilic boronate "ate" complex (e.g., [R-B(OR)₃]⁻), which is significantly more reactive.[11][12][13]

• Reductive Elimination : The two organic fragments on the palladium center (the propyl group and the aryl group) couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[8][14]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Key Reaction Parameters: A Scientist's Guide

Optimizing a C(sp²)–C(sp³) Suzuki-Miyaura coupling requires careful consideration of each reaction component. The choices made are interdependent and crucial for achieving high yield and minimizing side reactions.

Palladium Catalyst and Ligand Selection

The combination of the palladium precursor and the phosphine ligand is paramount. For challenging couplings involving alkylboronic esters, sterically hindered and electron-rich ligands are often required to promote the key steps of the catalytic cycle.[6]

• Palladium Precursors : Common choices include Pd(OAc)₂, Pd₂(dba)₃, and pre-formed catalyst complexes like Pd(PPh₃)₄ or Pd(dppf)Cl₂.[15][16][17] Pd(OAc)₂ and Pd₂(dba)₃ are often preferred as they are air-stable and generate the active Pd(0) species in situ.

• Ligands : The ligand stabilizes the palladium center and modulates its reactivity. For C(sp³)-couplings, bulky, electron-rich phosphines are effective because they facilitate reductive elimination and can disfavor β-hydride elimination.[6][18]

Catalyst/Ligand System	Key Characteristics & Application
Pd(OAc)₂ / SPhos	A highly active system for C(sp²)-C(sp³) couplings. SPhos is a bulky, electron-rich biarylphosphine ligand known to promote high yields under relatively mild conditions.[16]
Pd₂(dba)₃ / RuPhos	RuPhos is another effective biarylphosphine ligand, often used for coupling with heteroaryl chlorides, which can be challenging substrates.[19]
Pd(dppf)Cl₂	A robust and versatile pre-catalyst. The dppf ligand's large "bite angle" is believed to favor reductive elimination over β-hydride elimination, which is a critical consideration for alkyl couplings.[17]
Pd(OAc)₂ / Ad₂PⁿBu	Di(1-adamantyl)-n-butylphosphine is a sterically encumbered alkyl phosphine ligand that promotes the formation of mono-coordinated palladium complexes, which can accelerate the reaction.[6]

The Role of the Base

The base is not merely a spectator; it is essential for activating the boronic ester.[12] It reacts with the boronic ester to form a more nucleophilic boronate species, which is the active partner in the transmetalation step.[13][20] The choice and stoichiometry of the base can dramatically affect reaction rates and yields.[20]

Base	Strength	Common Solvents	Notes
K₃PO₄	Moderate	Dioxane/Water, Toluene	A widely used, effective base for many Suzuki couplings, including those with alkylboronic esters.[21] Often used in aqueous solvent mixtures.
Cs₂CO₃	Strong	Dioxane, THF, Toluene	A stronger base that can be highly effective, particularly with less reactive coupling partners.[8]
K₂CO₃	Moderate	Dioxane/Water, Ethanol	A common and cost-effective choice, often sufficient for reactive substrates.[8]
LiOᵗBu	Strong	Dioxane, THF	A very strong, non-aqueous base that has shown excellent performance in exhaustive alkylations of polychlorinated pyridines.[6] Its use may be beneficial for base-tolerant substrates.

Solvent System

The solvent must solubilize all reaction components and is often a mixture of an organic solvent and water. The presence of water can be beneficial, often accelerating the reaction, though anhydrous conditions have also been developed.[3][7]

• Aqueous Systems : Mixtures like Dioxane/H₂O, THF/H₂O, or Toluene/H₂O are common.[8][21] Water can help dissolve inorganic bases like K₃PO₄ and may play a role in the mechanism of boronate formation.

• Anhydrous Systems : For substrates sensitive to water, anhydrous conditions using solvents like THF or Dioxane with a soluble base (e.g., LiOᵗBu) are employed.[6]

Detailed Experimental Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with propylboronic acid pinacol ester using a Pd(OAc)₂/SPhos catalyst system.

Safety Precautions :

• Propylboronic acid pinacol ester and its analogs may cause respiratory irritation and should be handled in a well-ventilated fume hood.[22][23]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.[24]

• Palladium catalysts and phosphine ligands are toxic and should be handled with care. Solvents like dioxane and THF are flammable.[25]

• The reaction should be run under an inert atmosphere (Nitrogen or Argon) as the Pd(0) catalyst and some ligands can be sensitive to air.

Materials and Reagents:

Reagent	MW ( g/mol )	Equiv.	Amount (mmol)	Mass/Volume
Aryl Bromide	-	1.0	1.0	-
Propylboronic acid pinacol ester	184.09	1.5	1.5	276 mg
Pd(OAc)₂	224.5	0.02	0.02	4.5 mg
SPhos	410.5	0.04	0.04	16.4 mg
K₃PO₄	212.27	3.0	3.0	637 mg
1,4-Dioxane	-	-	-	4.0 mL
Water (degassed)	-	-	-	1.0 mL

graph TD {
A[Start: Assemble Reagents] --> B{Reaction Setup};
B --> C[Add Aryl Bromide, Boronic Ester, Base, Catalyst, and Ligand to a flame-dried flask];
C --> D{Inert Atmosphere};
D --> E[Evacuate and backfill flask with Argon/Nitrogen (3x)];
E --> F[Add degassed solvents (Dioxane/Water)];
F --> G{Reaction};
G --> H[Heat mixture to 80-100 °C with stirring for 12-24h];
H --> I{Workup};
I --> J[Cool to RT, add water, and extract with an organic solvent (e.g., EtOAc)];
J --> K[Combine organic layers, wash with brine, dry over Na₂SO₄];
K --> L{Purification};
L --> M[Concentrate in vacuo and purify by flash column chromatography];
M --> N[End: Characterize Product];
subgraph "Preparation"
    A; B; C; D; E; F;
end
subgraph "Execution"
    G; H;
end
subgraph "Isolation"
    I; J; K; L; M; N;
end

style A fill:#E6F4EA,stroke:#34A853,stroke-width:2px
style N fill:#E6F4EA,stroke:#34A853,stroke-width:2px
style B fill:#E8F0FE,stroke:#4285F4,stroke-width:1px
style D fill:#E8F0FE,stroke:#4285F4,stroke-width:1px
style G fill:#E8F0FE,stroke:#4285F4,stroke-width:1px
style I fill:#E8F0FE,stroke:#4285F4,stroke-width:1px
style L fill:#E8F0FE,stroke:#4285F4,stroke-width:1px
}

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Step-by-Step Procedure:

• Reaction Setup : To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv.), propylboronic acid pinacol ester (276 mg, 1.5 mmol, 1.5 equiv.), K₃PO₄ (637 mg, 3.0 mmol, 3.0 equiv.), Pd(OAc)₂ (4.5 mg, 0.02 mmol, 2 mol%), and SPhos (16.4 mg, 0.04 mmol, 4 mol%).

• Inert Atmosphere : Seal the flask with a rubber septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition : Using syringes, add degassed 1,4-dioxane (4.0 mL) and degassed water (1.0 mL) to the flask. The mixture may be sparged with inert gas for an additional 10-15 minutes to ensure it is thoroughly deoxygenated.

• Reaction : Place the flask in a preheated oil bath at 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup : Once the reaction is complete, allow the flask to cool to room temperature. Dilute the mixture with water (10 mL) and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Isolation : Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification : Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure propyl-aryl product.

Conclusion

The Suzuki-Miyaura coupling of propylboronic acid pinacol ester is a powerful method for constructing C(sp²)–C(sp³) bonds, which are increasingly important motifs in pharmaceutical and agrochemical research. Success in these challenging transformations hinges on a rational selection of catalyst, ligand, base, and solvent. By understanding the mechanistic underpinnings and the specific roles of each component, researchers can effectively troubleshoot and optimize conditions for their specific substrates. The protocol provided herein serves as a robust starting point for the synthesis of a wide array of propyl-substituted aromatic and heteroaromatic compounds.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. Retrieved from [Link]

• Lima, C. F. R. A. C., Lima, M. J. L., Pinto, J. R. M., Ribeiro, M., Silva, A. M. S., & Santos, L. M. N. B. F. (2014). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction. Retrieved from [Link]

• Thomas, S. P. (2019). The Suzuki–Miyaura Cross-Coupling Reaction. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link]

• Semantic Scholar. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Retrieved from [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. Retrieved from [Link]

• de Vries, J. G. (2001). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Topics in Catalysis. Retrieved from [Link]

• Knapp, D. M., & Burke, M. D. (2017). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. ACS Catalysis. Retrieved from [Link]

• Vechhabil, M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Retrieved from [Link]

• Andreu, M. G., & Zapf, A. (2002). Palladium‐catalysed Suzuki cross‐coupling of primary alkylboronic acids with alkenyl halides. Advanced Synthesis & Catalysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Wang, D., & Wasa, M. (2010). Cationic Palladium(II) Catalysis: C−H Activation/Suzuki−Miyaura Couplings at Room Temperature. Journal of the American Chemical Society. Retrieved from [Link]

• Kassel, S. H., et al. (2021). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. ACS Catalysis. Retrieved from [Link]

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. National Institutes of Health. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Suzuki-Miyaura Coupling with Allylboronic Acid Pinacol Ester. Retrieved from [Link]

• Capot Chemical. (2013). MSDS of Isopropenylboronic acid pinacol ester. Retrieved from [Link]

• Semantic Scholar. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Retrieved from [Link]

• ResearchGate. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Retrieved from [Link]

• Canadian Journal of Chemistry. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Organic Syntheses. (n.d.). boronic esters. Retrieved from [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. ACS Catalysis. Retrieved from [Link]

• ResearchGate. (2014). Suzuki–Miyaura reaction of aryl halides with boronic acids and pinacol esters. Retrieved from [Link]

• Murphy, C. L. W. (2011). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship, University of California. Retrieved from [Link]

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• 5. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]
• 19. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 20. researchgate.net [researchgate.net]
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• 22. fishersci.com [fishersci.com]
• 23. capotchem.com [capotchem.com]
• 24. fishersci.ie [fishersci.ie]
• 25. sigmaaldrich.com [sigmaaldrich.com]

Application Notes & Protocols: A Guide to Transition Metal-Free Synthesis of Alkyl Pinacol Boronates

Abstract: Alkyl pinacol boronic esters (alkyl-Bpins) are indispensable building blocks in modern organic synthesis, prized for their stability, versatility, and central role in cross-coupling reactions.[1] Historically, their synthesis often relied on transition-metal catalysts. However, the demand for higher purity compounds in pharmaceutical and materials science—free from trace metal contaminants—has propelled the development of transition metal-free alternatives.[2] These methods offer significant advantages, including reduced cost, lower toxicity, and simplified purification protocols. This guide provides an in-depth exploration of the primary transition metal-free strategies for synthesizing alkyl pinacol boronates, complete with mechanistic insights, detailed experimental protocols, and practical considerations for researchers in drug development and chemical synthesis.

The Strategic Advantage of Eliminating Transition Metals

Transition metal-catalyzed borylations, such as the Miyaura borylation, are powerful but come with inherent challenges.[3] These include the cost of precious metal catalysts (e.g., palladium), the necessity of often complex and air-sensitive ligands, and the critical need to remove metal residues from the final active pharmaceutical ingredients (APIs), which can be a costly and labor-intensive process. Transition metal-free pathways circumvent these issues entirely, relying on radical-mediated processes, photocatalysis, or classical organometallic transformations to forge the C–B bond.[4] This guide focuses on the most robust and widely adopted of these methodologies.

Diagram 1: Overview of Major Synthetic Routes

Caption: Key transition metal-free pathways to alkyl pinacol boronates.

Radical Borylation of Alkyl Halides

One of the most operationally simple and versatile methods for transition metal-free C(sp³)–B bond formation is the radical borylation of alkyl halides, particularly alkyl iodides.[5] This approach avoids the need for pre-formed, sensitive organometallic reagents and often proceeds under mild, thermally initiated conditions.

Mechanistic Rationale: A Radical Chain Process

The reaction is proposed to proceed through a single-electron transfer (SET) mechanism, initiating a radical chain reaction.[5] The key is the generation of an alkyl radical intermediate which is subsequently trapped by a diboron reagent.

• Initiation: A base, such as an alkoxide, reacts with the solvent (e.g., methanol) or the diboron reagent to generate an electron-donating species. This species initiates the process by donating a single electron to the alkyl iodide, causing the cleavage of the C–I bond to form an alkyl radical and an iodide anion.

• Propagation: The generated alkyl radical (R•) attacks the diboron reagent (B₂pin₂), forming the desired alkyl pinacol boronate (R-Bpin) and releasing a boryl radical (•Bpin). This boryl radical can then react with another molecule of the base-alkoxide complex to propagate the chain.

• Competition: The primary competing side reaction is hydrogen atom abstraction by the alkyl radical from the solvent or other sources.[5] This is mitigated by using a high concentration of the diboron reagent to favor the productive borylation pathway.

Diagram 2: Proposed Radical Chain Mechanism

Caption: Simplified radical chain mechanism for borylation of alkyl iodides.

Protocol: Borylation of 1-iodooctane

This protocol is adapted from a procedure demonstrating excellent functional group tolerance and scalability.[5]

Materials:

• 1-iodooctane (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂) (4.0 equiv)

• Lithium tert-butoxide (t-BuOLi) (2.0 equiv)

• Methanol (MeOH), anhydrous (to 0.5 M)

• Round-bottom flask with stir bar

• Condenser and inert gas (N₂ or Ar) line

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add 1-iodooctane (e.g., 0.5 mmol, 120 mg), bis(pinacolato)diboron (2.0 mmol, 508 mg), and lithium tert-butoxide (1.0 mmol, 80 mg).

• Solvent Addition: Add anhydrous methanol (1.0 mL) via syringe.

• Reaction Conditions: Equip the flask with a condenser and heat the reaction mixture to 65 °C in a pre-heated oil bath.

• Monitoring: Stir the reaction for 12 hours. The reaction progress can be monitored by GC-MS or TLC.

• Workup: After cooling to room temperature, quench the reaction by carefully adding saturated aqueous NH₄Cl solution (5 mL).

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure octyl pinacol boronate.

Substrate Scope and Considerations

This method demonstrates broad applicability across various substrates.

Substrate Type	Functional Group Tolerance	Typical Yield	Reference
Primary Alkyl Iodides	Halides (Cl, Br), Ethers, Amides, Esters, Alcohols	70-90%	[5]
Secondary Alkyl Iodides	Generally well-tolerated, similar to primary	60-85%	[5]
Primary Alkyl Bromides	Less reactive than iodides, may require longer times	50-75%	[5]

Expert Insight: The use of 4 equivalents of B₂pin₂ is crucial to outcompete hydrogen atom abstraction from the methanol solvent by the alkyl radical intermediate.[5] While B₂pin₂ is common, some protocols find that bis(catecholato)diboron (B₂cat₂) can be a more effective radical trap under certain conditions, though the resulting catechol boronate often requires an additional transesterification step with pinacol for isolation.[6]

Photocatalytic Borylation

Visible-light photoredox catalysis offers an exceptionally mild and powerful strategy for generating alkyl radicals from various precursors, including alkyl boronates themselves in C-C coupling reactions or from alkyl halides for borylation.[7][8] These reactions are often performed at room temperature and are driven by low-energy visible light.

Mechanistic Rationale: The Photocatalytic Cycle

In this approach, an organic photocatalyst (e.g., 4CzIPN) is excited by light, becoming a potent single-electron oxidant or reductant.

• Excitation: The photocatalyst (PC) absorbs a photon (hν) to reach an excited state (PC*).

• Activation & SET: A Lewis base (e.g., NaOMe) coordinates to the alkyl pinacol boronate, forming a more electron-rich tetra-coordinated boronate "ate" complex.[7][8]

• Radical Generation: The excited photocatalyst (PC*) oxidizes this "ate" complex via Single Electron Transfer (SET), generating an alkyl radical and leaving the photocatalyst in its reduced form (PC•⁻).

• Application: The generated alkyl radical can then be used in subsequent coupling reactions. While this example shows activation of an existing alkyl boronate for C-C coupling, a similar principle applies to generating radicals from alkyl halides for C-B bond formation.[7][8]

Diagram 3: General Photocatalytic Activation Cycle

Caption: Photocatalytic cycle for generating an alkyl radical from a boronate.

Protocol: Photocatalytic Alkynylation of an Alkyl Boronate

This protocol demonstrates the activation of a pre-formed alkyl-Bpin for a C-C coupling reaction, a key application of this transition-metal-free strategy.[7]

Materials:

• Alkyl Pinacol Boronate (e.g., derivative of cholesterol) (1.0 equiv)

• Alkynyl Phenylsulfone (1.2 equiv)

• 4CzIPN (photocatalyst) (1-5 mol%)

• Sodium methoxide (NaOMe) (2.0 equiv)

• Anhydrous solvent (e.g., DMF or DMSO)

• Schlenk tube or vial with stir bar

• Blue LED light source

Procedure:

• Reaction Setup: In a Schlenk tube under an inert atmosphere, combine the alkyl pinacol boronate (e.g., 0.2 mmol), alkynyl phenylsulfone (0.24 mmol), 4CzIPN (e.g., 0.004 mmol), and NaOMe (0.4 mmol).

• Solvent & Degassing: Add the anhydrous solvent (e.g., 2 mL). Degas the mixture via three freeze-pump-thaw cycles.

• Irradiation: Place the sealed tube approximately 5 cm from a blue LED light source and stir vigorously at room temperature. Use a fan to maintain ambient temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup & Purification: Quench the reaction with water and extract with an organic solvent. The combined organic layers are dried, concentrated, and purified by column chromatography to yield the alkynylated product.

Expert Insight: The choice of Lewis base is critical. While NaOMe is effective for primary and secondary alkyl-Bpins, bulkier tertiary alkyl-Bpins may require NaOH for efficient formation of the photoactive tetra-coordinated boron species.[8] This method is highly valued for late-stage functionalization of complex molecules, including natural product derivatives.[7]

Hydroboration of Alkenes

The hydroboration of alkenes is a classic, atom-economical method for preparing organoboranes that is inherently transition metal-free.[9] The reaction involves the addition of a B-H bond across a C=C double bond. While borane (BH₃) is the simplest reagent, pinacolborane (HBpin) is commonly used to directly synthesize alkyl pinacol boronates.

Mechanistic Rationale: Concerted Syn-Addition

The reaction typically proceeds via a four-membered ring transition state, where the B-H bond adds across the alkene in a concerted, syn-facial manner.[9] The boron atom adds to the less sterically hindered carbon of the double bond (anti-Markovnikov regioselectivity), and the hydrogen adds to the more substituted carbon.

Protocol: Base-Catalyzed Hydroboration of Styrene

While hydroboration with HBpin can be slow, it can be catalyzed by a simple base at elevated temperatures.[4]

Materials:

• Styrene (1.0 equiv)

• Pinacolborane (HBpin) (1.1 equiv)

• Potassium tert-butoxide (KOtBu) (10 mol%)

• Anhydrous THF

• Round-bottom flask with stir bar and condenser

Procedure:

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add styrene (e.g., 1.0 mmol, 104 mg) and anhydrous THF (2 mL).

• Reagent Addition: Add pinacolborane (1.1 mmol, 141 mg) followed by potassium tert-butoxide (0.1 mmol, 11 mg).

• Reaction Conditions: Heat the mixture to reflux (approx. 66 °C) and stir for 12-24 hours.

• Workup: After cooling, carefully add water to quench the reaction. Extract with diethyl ether, dry the organic phase over MgSO₄, filter, and concentrate.

• Purification: The product can be purified by distillation under reduced pressure or by column chromatography.

Expert Insight: For internal alkenes, achieving high regioselectivity can be challenging.[10] Recent advances have shown that specific Lewis acid/base combinations, such as BBr₃ with a hindered amine like iPr₂NEt, can achieve site-fixed hydroboration at the original position of an internal double bond, a significant challenge for traditional methods.[10]

Summary and Outlook

The field of transition metal-free synthesis of alkyl pinacol boronates is rapidly advancing, driven by the principles of green chemistry and the practical needs of the pharmaceutical industry.[2] Methods based on radical borylation of alkyl halides and photocatalysis have emerged as particularly robust and general, offering mild conditions and exceptional functional group tolerance. Classical hydroboration remains a highly atom-economical route for substrates where regioselectivity is straightforward. As the field evolves, we can expect the development of even more efficient and selective catalytic systems, potentially leveraging electrochemistry or novel organocatalysts, further expanding the synthetic chemist's toolkit for accessing these vital building blocks.[11]

References

• Photoinduced Transition-Metal-Free Alkynylation of Alkyl Pinacol Boron
• Metal-Free Radical Borylations: Mechanisms, Catalytic Strategies, and Synthetic Applications. Chemical Science (RSC Publishing),
• Transition-Metal-Free Borylation of Alkyl Iodides via a Radical Mechanism. Organic Letters,
• Transition metal-free synthesis of alkyl pinacol boronates. Organic & Biomolecular Chemistry (RSC Publishing),
• Photoinduced Transition-Metal-Free Alkynylation of Alkyl Pinacol Boron
• Transition metal-free synthesis of alkyl pinacol boronates. Organic & Biomolecular Chemistry (RSC Publishing),
• Metal-Free Borylation. ACS GCI Pharmaceutical Roundtable Reagent Guides,
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• Metal-Free Radical Borylation of Alkyl and Aryl Iodides. PMC - NIH,
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• Palladium-Catalyzed Borylation of Primary Alkyl Bromides. The Journal of Organic Chemistry,
• Hydroboration of Alkenes/Alkynes. ACS GCI Pharmaceutical Roundtable Reagent Guides,
• Transition-metal-free synthesis of pinacol alkylboronates
• Transition Metal Catalyst Free Synthesis of Olefins
• Electrochemical deconstruction of alkyl substituted boron clusters to produce alkyl boronate esters.

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Application Notes & Protocols: The Role of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane in Materials Science Research

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the applications of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, a key organoboron compound, in the field of materials science. As a stable and versatile boronic acid pinacol ester, this reagent is a fundamental building block in modern organic synthesis, primarily enabling the construction of complex molecular architectures through carbon-carbon bond formation.[1] We will explore its pivotal role in palladium-catalyzed cross-coupling reactions, its utility in the synthesis of advanced polymers, and its contribution to the development of novel functional materials. This guide is intended for researchers, scientists, and professionals in materials science and drug development, offering both foundational knowledge and detailed experimental protocols.

Introduction: Understanding the Boronic Ester Advantage

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (also known as propylboronic acid pinacol ester) is an organic compound featuring a propyl group attached to a boronic acid protected by a pinacol group.[2] This "pinacol ester" structure confers significant advantages over its corresponding free boronic acid.

Boronic esters exhibit enhanced stability, making them easier to handle, purify, and store over long periods compared to the often-unstable boronic acids.[3] This stability is crucial for reproducible results in complex, multi-step syntheses. The pinacol protecting group can be readily cleaved under specific conditions if the free boronic acid is required, but for many applications, the ester is used directly.

Compound Profile:

Property	Value	Source
IUPAC Name	4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane	PubChem[2]
CAS Number	67562-19-0	PubChem[2]
Molecular Formula	C₉H₁₉BO₂	PubChem[2]
Molecular Weight	170.06 g/mol	PubChem[2]
Appearance	Flammable liquid and vapor	PubChem[2]

The primary utility of this and related boronic esters lies in their function as nucleophilic partners in the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology that has revolutionized the synthesis of biaryls, conjugated polymers, and other complex organic structures.[4][5]

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is the most practiced palladium-catalyzed C-C bond-forming reaction, valued for its mild conditions, functional group tolerance, and the low toxicity of its boron-based reagents.[6][7] Boronic esters like the propyl variant serve as the transmetalation agent, transferring their organic group (propyl, in this case) to the palladium catalyst.

Mechanism Overview: The catalytic cycle involves three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with an organic halide (R¹-X), inserting itself into the carbon-halogen bond to form a Pd(II) complex.

• Transmetalation: The organic group (R²) from the boronic ester is transferred to the palladium center, displacing the halide. This step requires a base to activate the boronic ester.

• Reductive Elimination: The two organic groups (R¹-R²) are coupled and eliminated from the palladium, forming the new C-C bond and regenerating the Pd(0) catalyst.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Protocol 2.1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a representative coupling between an aryl bromide and an alkylboronic acid pinacol ester.

Materials:

• Aryl bromide (e.g., 1-bromo-4-nitrobenzene)

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, THF/Water mixture)

• Schlenk flask or reaction vial, magnetic stirrer, condenser, inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 equiv), the palladium catalyst (1-5 mol%), and the base (2-3 equiv).

• Reagent Addition: Add the chosen solvent (e.g., a 4:1 mixture of dioxane and water). Stir the mixture for 5-10 minutes to ensure homogeneity.

• Boronic Ester Addition: Add 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.1-1.5 equiv) to the reaction mixture via syringe.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. Monitor the reaction progress by TLC or GC-MS until the starting aryl bromide is consumed (typically 2-24 hours).

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Causality Behind Choices:

• Inert Atmosphere: Prevents the oxidation and deactivation of the Pd(0) catalyst.

• Base: Essential for the transmetalation step, forming the more nucleophilic boronate species [R-B(OR)₂(OH)]⁻.[5] The choice of base can significantly impact reaction efficiency.

• Solvent System: Often a mixture of an organic solvent and water is used. Water can aid in dissolving the inorganic base and facilitating the formation of the active boronate.

• Excess Boronic Ester: A slight excess ensures complete consumption of the potentially more expensive aryl halide.

Application in Polymer and Materials Synthesis

While simple alkylboronic esters like the propyl variant are fundamental, the true power in materials science comes from using bifunctional or more complex boronic esters to build large, functional macromolecules.[3][8]

Synthesis of Conjugated Polymers

Suzuki-Miyaura polymerization is a cornerstone for synthesizing conjugated polymers used in organic electronics like OLEDs and organic photovoltaics.[3] In this process, a di-boronic ester monomer is reacted with a di-halide monomer to create a π-conjugated polymer chain.

Caption: Workflow for synthesizing conjugated polymers via Suzuki coupling.

Dynamic Covalent Polymers and Self-Healing Materials

Boronic esters can form dynamic covalent bonds with diols.[9][10] This reversible bond formation is the basis for creating "smart" materials like vitrimers and self-healing polymers.[11] The network can be broken and reformed in response to stimuli like water (hydrolysis) or heat (transesterification), allowing the material to be reprocessed or to repair damage.[10][11]

Protocol 3.1: Conceptual Synthesis of a Boronic Ester Cross-Linked Self-Healing Polymer

This protocol outlines the general approach to creating a dynamic polymer network.

Materials:

• A polymer backbone containing diol functional groups (e.g., a copolymer incorporating glycerol monomethacrylate).

• A diboronic acid or ester crosslinker (e.g., benzene-1,4-diboronic acid).

• An appropriate solvent (e.g., THF or DMF).

Procedure:

• Polymer Dissolution: Dissolve the diol-containing polymer (1.0 equiv of diol groups) in the solvent in a round-bottom flask.

• Crosslinker Addition: Add the diboronic acid crosslinker (0.5 equiv, as each molecule can link two diol pairs) to the solution.

• Esterification: Stir the mixture at room temperature or with gentle heating. The condensation reaction between the boronic acid and diol groups will form boronate ester crosslinks, leading to the formation of a gel.

• Solvent Removal: Carefully remove the solvent under vacuum to yield the solid, cross-linked polymer network. The removal of water, a byproduct of the esterification, drives the reaction to completion.

• Testing Self-Healing:

  • Cut a sample of the resulting polymer film in half.

  • Press the two halves back together.

  • Add a small amount of water or apply heat to facilitate bond exchange (hydrolysis/re-esterification or transesterification) across the interface.

  • After a designated time, the material should regain a significant portion of its mechanical integrity.

Safety and Handling

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is a flammable liquid and should be handled with appropriate care.[2][12]

Hazard Statement	GHS Classification	Precaution
H226: Flammable liquid and vapor	Flammable liquids, Category 3[2][13]	Keep away from heat, sparks, and open flames.[14] Use non-sparking tools.[13]
H315: Causes skin irritation	Skin irritation, Category 2[13]	Wear protective gloves and clothing.[14]
H319: Causes serious eye irritation	Eye irritation, Category 2[13]	Wear eye and face protection.[14]
H335: May cause respiratory irritation	STOT – single exposure, Category 3[13]	Use only in a well-ventilated area or fume hood.[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13][14] It is often recommended to store under refrigeration.[15]

Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[12][14]

References

• The Role of Boronic Esters in Advanced OLED Material Synthesis. (2025). Vertex AI Search.
• The Role of Boronic Esters in Modern Organic Synthesis. (n.d.). Vertex AI Search.
• 4,4,5,5-tetramethyl-2-(2-(m-tolyl)prop-1-en-1-yl)-1,3,2-dioxaborolane. (n.d.). MySkinRecipes.
• Synthesis and Applications of Boronic Acid-Containing Polymers: From M
• Boronic Ester Transesterification Accelerates Ion Conduction for Comb-like Solid Polymer Electrolytes. (2023).
• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. (n.d.). PubChem.
• Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. (2019). Organic Syntheses.
• Boronic Esters. (n.d.). Santa Cruz Biotechnology.
• (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methanol. (n.d.). Vulcanchem.
• 4,4,5,5-Tetramethyl-2-vinyl-1,3,2-dioxaborolane (stabilized with Phenothiazine). (n.d.). TCI Chemicals.
• Self-healing polymers containing boronic ester bonds. (2021). RSC Publishing.
• Synthesis and polymerization of boronic acid containing monomers. (2016). Polymer Chemistry (RSC Publishing).
• (Z)-2-(2-Bromovinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and its cross-coupling reactions. (n.d.). IS MUNI.
• 4,4,5,5-Tetramethyl-2-(prop-1-enyl)-1,3,2-dioxaborolane Chemical Properties. (n.d.). ChemicalBook.
• SAFETY DATA SHEET for 2-Isopropoxy-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane. (2012). Thermo Fisher Scientific.
• Synthesis of 2-(5-Bromo-4-hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane... (n.d.).
• Synthesis and Applications of Boronic Acid-Containing Polymers: From Materials to Medicine. (2025).
• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane. (n.d.). Sigma-Aldrich.
• SAFETY DATA SHEET for 2-Isopropenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. (2025). XiXisys.
• Dynamic Boronic Ester Cross-Linked Polymers with Tunable Properties via Side-Group Engineering. (n.d.). MDPI.
• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane 97%. (n.d.). Sigma-Aldrich.
• 2-(4-Bromophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. (n.d.). Chem-Impex.
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction... (2018). Journal of the American Chemical Society.
• 4,4,5,5-Tetramethyl-2-(4-propoxyphenyl)-1,3,2-dioxaborolane. (n.d.). MySkinRecipes.
• 1,3,2-Dioxaborolane-2-propanoic acid, 4,4,5,5-tetramethyl-, methyl ester. (n.d.). CymitQuimica.
• Selection of boron reagents for Suzuki–Miyaura coupling. (2013). Chemical Society Reviews (RSC Publishing).
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction... (n.d.). NIH.
• Synthesis and Application of Boronic Acid Deriv
• 2‐Isopropoxyl‐4,4,5,5‐tetramethyl‐1,3,2‐dioxaborolane. (n.d.).
• Synthesis and Applications of Boronic Acid-Containing Polymers: From M

• Boronic Acid Functionalized Polymers and Hydrogels for Biomedical Applications. (2011). University of Twente Research Information. [Link]

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 94%. (n.d.). Fisher Scientific.

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• 4. is.muni.cz [is.muni.cz]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 126726-62-3 Name: 2-Isopropenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane2-Isopropenyl-4,4,5,5-tetramethyl-[1,3,2]dioxaboralaneIsopropenylboronic acid pinacol ester [xixisys.com]
• 14. fishersci.com [fishersci.com]
• 15. 4,4,5,5-Tetramethyl-2-(prop-1-enyl)-1,3,2-dioxaborolane CAS#: 72824-05-6 [amp.chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Reactions with 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This comprehensive guide is designed to provide you with in-depth technical assistance for improving yields and overcoming challenges in Suzuki-Miyaura cross-coupling reactions involving 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane (n-propylboronic acid pinacol ester). As a Senior Application Scientist, my goal is to synthesize my field experience with established scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Introduction to C(sp²)-C(sp³) Couplings with n-Propylboronic Acid Pinacol Ester

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, celebrated for its ability to form carbon-carbon bonds with high functional group tolerance.[1] While the coupling of C(sp²)-hybridized partners is well-established, the use of C(sp³)-hybridized organoboron reagents, such as n-propylboronic acid pinacol ester, presents a unique set of challenges. These reactions are of significant interest, particularly in the pharmaceutical industry, for introducing greater three-dimensional character into drug candidates.

The primary hurdles in C(sp²)-C(sp³) couplings with alkylboronic esters include slower transmetalation rates compared to their aryl counterparts, and the propensity for competing side reactions like β-hydride elimination and protodeboronation.[2] This guide will provide a structured approach to diagnosing and resolving these common issues.

Troubleshooting Guide: From Low Yields to Reaction Failure

This section is formatted to help you quickly identify and solve specific problems you may encounter during your experiments.

Problem 1: Low to No Product Formation

Initial Diagnosis: A low or negligible yield is the most common issue. The first step is to systematically evaluate your reaction parameters.

Question: My reaction is not working. Where do I start?

Answer: A failed Suzuki reaction can often be traced back to a few key areas. Here is a logical workflow to diagnose the issue:

Caption: A logical workflow for diagnosing low yields in Suzuki reactions.

• Reagent Integrity and Stoichiometry:

  • n-Propylboronic Acid Pinacol Ester Quality: While more stable than the corresponding boronic acid, pinacol esters can still degrade over time, especially if exposed to moisture. It is advisable to use a freshly opened bottle or a reagent that has been stored under an inert atmosphere.

  • Aryl Halide Reactivity: The reactivity of your coupling partner is critical. The general trend is I > Br > OTf >> Cl.[1] For less reactive halides like chlorides, a more active catalyst system is often required.

  • Stoichiometry: Ensure you are using a slight excess of the boronic ester (typically 1.1 to 1.5 equivalents) relative to the limiting reagent (usually the aryl halide).

• Inert Atmosphere:

  • The active Pd(0) catalyst is highly sensitive to oxygen.[3] Ensure your reaction vessel and solvents are thoroughly degassed. Techniques such as freeze-pump-thaw cycles or sparging with an inert gas (argon or nitrogen) for an extended period are recommended.

• Catalyst and Ligand:

  • Catalyst Precursor: Pd(II) precursors like Pd(OAc)₂ or PdCl₂(dppf) are commonly used but require in-situ reduction to the active Pd(0) species. If you suspect issues with this reduction, consider using a Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄.

  • Ligand Selection: For C(sp²)-C(sp³) couplings, bulky and electron-rich phosphine ligands are often necessary to promote both oxidative addition and reductive elimination while suppressing side reactions.[2][4] Standard ligands like PPh₃ may not be sufficient. Consider ligands such as SPhos, XPhos, or RuPhos.

• Base and Solvent:

  • Base Choice: The base is crucial for activating the boronic ester for transmetalation. For alkylboronic esters, inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective.[5] In some cases, anhydrous conditions with a soluble base like potassium trimethylsilanolate (TMSOK) can lead to rapid and high-yielding reactions.[2][6]

  • Solvent System: A mixture of an organic solvent (e.g., dioxane, THF, toluene) and water is common.[1] Water can aid in dissolving inorganic bases and facilitate the formation of key intermediates.[7] However, for substrates prone to protodeboronation, anhydrous conditions may be preferable.[2]

Problem 2: Significant Formation of Side Products

Question: I am getting my desired product, but also significant amounts of side products. How can I improve the selectivity?

Answer: The formation of side products is a common issue in Suzuki reactions with alkylboronic esters. The two most prevalent side reactions are β-hydride elimination and protodeboronation.

1. β-Hydride Elimination:

This is a major competing pathway for alkyl groups containing β-hydrogens, such as the n-propyl group.[8] It leads to the formation of propene and a reduced aryl halide.

• Mechanism: After transmetalation, the alkylpalladium intermediate can undergo β-hydride elimination to form a palladium hydride species and an alkene.[8]

Caption: The β-hydride elimination pathway.

• Mitigation Strategies:

  • Ligand Choice: Use bulky, electron-rich ligands that favor reductive elimination over β-hydride elimination.[9] Ligands with a large cone angle can sterically hinder the formation of the planar transition state required for β-hydride elimination.[10] AntPhos has been shown to be effective in suppressing this side reaction.[9]

  • Reaction Temperature: Lowering the reaction temperature can sometimes disfavor β-hydride elimination.

  • Aryl Halide: Using a more reactive aryl halide (I > Br > Cl) can accelerate the rate of oxidative addition and subsequent steps, potentially outcompeting β-hydride elimination.

2. Protodeboronation:

This is the cleavage of the C-B bond by a proton source, leading to the formation of propane and consumption of your boronic ester.[11]

• Causes:

  • Presence of water or other protic species.

  • High temperatures.

  • Strongly basic conditions.

• Mitigation Strategies:

  • Anhydrous Conditions: If protodeboronation is suspected, switching to strictly anhydrous solvents and bases can be beneficial.[2]

  • Milder Base: Using a milder base like KF or K₂CO₃ can reduce the rate of protodeboronation.[5]

  • Reaction Time: Minimize reaction times where possible.

Frequently Asked Questions (FAQs)

Q1: Is it necessary to use a pre-catalyst, or can I generate the catalyst in situ?

A1: Both approaches are valid. Pre-catalysts, such as those developed by Buchwald, can offer greater reproducibility and often require lower catalyst loadings. However, generating the catalyst in situ from a palladium source (e.g., Pd(OAc)₂) and a ligand is also a common and effective method. If you are experiencing inconsistent results, a pre-catalyst may provide more reliable outcomes.

Q2: What is the optimal palladium to ligand ratio?

A2: For monodentate phosphine ligands, a Pd:ligand ratio of 1:2 is typically a good starting point. However, for bulky ligands, a 1:1 or even a slightly lower ratio may be sufficient. For bidentate ligands, a 1:1.1 to 1:1.2 ratio is common to ensure full coordination to the palladium center.

Q3: How do I choose the right base for my reaction?

A3: The choice of base is highly dependent on your specific substrates and solvent system. A general screening of bases is often the best approach.

Base	Typical Conditions	Advantages	Disadvantages
K₃PO₄	Aqueous or anhydrous ethereal solvents	Often provides high yields, good for a wide range of substrates.	Can be strongly basic.
Cs₂CO₃	Anhydrous polar aprotic solvents	Highly soluble in organic solvents, effective for challenging couplings.	More expensive.
K₂CO₃	Aqueous solvent mixtures	Inexpensive and effective for many standard couplings.	Can be less effective for challenging substrates.
KF	Anhydrous conditions	Mild, good for base-sensitive functional groups.	Can be less reactive.
TMSOK	Anhydrous THF or dioxane	Soluble in organic solvents, can lead to very fast reactions.[2][6]	Can be too reactive for some substrates.

Q4: Can I run the reaction open to the air?

A4: It is strongly discouraged. The active Pd(0) catalyst is readily oxidized by atmospheric oxygen, which will deactivate it and lead to low or no yield. Always use standard air-free techniques.

Experimental Protocol: A General Procedure

This protocol provides a starting point for the Suzuki-Miyaura coupling of an aryl bromide with 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane. Optimization of the ligand, base, solvent, and temperature will likely be necessary for your specific substrate.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• SPhos (0.08 mmol, 8 mol%)

• K₃PO₄ (2.0 mmol, 2.0 equiv), finely ground

• Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask, add the aryl bromide, 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• Add Pd₂(dba)₃ and SPhos under a positive pressure of argon.

• Add the degassed dioxane and water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. (2010). Journal of Organometallic Chemistry, 695(23), 2529-2537.
• What is the prominent role of water in the Suzuki reaction? (2023). Quora.

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. (2018). Journal of the American Chemical Society, 140(4), 1485-1497. [Link]

• Suzuki reaction. (n.d.). In Wikipedia. Retrieved January 1, 2026, from [Link]

• A comparative study of different bases in Suzuki-Miyaura coupling reactions. (2025). Benchchem.

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. (2024). The Journal of Organic Chemistry, 89(22), 16195-16202. [Link]

• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. (2025). Benchchem.

• Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters. (2024). PubMed. [Link]

• Effect of different bases on the Suzuki-Miyaura coupling a. (n.d.).

• Water Is Key for Solid-State Suzuki-Miyaura Reactions. (2019). ChemistryViews. [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. (2014). Organic Chemistry Frontiers, 1(2), 154-157.

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. (2016). Organic Letters, 18(16), 4144-4147. [Link]

• Water-Promoted Suzuki Reaction in Room Temperature Ionic Liquids. (2006).
• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. (2016). Semantic Scholar.
• How can you prevent beta hydride elimin

• β-Hydride elimination. (n.d.). In Wikipedia. Retrieved January 1, 2026, from [Link]

• How to prevent beta hydride elimin
• A Comparative Analysis of 2-Methylpropylboronic Acid and Its Boronic Esters in Suzuki-Miyaura Cross-Coupling Reactions. (2025). Benchchem.
• Suzuki–Miyaura reaction of aryl halides with boronic acids and pinacol... (n.d.).

• Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines. (2000). Organic Chemistry Portal. [Link]

• The Suzuki Reaction. (2014). Andrew G. Myers Research Group.
• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane 97%. (n.d.). Sigma-Aldrich.
• tetramethyl-1,3,2-dioxaborolan a jeho cross-coupling reakce. (n.d.). IS MUNI.
• Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. (2019). Organic Syntheses, 96, 277-299.
• Suzuki-Miyaura Cross Coupling Reaction. (n.d.). TCI Chemicals.

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• 4. researchgate.net [researchgate.net]
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• 6. Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews [chemistryviews.org]
• 8. β-Hydride elimination - Wikipedia [en.wikipedia.org]
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• 10. Page loading... [guidechem.com]
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Side reactions and byproducts in propylboronic acid pinacol ester couplings

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing propylboronic acid pinacol ester in Suzuki-Miyaura cross-coupling reactions. This guide is designed to provide in-depth, field-proven insights into overcoming common challenges, with a focus on identifying and mitigating side reactions and byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary, unavoidable side reactions I should anticipate?

A1: The most prevalent side reactions in couplings with alkylboronic esters like propyl-Bpin are protodeboronation (replacement of the C-B bond with C-H), homocoupling (dimerization of the boronic ester), and hydrolysis of the ester back to the less stable boronic acid.[1][2][3] Each of these pathways competes with the desired cross-coupling reaction and can significantly impact yield and purification.

Q2: I'm seeing a significant amount of a byproduct with a mass corresponding to my starting halide minus the halogen. What is it?

A2: This is likely a dehalogenation byproduct, where the aryl or vinyl halide is reduced, replacing the halogen with a hydrogen atom.[4] This can occur when a hydride source is present or generated in the reaction. The source can sometimes be an amine base or an alcoholic solvent that gets oxidized by the palladium complex.[4]

Q3: My main byproduct is a dimer of my propyl-group donor. What causes this homocoupling?

A3: Homocoupling is primarily caused by two mechanisms: the presence of oxygen, which can mediate the oxidation of the Pd(0) catalyst, or the direct reaction of a Pd(II) species with two molecules of the boronic ester.[2][5] This is particularly common at the beginning of a reaction if a Pd(II) precatalyst is used and its reduction to the active Pd(0) is not efficient.

Q4: How critical are strictly anhydrous conditions when using a pinacol ester?

A4: While pinacol esters are significantly more stable to hydrolysis than their corresponding boronic acids, the presence of water is a key factor in several side reactions.[6][7] Water is the primary proton source for protodeboronation and facilitates the hydrolysis of the pinacol ester to the more labile boronic acid.[7][8] While some protocols use aqueous base systems, minimizing water content, especially when troubleshooting, is a crucial step to suppress these degradation pathways.

Q5: Can I purify propylboronic acid pinacol ester or my product on standard silica gel?

A5: It is possible, but often problematic. Boronic esters can be unstable on standard silica gel, leading to hydrolysis or decomposition during chromatography.[9][10] This results in streaking and poor separation. A common and effective technique is to use silica gel that has been treated with boric acid, which reduces the Lewis basicity of the silica surface and minimizes over-adsorption and degradation of the boronic ester.[9]

In-Depth Troubleshooting Guides

This section provides a systematic approach to diagnosing and solving common issues encountered during propylboronic acid pinacol ester couplings.

Guide 1: Low or No Product Yield

A low yield is a general symptom that can point to several underlying issues, from poor catalyst activity to competing side reactions.

Caption: Desired catalytic cycle vs. key side reactions.

• Presence of a Proton Source (Water): Water is the most common proton source for this side reaction. [7] * Solution: Switch to strictly anhydrous conditions. Use anhydrous solvents, dry reagents thoroughly, and run the reaction under a rigorously inert atmosphere (Argon or Nitrogen).

• Base-Mediated Decomposition: Strong bases, particularly in aqueous media, can accelerate the rate of protodeboronation. [7] * Solution: Use the mildest base that still effectively promotes the reaction. Consider switching from hydroxides or phosphates to carbonates (K₂CO₃) or fluoride (KF). [7]

• High Temperatures: Extended reaction times at high temperatures can increase the rate of decomposition.

  • Solution: Optimize the catalyst system (ligand, precatalyst) to allow the reaction to proceed at a lower temperature or for a shorter duration.

Guide 3: Excessive Homocoupling of the Boronic Ester

Homocoupling produces a symmetrical dimer of the organoboron reagent (e.g., hexane from propyl-Bpin), consuming the nucleophile and complicating purification.

• Oxygen in the Reaction Mixture: Dissolved oxygen can facilitate an oxidative homocoupling pathway. [2] * Expert Insight: This is one of the most common and easily preventable causes of homocoupling.

  • Solution: Rigorously degas all solvents (including any water used in the base solution) and the reaction vessel. A common method is to bubble an inert gas like argon through the solvent for 20-30 minutes or to use several freeze-pump-thaw cycles. [7][11]

• Pd(II)-Mediated Coupling: If using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), the Pd(II) can directly couple two molecules of the boronic ester before being reduced to the active Pd(0) state. [2] * Solution:

  • Switch to a Pd(0) source like Pd(PPh₃)₄ or a modern precatalyst that rapidly generates Pd(0).
  • Consider adding a mild reducing agent, such as potassium formate, to facilitate the initial reduction of the Pd(II) precatalyst. [11] * In some cases, slow addition of the boronic ester to the reaction mixture can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling pathway. [12] | Problem | Primary Cause | Key Solutions | | :--- | :--- | :--- | | Protodeboronation | Presence of a proton source (H₂O); strong base. | 1. Use anhydrous conditions.2. Switch to a milder base (e.g., K₂CO₃, KF).3. Use a more active catalyst to lower reaction temperature/time. | | Homocoupling | Presence of oxygen; high initial Pd(II) concentration. | 1. Rigorously degas solvents and reaction vessel.2. Use a Pd(0) source or an efficient precatalyst.3. Consider slow addition of the boronic ester. | | Hydrolysis | Water in the reaction mixture or during workup/purification. | 1. Use anhydrous conditions.2. Minimize contact with water during workup.3. Use boric acid-treated silica for chromatography. |

Table 2: Summary of Troubleshooting Strategies for Common Side Reactions.

Experimental Protocols

Protocol 1: General Anhydrous Suzuki-Miyaura Coupling

This protocol is optimized to minimize common side reactions like protodeboronation and homocoupling.

Materials:

• Aryl/Vinyl Halide (1.0 equiv)

• Propylboronic acid pinacol ester (1.2-1.5 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 1-3 mol%)

• Ligand (e.g., XPhos, if not part of the precatalyst, 2-6 mol%)

• Base (e.g., K₃PO₄, dried, 2.0-3.0 equiv)

• Anhydrous Solvent (e.g., Dioxane or Toluene, degassed)

Procedure:

• Vessel Preparation: To an oven-dried reaction vial or flask equipped with a magnetic stir bar, add the aryl/vinyl halide (1.0 equiv) and the dried base (e.g., K₃PO₄, 2.5 equiv).

• Inert Atmosphere: Seal the vessel with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Reagent Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., 2 mol%).

• Solvent & Boronic Ester Addition: Add the degassed anhydrous solvent (to achieve a concentration of ~0.1 M with respect to the limiting reagent) via syringe. Finally, add the propylboronic acid pinacol ester (1.3 equiv).

• Reaction: Place the sealed vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography, preferably using boric acid-treated silica gel. [7]

Protocol 2: Preparation of Boric Acid-Impregnated Silica Gel

This procedure reduces the Lewis basicity of silica gel, improving the purification of acid-sensitive boronic esters and their products. [9] Materials:

• Standard Silica Gel (e.g., 230-400 mesh)

• Boric Acid (H₃BO₃)

• Methanol

• Water

Procedure:

• Preparation of Boric Acid Solution: Prepare a 10% (w/v) solution of boric acid in a 1:1 mixture of methanol and water. For example, dissolve 10 g of boric acid in 50 mL of methanol and 50 mL of water.

• Slurry Formation: In a round-bottom flask, create a slurry of the silica gel in the boric acid solution. Use enough solution to ensure the silica gel is fully wetted and can be easily swirled.

• Solvent Removal: Remove the solvent from the slurry using a rotary evaporator. Continue to rotate the flask until a free-flowing powder is obtained.

• Drying: Dry the resulting powder in a vacuum oven at 50-60 °C overnight to remove any residual solvent.

• Storage: Store the boric acid-impregnated silica gel in a sealed container. It is now ready to be used for TLC analysis or flash column chromatography in the same manner as standard silica gel.

References

• Wikipedia. Boronic acid. [Link]

• The Journal of Organic Chemistry. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. [Link]

• ResearchGate. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Link]

• eScholarship, University of California. Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. [Link]

• Semantics Scholar. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

• Journal of the American Chemical Society. An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters To Access Conformationally Constrained Macrocycles. [Link]

• Ingenta Connect. Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. [Link]

• National Institutes of Health (PMC). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. [Link]

• ResearchGate. Stability of Boronic Esters to Hydrolysis: A Comparative Study. [Link]

• National Institutes of Health (PMC). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ACS Publications. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

• Wikipedia. Protodeboronation. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• National Institutes of Health (PMC). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. [Link]

• ACS Publications. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. [Link]

• National Institutes of Health (PMC). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. [Link]

• ResearchGate. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Organic Synthesis: The Power of Boronic Acid Pinacol Esters. [Link]

• National Institutes of Health (PMC). Organoborane coupling reactions (Suzuki coupling). [Link]

• Chem-Station. Protecting Groups for Boronic Acids. [Link]

• National Institutes of Health (PMC). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. [Link]

• Macmillan Group, Princeton University. B-Alkyl Suzuki Couplings. [Link]

• ResearchGate. A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. [Link]

• ResearchGate. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. [Link]

• ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling. [Link]

• Myers Research Group, Harvard University. The Suzuki Reaction. [Link]

• Journal of the American Chemical Society. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• ResearchGate. How to purify boronic acids/boronate esters? [Link]

• Nature. Iterative reactions of transient boronic acids enable sequential C–C bond formation. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction? [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? [Link]

• Reddit. Purification of alkyl Bpin/other alkyl boronic esters. [Link]

• Morressier. Unstable boronic acid and pinacol ester cross-coupling enabled by an “on-cycle” precatalyst. [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Catalyst and Ligand for Propylboronic Acid Pinacol Ester Reactions

Welcome to the Technical Support Center for propylboronic acid pinacol ester reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C(sp³)–C(sp²) cross-coupling reactions. Propylboronic acid pinacol ester is a valuable building block for introducing alkyl chains in organic synthesis, but its successful application in Miyaura borylation and Suzuki-Miyaura cross-coupling reactions requires careful optimization of catalysts, ligands, and reaction conditions to overcome unique challenges. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you achieve high yields and reproducible results in your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with propylboronic acid pinacol ester. Each issue is followed by a discussion of probable causes and actionable solutions based on established scientific principles.

Issue 1: Low or No Product Yield

Low or no conversion is a common hurdle in C(sp³)–C(sp²) couplings. The underlying causes are often related to catalyst activity, inefficient transmetalation, or competing side reactions.

Probable Causes:

• Inefficient Catalyst System: The choice of palladium catalyst and ligand is critical for the successful coupling of alkylboronic esters. Standard catalysts used for aryl-aryl couplings may not be effective.

• Slow Transmetalation: The transfer of the propyl group from boron to palladium is often slower than for aryl groups, which can stall the catalytic cycle.[1]

• Catalyst Deactivation: The palladium catalyst can be deactivated through various pathways, including the formation of palladium black.

• Poor Reagent Quality: Impurities in the propylboronic acid pinacol ester, solvent, or other reagents can inhibit the catalyst.

Solutions:

• Catalyst and Ligand Screening:

  • Employ bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos. These ligands are known to promote the oxidative addition and reductive elimination steps of the catalytic cycle.[1][2]

  • Use a pre-formed palladium(0) source or a precatalyst that rapidly generates the active Pd(0) species in situ.

• Enhancing Transmetalation:

  • The choice of base is crucial. Potassium phosphate (K₃PO₄), often with water, or cesium carbonate (Cs₂CO₃) can be effective.[3] For anhydrous conditions, potassium trimethylsilanolate (TMSOK) has been shown to be successful in promoting rapid cross-coupling of alkylboronic esters.[4]

  • Ensure the base is of high purity and, if using anhydrous conditions, thoroughly dried.

• Preventing Catalyst Deactivation:

  • Maintain a strictly inert atmosphere (argon or nitrogen) throughout the reaction setup and duration to prevent oxygen from deactivating the catalyst.[5]

  • Ensure solvents are properly degassed.

Issue 2: Significant Formation of Side Products

The desired cross-coupling reaction can be compromised by competing pathways, leading to a mixture of products and reduced yield of the target molecule.

Probable Causes:

• β-Hydride Elimination: Alkyl-palladium intermediates containing β-hydrogens are susceptible to β-hydride elimination, which leads to the formation of propene and a hydrido-palladium species. This is a major competing pathway in C(sp³)–C(sp²) couplings.[1]

• Protodeboronation: The propylboronic acid pinacol ester can react with proton sources (like water) in the reaction mixture, leading to the formation of propane and boric acid, thus consuming the nucleophile.[6][7]

• Homocoupling: The coupling of two molecules of the propylboronic acid pinacol ester or two molecules of the aryl/vinyl halide can occur, especially in the presence of oxygen or when using a Pd(II) precatalyst.[5]

Solutions:

• Minimizing β-Hydride Elimination:

  • Use ligands that promote rapid reductive elimination, such as bulky, electron-rich phosphine ligands. This helps the desired product to form before β-hydride elimination can occur.[1]

  • Careful control of the reaction temperature can also influence the relative rates of reductive elimination and β-hydride elimination.

• Preventing Protodeboronation:

  • Use anhydrous reaction conditions where possible to minimize the presence of proton sources.[8]

  • Employ a milder base, such as potassium fluoride (KF), which is less likely to promote hydrolysis of the boronic ester.[9]

  • Consider converting the propylboronic acid pinacol ester to a more stable derivative, such as a MIDA boronate ester or a potassium trifluoroborate salt. These reagents can provide a slow release of the boronic acid during the reaction, keeping its concentration low and minimizing degradation.[6]

• Reducing Homocoupling:

  • Thoroughly degas all solvents and maintain a strict inert atmosphere.

  • Use a slight excess of the propylboronic acid pinacol ester (e.g., 1.2-1.5 equivalents) to favor the cross-coupling pathway.

  • If using a Pd(II) precatalyst, its reduction to Pd(0) can sometimes be promoted by the homocoupling of the boronic acid. Using a Pd(0) source directly can mitigate this.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst and ligand combination for the Suzuki-Miyaura coupling of propylboronic acid pinacol ester with an aryl bromide?

A1: There is no single "best" combination for all substrates, and screening is often necessary. However, a good starting point is a palladium source like Pd(OAc)₂ or a precatalyst such as XPhos Pd G3, combined with a bulky, electron-rich phosphine ligand like SPhos or XPhos.[1][2] These ligands have demonstrated effectiveness in promoting challenging C(sp³)–C(sp²) couplings.

Q2: Which base should I choose for my reaction?

A2: The choice of base is critical and depends on the solvent and substrates. For aqueous or semi-aqueous conditions, potassium phosphate (K₃PO₄) is often a robust choice.[3] Cesium carbonate (Cs₂CO₃) is also effective, particularly in more challenging couplings.[3] For strictly anhydrous conditions, potassium trimethylsilanolate (TMSOK) has been shown to be highly effective for alkylboronic esters.[4] If your substrate is base-sensitive, a milder base like potassium fluoride (KF) may be beneficial.[9]

Q3: My reaction mixture turns black. What does this mean and how can I prevent it?

A3: The formation of a black precipitate is likely "palladium black," which is finely divided, inactive elemental palladium. This indicates catalyst decomposition. To prevent this, ensure a strictly inert atmosphere to exclude oxygen, use stabilizing ligands (like bulky phosphines), and avoid excessively high temperatures.[5]

Q4: How can I monitor the progress of my reaction?

A4: The reaction progress can be monitored by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS). Regular sampling of the reaction mixture will allow you to track the consumption of starting materials and the formation of the product.

Q5: What are the best practices for purifying the final product?

A5: Propylboronic acid pinacol ester and its coupled products can sometimes be challenging to purify by standard silica gel chromatography due to potential hydrolysis on the acidic silica surface.[10] Using a less acidic stationary phase like neutral alumina or treating the silica gel with a base (e.g., triethylamine) can help. Alternatively, purification via flash chromatography on silica gel impregnated with boric acid has been reported to be effective in suppressing the loss of boronic esters.[5]

Quantitative Data Summary

The following tables provide a starting point for optimizing your reaction conditions. Note that the optimal conditions are highly dependent on the specific substrates used.

Table 1: Recommended Catalyst and Ligand Loadings

Component	Loading (mol%)	Notes
Palladium Precatalyst	1 - 5	Higher loadings may be needed for challenging substrates.
Ligand	1.2 - 2 (relative to Pd)	A slight excess of ligand can help stabilize the catalyst.

Table 2: Common Base and Solvent Combinations

Base	Equivalents	Solvent System	Temperature (°C)
K₃PO₄	2 - 3	Dioxane/H₂O (e.g., 4:1)	80 - 110
Cs₂CO₃	2 - 3	Toluene or Dioxane	80 - 110
TMSOK	1.5 - 2	Anhydrous THF or Dioxane	Room Temp - 80
KF	3	Anhydrous THF or Dioxane	80 - 100

Experimental Protocols

Protocol 1: General Procedure for Miyaura Borylation to Synthesize Propylboronic Acid Pinacol Ester

This protocol describes the synthesis of propylboronic acid pinacol ester from 1-bromopropane.

Materials:

• 1-bromopropane

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium catalyst (e.g., PdCl₂(dppf))

• Potassium acetate (KOAc)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or DMSO)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add bis(pinacolato)diboron (1.2 equivalents), potassium acetate (1.5 equivalents), and the palladium catalyst (2-3 mol%).

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Add 1-bromopropane (1.0 equivalent) via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., diethyl ether) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling of Propylboronic Acid Pinacol Ester

This protocol describes the coupling of propylboronic acid pinacol ester with an aryl bromide.

Materials:

• Aryl bromide

• Propylboronic acid pinacol ester

• Palladium catalyst (e.g., Pd(OAc)₂) and ligand (e.g., SPhos)

• Base (e.g., K₃PO₄)

• Degassed solvent system (e.g., Toluene/H₂O 10:1)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 equivalent), propylboronic acid pinacol ester (1.2-1.5 equivalents), and the base (2-3 equivalents).

• In a separate vial, prepare the catalyst system by mixing the palladium source (1-2 mol%) and the ligand (1.2-2.4 mol%) in a small amount of the reaction solvent, then add it to the Schlenk flask.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Diagram 1: Catalytic Cycle of Suzuki-Miyaura Cross-Coupling

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Sources

• 1. Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. catalysis-consulting.com [catalysis-consulting.com]
• 6. Protodeboronation - Wikipedia [en.wikipedia.org]
• 7. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydrolytic stability of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane in reaction media

Welcome to the technical support center for 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (commonly known as n-propyl pinacol boronate). This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the hydrolytic stability of this versatile reagent. Here, we address common questions, provide troubleshooting strategies for experiments like the Suzuki-Miyaura coupling, and offer validated protocols to ensure the integrity of your research.

Section 1: Foundational Knowledge - FAQs

This section covers the fundamental principles governing the stability of n-propyl pinacol boronate.

Q1: What is 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, and why is its stability a concern?

A1: 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is an organoboron compound featuring a propyl group attached to a boron atom, which is protected by a pinacol (tetramethylethylene glycol) group. It is a key building block in organic synthesis, most notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1][2]

The primary stability concern is its susceptibility to hydrolysis—reaction with water—which cleaves the B-O bonds of the protective pinacol ring, converting the ester back to n-propylboronic acid and pinacol.[3][4] This degradation can lead to inconsistent reaction rates, low product yields, and the formation of unwanted byproducts.[5][6] While pinacol esters are generally more stable than their corresponding boronic acids, they are not immune to hydrolysis, especially under non-optimal reaction or storage conditions.[3][7]

Q2: What is the chemical mechanism of hydrolysis for a pinacol boronate?

A2: The hydrolysis of a pinacol boronate is a reversible process that can be catalyzed by both acid and base. The core of the mechanism involves the nucleophilic attack of water or a hydroxide ion on the electron-deficient boron center.

• Under Neutral/Acidic Conditions: A water molecule attacks the trigonal planar boron atom. This forms a tetrahedral intermediate. Subsequent proton transfers lead to the cleavage of a B-O bond, eventually releasing the pinacol diol and forming the boronic acid.

• Under Basic Conditions: A hydroxide ion (OH⁻), a much stronger nucleophile than water, attacks the boron atom to form a tetrahedral boronate species.[8] This intermediate is a key species in the productive transmetalation step of the Suzuki-Miyaura coupling but also lies on the pathway to hydrolysis. The reaction is significantly accelerated at higher pH.[8][9]

Below is a diagram illustrating the generalized mechanism.

Caption: Generalized mechanism for the hydrolysis of n-propyl pinacol boronate.

Section 2: Stability in Reaction Media - A Deeper Dive

The stability of n-propyl pinacol boronate is not absolute and is highly dependent on the experimental environment.

Q3: How do pH, solvent, and temperature affect the hydrolytic stability?

A3: These three factors are critically interconnected.

• pH: This is the most dominant factor. The rate of hydrolysis is strongly influenced by pH, with accelerated rates observed at both acidic and basic pH, particularly physiological pH (~7.4).[8][9] For Suzuki-Miyaura couplings, a basic medium is required for the formation of the active boronate species, creating a delicate balance between productive reaction and decomposition.

• Solvent: The choice of solvent and the amount of water present are crucial. While many cross-coupling reactions use aqueous-organic solvent mixtures, minimizing the water content can suppress hydrolysis.[5] Using anhydrous solvents for reagent preparation and running reactions under strictly inert conditions is highly recommended.[10][11] Sample preparation for HPLC analysis in aprotic diluents like 100% ACN or THF is preferred over aqueous mixtures to prevent pre-injection hydrolysis.[12]

• Temperature: Higher temperatures increase the rate of all chemical reactions, including hydrolysis. While elevated temperatures are often necessary to drive cross-coupling reactions to completion, they will also accelerate the degradation of the boronate ester.[5] Running reactions at the lowest effective temperature can help preserve the reagent.

Stability Data Summary

While specific kinetic data for n-propyl pinacol boronate is sparse in the literature, the following table provides a generalized, qualitative summary based on the behavior of analogous alkyl and aryl pinacol boronates.

Condition	Factor	Impact on Stability	Recommendation
pH	Acidic (pH < 4)	Moderate Instability	Buffer if necessary; minimize exposure time.
Neutral (pH 6-8)	Increased Instability	Avoid prolonged storage in neutral aqueous solutions.[8][9]
Basic (pH > 9)	High Instability	Use reagent promptly after adding to a basic reaction mixture.
Solvent	Aprotic (THF, Dioxane, Toluene)	High Stability	Preferred for storage and as the main reaction solvent.
Protic (Methanol, Ethanol)	Moderate Instability	Can participate in transesterification; use anhydrous grades.
Aqueous Mixtures	Low Stability	Minimize water content and reaction time.
Temperature	Low (0-25 °C)	High Stability	Ideal for storage and handling.
Moderate (25-80 °C)	Decreasing Stability	Balance reaction kinetics against degradation.
High (>80 °C)	Low Stability	Use only when necessary for reaction activation; minimize time.[5]

Section 3: Troubleshooting Guide

This section addresses common problems encountered during experiments where n-propyl pinacol boronate instability may be the root cause.

Q4: My Suzuki-Miyaura coupling reaction has a low yield. Could hydrolysis of the boronate ester be the problem?

A4: Yes, this is a very common cause of low yields in Suzuki-Miyaura reactions.[1][5] If the n-propyl pinacol boronate hydrolyzes to n-propylboronic acid prematurely, the boronic acid itself can undergo a competitive side reaction called protodeboronation, where the boronic acid group is replaced by a hydrogen atom, terminating the desired reaction pathway.[5][13]

Use the following decision tree to troubleshoot your experiment:

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

Q5: How can I detect and quantify the decomposition of my n-propyl pinacol boronate?

A5: The most common methods are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

• ¹H NMR Spectroscopy: This is a direct method. You can monitor the disappearance of the characteristic signals for the pinacol methyl protons (a sharp singlet around δ 1.3 ppm) and the appearance of the signals for free pinacol. By integrating these signals against an internal standard, you can quantify the extent of hydrolysis over time.

• HPLC: Reversed-phase HPLC can separate the relatively nonpolar n-propyl pinacol boronate from the more polar n-propylboronic acid. However, be aware that hydrolysis can occur on the column, especially if acidic mobile phases (e.g., containing formic acid) or columns with high residual silanol activity are used.[12][14][15][16] It is crucial to develop a method that minimizes this on-column degradation, for example by using a mobile phase without a pH modifier.[12][15]

Section 4: Protocols & Best Practices

Adhering to strict protocols for handling and analysis is the best way to ensure reproducible results.

Best Practices for Storage and Handling

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is a moisture-sensitive compound and should be handled accordingly.

• Storage: Store the reagent in a tightly sealed container under an inert atmosphere (argon or nitrogen) at 2-8°C.[17] Use packaging designed for air-sensitive reagents, such as Sure/Seal™ bottles.[18]

• Handling: Always handle the reagent in a glovebox or under a positive pressure of inert gas using Schlenk line techniques.[10][19] Use dry, clean glassware.[11]

• Dispensing: Use a clean, dry syringe or cannula to transfer the liquid.[11][18] Never leave the bottle open to the atmosphere.

Protocol: Monitoring Hydrolysis via ¹H NMR

This protocol provides a framework for quantifying the stability of n-propyl pinacol boronate in a specific solvent system.

Caption: Experimental workflow for quantifying boronate ester hydrolysis via NMR.

Step-by-Step Methodology:

• Preparation (Inert Atmosphere): Inside a glovebox, prepare a stock solution of n-propyl pinacol boronate and a stable internal standard (e.g., mesitylene) in an anhydrous deuterated solvent (e.g., acetonitrile-d₃).

• Initiation: Transfer a known volume of the stock solution to an NMR tube. Add a precise, predetermined amount of D₂O to initiate hydrolysis.

• Acquisition (t=0): Immediately cap the NMR tube, mix thoroughly, and acquire the first ¹H NMR spectrum. This is your t=0 reference point.

• Time Course: Acquire subsequent spectra at regular intervals (e.g., every 15 minutes for 2 hours) while maintaining the sample at a constant temperature in the NMR spectrometer.

• Analysis: For each spectrum, integrate the characteristic singlet of the four equivalent methyl groups of the pinacol ester (around δ 1.3 ppm) relative to the integral of the internal standard.

• Quantification: The decrease in the normalized integral of the pinacol ester signal over time corresponds to the rate of hydrolysis under those specific conditions (solvent, temperature, water concentration).

By following these guidelines and understanding the factors that influence stability, researchers can effectively troubleshoot issues and optimize reaction conditions to achieve reliable and reproducible results with 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.

References

• Achilli, C., Ciana, A., et al. (2013). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Central European Journal of Chemistry. Available at: [Link]

• ResearchGate. (2025). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Available at: [Link]

• ResearchGate. (n.d.). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Available at: [Link]

• Semantic Scholar. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Available at: [Link]

• ResearchGate. (n.d.). Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. Available at: [Link]

• ResearchGate. (n.d.). On‐Column Hydrolysis Kinetics Determination of Boronic Pinacol Ester Intermediates for Use in Optimization of Fast HPLC Methods. Available at: [Link]

• Ingenta Connect. (2014). accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. Available at: [Link]

• Semantic Scholar. (2014). ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC. Available at: [Link]

• Semantic Scholar. (n.d.). Internal and external catalysis in boronic ester networks. Available at: [Link]

• ACS Publications. (n.d.). Preparation and Rate of Hydrolysis of Boric Acid Esters. Available at: [Link]

• ResearchGate. (n.d.). Stability of boronic esters – Structural effects on the relative rates of transesterification of 2-(phenyl)-1,3,2-dioxaborolane. Available at: [Link]

• Lab Alley. (n.d.). How to Store Boric Acid. Available at: [Link]

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Taylor & Francis Online. (n.d.). On the rate of boronate ester formation in ortho-aminomethyl-functionalised phenyl boronic acids. Available at: [Link]

• ACS Publications. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. Available at: [Link]

• ACS Publications. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. Available at: [Link]

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. Available at: [Link]

• eScholarship. (n.d.). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. Available at: [Link]

• ACS Publications. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research. Available at: [Link]

• Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

• NIH National Library of Medicine. (n.d.). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. Available at: [Link]

• PubChem. (n.d.). 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. Available at: [Link]

Sources

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• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Stability of Boronic Esters to Hydrolysis : A Comparative Study | Semantic Scholar [semanticscholar.org]
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• 7. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]
• 10. molan.wdfiles.com [molan.wdfiles.com]
• 11. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
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• 19. ossila.com [ossila.com]

Technical Support Center: Purification of Products from Reactions with Propylboronic Acid Pinacol Ester

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) for purifying reaction products involving propylboronic acid pinacol ester. Our goal is to equip you with the expertise and practical insights needed to overcome common purification challenges, ensuring the integrity and purity of your target compounds.

Introduction to Purification Challenges

Propylboronic acid pinacol ester is a valuable reagent in modern organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction. While this reaction is celebrated for its versatility in forming carbon-carbon bonds, the subsequent purification of the desired product can present significant challenges.[1] Common impurities include unreacted boronic ester, the corresponding propylboronic acid (formed via hydrolysis), boron-containing byproducts, and pinacol. These impurities can often have similar polarities to the desired product, leading to difficulties in separation by standard techniques like silica gel chromatography.

This guide is structured to help you diagnose and resolve these purification hurdles effectively.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered during the purification process.

Q1: My primary impurity is unreacted propylboronic acid. What is the simplest way to remove it?

A basic aqueous wash is often the first and simplest approach. By increasing the pH of the aqueous layer to above 10 with a base like NaOH or K₂CO₃, you can deprotonate the boronic acid to its more water-soluble boronate salt, which will then partition into the aqueous phase.[2][3][4]

Q2: I've performed a basic wash, but I still see boron impurities in my organic layer. What's the next step?

If a simple basic wash is insufficient, you can enhance the partitioning of the boronic acid into the aqueous layer by adding a complexing agent. A common choice is a 1,2- or 1,3-diol, such as D-sorbitol, to the basic aqueous wash. Sorbitol forms a highly water-soluble anionic complex with the boronate, significantly improving its removal from the organic layer.[2]

Q3: How can I remove the pinacol byproduct from my reaction mixture?

Pinacol can often be removed by trituration or washing with a nonpolar solvent like hexanes, especially if your product is a solid.[5] In some cases, cooling the mixture to a lower temperature (e.g., in a -20°C freezer) can help the pinacol leach into the hexanes, which can then be decanted.[5]

Q4: My propylboronic acid pinacol ester seems to be hydrolyzing on my silica gel column. How can I prevent this?

The hydrolysis of boronic esters on silica gel is a common issue due to the presence of water and acidic silanol groups.[6][7][8][9] To mitigate this, ensure your solvents for chromatography are anhydrous. You can also consider using boric acid-impregnated silica gel, which can reduce the over-adsorption and decomposition of the boronic ester.[10][11]

Troubleshooting Guide: In-Depth Solutions for Complex Purification Issues

This section provides a more detailed, step-by-step approach to tackling persistent purification problems.

Problem 1: Significant Boronic Acid/Ester Impurity Co-elutes with the Product During Column Chromatography

Co-elution is a frequent challenge due to the variable polarity of boronic acid derivatives.[2] When standard chromatography fails, several advanced techniques can be employed.

The polarity of your target molecule is likely very similar to that of the propylboronic acid/ester or its byproducts. The Lewis acidic nature of the boron atom can also lead to strong interactions with the silica stationary phase, causing tailing and poor separation.

• Boron Scavenger Resins: This is often the most effective method for selectively removing boron-containing impurities.[2][12] These resins are functionalized solid supports that covalently bind to boronic acids, allowing for their simple removal by filtration.[13][14]

  • Mechanism of Action: Scavenger resins typically possess diol or diethanolamine (DEAM) functional groups that form stable complexes with boronic acids.[15][16]

  Table 1: Common Boron Scavenger Resins

  Scavenger Type	Functional Group	Supplier Examples	Key Advantages
  Si-Diol	Silica-bound Diol	SiliCycle, BenchChem	High efficiency for boronic acid removal.[12][15]
  Si-DEAM	Silica-bound Diethanolamine	SiliCycle, Supra Sciences	Particularly effective for boronic acid sequestration.[12][16]

  | PS-Guanidine | Polystyrene-bound Guanidine | SiliCycle | Strong scavenger for acidic compounds, including boronic acids.[15] |

  Experimental Protocol: Purification using a Boron Scavenger Resin

  • Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., DCM, THF).

  • Resin Addition: Add the scavenger resin (typically 2-4 equivalents relative to the boronic acid impurity) to the solution.

  • Agitation: Stir the mixture at room temperature for 1-4 hours. The optimal time may need to be determined empirically.

  • Filtration: Filter the mixture to remove the resin.

  • Concentration: Wash the filtered resin with a small amount of the solvent and combine the filtrates. Concentrate the solution under reduced pressure to obtain the purified product.

• Modified Chromatographic Conditions: If a scavenger resin is not available, optimizing your chromatographic method can yield success.

  • Solvent System Modification: For polar compounds, standard solvent systems like hexanes/ethyl acetate may not provide sufficient resolution. Consider more polar systems such as dichloromethane/methanol.[4]

  • Treated Silica Gel: To prevent the decomposition and streaking of boronic esters on silica, you can use silica gel that has been treated with boric acid.[10] This deactivates the Lewis acidic sites on the silica surface.

Problem 2: The Reaction Product is an Oil, Precluding Crystallization

When the desired product is an oil, purification becomes more challenging as recrystallization is not an option.[17]

• Liquid-Liquid Extraction with pH Adjustment: This is a powerful technique for separating acidic or basic impurities from a neutral product.

  • Mechanism of Action: By carefully adjusting the pH of the aqueous phase, the ionization state of the boronic acid impurity can be manipulated, altering its solubility and allowing for its extraction from the organic phase.

  Experimental Protocol: Enhanced Liquid-Liquid Extraction

  • Dissolution: Dissolve the crude product in an organic solvent immiscible with water (e.g., ethyl acetate, diethyl ether).

  • Basic Wash: Wash the organic layer with a 1-2 M solution of NaOH or K₂CO₃ (pH > 10).[2] This converts the propylboronic acid to its highly water-soluble boronate salt.

  • Separation: Separate the aqueous layer. Repeat the basic wash if necessary.

  • Neutralization and Final Washes: Wash the organic layer with water and then with brine to remove any residual base and salts.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  Diagram 1: Decision Workflow for Boronic Acid Impurity Removal

  Caption: Decision tree for selecting a purification method for boronic acid impurities.

Problem 3: Protodeboronation as a Major Side Reaction

Protodeboronation is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This side reaction can be significant, especially with electron-rich or heteroaromatic boronic acids, and is often promoted by the presence of water.[18][19]

The presence of a proton source (often water) in the reaction mixture can lead to the undesired cleavage of the carbon-boron bond.

• Use of Anhydrous Conditions: Switching to strictly anhydrous reaction conditions can significantly reduce the extent of protodeboronation.[18] This includes using dry solvents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Stabilization of the Boronic Acid: Propylboronic acid pinacol ester is generally more stable than the free boronic acid.[18] If you are starting with the boronic acid, converting it to the pinacol ester or another stable derivative like a potassium trifluoroborate salt (BF₃K) or a MIDA boronate before the coupling reaction can minimize degradation.[2][18]

  Diagram 2: Workflow for Mitigating Protodeboronation

  Caption: Troubleshooting workflow to address low yields caused by protodeboronation.

Concluding Remarks

The purification of products from reactions involving propylboronic acid pinacol ester requires a thoughtful and often multi-faceted approach. By understanding the nature of the common impurities and the chemical principles behind the various purification techniques, researchers can develop a robust strategy to isolate their target compounds with high purity. This guide provides a foundation of knowledge and practical protocols to navigate these challenges successfully. For novel compounds or particularly difficult separations, a combination of the techniques described herein may be necessary.

References

• ResearchGate. (2016). How to purify boronic acids/boronate esters?. Retrieved from [Link]

• Reddit. (2017). Trying to remove a boronic acid in a workup. Help!. Retrieved from [Link]

• Supra Sciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• Dai, L., Gonzalez, J., & Zhang, K. (2022). A simple generic method for analyzing water sensitive pinacol boronate compounds by hydrophilic interaction liquid chromatography.

• SIELC Technologies. (n.d.). Separation of Boric acid, triphenyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (2016). Can I remove boronic acid using Work up process?. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Semantic Scholar. (2009). Stability of Boronic Esters to Hydrolysis : A Comparative Study. Retrieved from [Link]

• Regalado, E. L., et al. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. Journal of Pharmaceutical and Biomedical Analysis, 61, 156-163.

• ResearchGate. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. Retrieved from [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development, 21(8), 1012-1027.

• ResearchGate. (2019). Deprotection of Pinacolyl Boronate Esters by Transesterification with Polystyrene—Boronic Acid. Retrieved from [Link]

• Gillis, E. P., & Burke, M. D. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. The Journal of Organic Chemistry, 76(8), 2534-2538.
• Gillis, E. P., & Burke, M. D. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters.

• Reddit. (2023). Best way to remove pinacol post suzuki. Retrieved from [Link]

• Yesilyurt, V., et al. (2017). Boronate Ester Hydrogels for Biomedical Applications: Challenges and Opportunities. Biomacromolecules, 18(7), 1935-1953.

• Reddit. (2019). Removing pinacol from a Miyaura Borylation. Retrieved from [Link]

• Kettner, C. A., & Shenvi, A. B. (1994). Removal of boronic acid protecting groups by transesterification.

• Reddit. (2024). Trouble purifying my boronate ester compound. Retrieved from [Link]

• ResearchGate. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Retrieved from [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2013). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 135(34), 12875-12889.

• ResearchGate. (2020). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Retrieved from [Link]

• Reddit. (2024). Purification of alkyl Bpin/other alkyl boronic esters. Retrieved from [Link]

• Al-Thyabat, S., et al. (2024). Liquid–liquid extraction of boron from continental brines by 2-butyl-1-octanol diluted in kerosene. Scientific Reports, 14(1), 896.

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• TU Dortmund University. (n.d.). Molecularly imprinted polymers and reactive scavengers in pharmaceutical clean-up. Retrieved from [Link]

• San Diego State University. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boronic acid synthesis by hydrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). Crystallization and Purification. Retrieved from [Link]

• Palvadre, R., et al. (2018). Purification of waters from boron by fatty acids solid-phase extraction. Journal of Chemical Technology and Metallurgy, 53(6), 1109-1114.

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• ResearchGate. (2018). Synthesis of liquid crystals using Suzuki–Miyaura coupling reactions using mesoporous, ligand-free Pd/Si3N4 catalysts in aqueous media. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Google Patents. (2005). Process for purification of boronic acid and its derivatives.

• Organic Syntheses. (2005). Synthesis of 3-pyridylboronic acid and its pinacol ester. Retrieved from [Link]

• YouTube. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Representative Suzuki coupling reaction and hydrolysis products for.... Retrieved from [Link]

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• 7. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. benchchem.com [benchchem.com]

Technical Support Center: Navigating Low Conversion in Alkylboronic Ester Couplings

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to serve as a dedicated resource for troubleshooting and resolving common issues that lead to low conversion rates in cross-coupling reactions involving alkylboronic esters. As Senior Application Scientists, we have compiled this information based on a combination of mechanistic understanding and practical, field-proven experience to help you navigate the complexities of these powerful C(sp²)–C(sp³) bond-forming reactions.

Introduction: The Challenge of Alkylboronic Esters

While the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, the use of alkylboronic esters presents a unique set of challenges compared to their aryl counterparts.[1][2] Low yields can often be attributed to a combination of factors, including sluggish transmetalation, competing side reactions like β-hydride elimination, and the stability of the boronic ester itself.[1][2] This guide will walk you through a systematic approach to identifying and addressing these common pitfalls.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a question-and-answer format to directly address the specific problems you may be encountering at the bench.

Q1: My reaction with a primary/secondary alkylboronic ester is sluggish or has stalled completely. What are the most likely causes?

A1: A stalled reaction is often a sign of issues with one of the key steps in the catalytic cycle: oxidative addition, transmetalation, or reductive elimination. With alkylboronic esters, the transmetalation step is frequently the rate-limiting factor .[2]

Here’s a breakdown of potential culprits:

• Slow Transmetalation: Alkylboronic esters are inherently less nucleophilic and thus less reactive in transmetalation compared to other organometallic reagents.[3] This is a primary hurdle in couplings with C(sp³)-hybridized systems.[1]

• Catalyst Deactivation: The active Pd(0) catalyst can be sensitive to oxygen, leading to the formation of inactive palladium black.[4] Phosphine ligands are also susceptible to oxidation.[4]

• Issues with the Base: The choice and quality of the base are critical. The base is not only responsible for activating the boronic ester to form a more nucleophilic boronate species but can also influence the stability of the catalyst and starting materials.[5][6]

• Sub-optimal Ligand Choice: The ligand plays a crucial role in stabilizing the palladium center, promoting oxidative addition, and facilitating reductive elimination. For challenging alkyl couplings, bulky and electron-rich phosphine ligands are often necessary to promote the desired reaction pathway and suppress side reactions.[2]

Q2: I'm observing significant amounts of a side product that appears to be the reduced arene from my aryl halide starting material. What is happening and how can I prevent it?

A2: The formation of a reduced arene is a classic sign of protodehalogenation , a side reaction where the halide is replaced by a hydrogen atom. This often occurs via the formation of an arylpalladium(II) hydride intermediate, which then undergoes reductive elimination.[2] Another common side reaction is protodeboronation , where the boronic ester is replaced by a hydrogen.[4][7]

Strategies to Minimize Protodehalogenation and Protodeboronation:

• Anhydrous Conditions: Water can be a proton source for both side reactions. While some Suzuki protocols use aqueous bases, employing anhydrous conditions with a suitable base can be beneficial.[4]

• Choice of Base: Milder bases like potassium phosphate (K₃PO₄), potassium fluoride (KF), or cesium carbonate (Cs₂CO₃) can sometimes reduce the rate of protodeboronation compared to stronger bases.[4]

• Use of More Stable Boron Reagents: If protodeboronation is a persistent issue, consider converting the alkylboronic acid to a more stable derivative like a potassium alkyltrifluoroborate or an MIDA (N-methyliminodiacetic acid) boronate. These reagents often release the active boronic acid species slowly into the reaction, minimizing its concentration and thus the rate of decomposition.[4]

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can help minimize the extent of these side reactions.[4]

Q3: My reaction with a secondary alkylboronic ester is giving a mixture of the desired product and an alkene derived from the alkyl group. What is causing this?

A3: The formation of an alkene byproduct is a strong indicator of β-hydride elimination . This is a common decomposition pathway for organometallic complexes containing alkyl groups with β-hydrogens.[8][9] The alkylpalladium(II) intermediate, formed after transmetalation, can eliminate a β-hydrogen to form a palladium-hydride species and the alkene, which is a catalytic dead-end for your desired product.[8]

Mitigating β-Hydride Elimination:

• Ligand Selection: The use of bulky, electron-rich ligands is one of the most effective strategies to suppress β-hydride elimination.[10] These ligands can sterically hinder the formation of the planar geometry required for β-hydride elimination and accelerate the rate of reductive elimination, favoring the formation of the desired product.[11]

• Reaction Temperature: Lowering the reaction temperature can often disfavor β-hydride elimination relative to reductive elimination.

• Alkyl Group Structure: Alkyl groups lacking β-hydrogens, such as methyl or neopentyl groups, are not susceptible to this side reaction.[8] While this is a limitation of the substrate, it's an important mechanistic consideration.

Troubleshooting Workflow

When faced with a low-yielding reaction, a systematic approach to optimization is crucial. The following workflow outlines a logical progression of experiments to diagnose and solve the problem.

Caption: A systematic workflow for troubleshooting low conversion rates.

Experimental Protocols

Here are detailed protocols for key troubleshooting experiments.

Protocol 1: General Anhydrous Suzuki-Miyaura Coupling of an Alkylboronic Ester

This protocol provides a robust starting point for the coupling of alkylboronic esters under anhydrous conditions.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Alkylboronic ester (1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene, 0.1-0.2 M)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, alkylboronic ester, and base.

• In a separate vial, prepare the catalyst solution by dissolving the palladium precatalyst and phosphine ligand in a small amount of the reaction solvent.

• Add the catalyst solution to the Schlenk flask containing the reagents.

• Add the remaining solvent to achieve the desired concentration.

• Seal the flask and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC, or LC-MS.

Protocol 2: Screening of Bases for Improved Conversion

If the initial reaction shows low conversion, screening different bases is a logical next step.

Setup:

Prepare parallel reactions in sealed vials, each containing a different base. Keep all other parameters (reagents, catalyst, ligand, solvent, temperature) constant.

Reaction Vial	Base (3.0 equiv)	Rationale
1 (Control)	K₃PO₄	A commonly used and effective base.
2	Cs₂CO₃	Often provides higher yields, but is more expensive.
3	K₂CO₃	A standard, less expensive alternative.
4	KF	A milder base that can sometimes suppress side reactions.[4]
5	KOtBu	A stronger base, may accelerate slow reactions but can also promote side reactions.

Procedure:

• Set up the reactions as described in Protocol 1, using a different base for each vial.

• Run all reactions for the same amount of time.

• Analyze the conversion in each reaction to identify the optimal base.

Protocol 3: Ligand Screening for Challenging Couplings

For reactions plagued by slow kinetics or β-hydride elimination, screening different phosphine ligands is critical.

Setup:

Prepare parallel reactions, each with a different ligand. Use the best base identified in Protocol 2.

Reaction Vial	Ligand (4 mol%)	Class & Rationale
1 (Control)	SPhos	Buchwald-type biaryl phosphine, often a good starting point.
2	XPhos	More sterically hindered than SPhos, can be effective for difficult couplings.
3	RuPhos	Electron-rich and bulky, good for promoting reductive elimination.
4	P(t-Bu)₃	A very bulky and electron-donating monodentate phosphine, can be effective but may require different Pd:L ratios.
5	AntPhos	An oxaphosphole ligand reported to be effective in rapid, anhydrous B-alkyl Suzuki couplings.[2][12]

Procedure:

• Set up the reactions as described in Protocol 1, using a different ligand for each vial.

• Run all reactions under the optimized conditions from the base screen.

• Analyze the conversion and product/byproduct ratios to determine the most effective ligand.

Mechanistic Considerations: A Deeper Dive

Understanding the underlying mechanism can provide valuable insights for troubleshooting.

Caption: The Suzuki-Miyaura catalytic cycle with a competing β-hydride elimination pathway.

The key to a successful alkylboronic ester coupling is to ensure that the rate of reductive elimination from the L₂Pd(II)(Ar)(Alkyl) intermediate is significantly faster than the rate of β-hydride elimination.[9] This is where the choice of ligand becomes paramount.

Data Summary Tables

Table 1: General Reactivity Trends

Parameter	Trend for Increased Reactivity	Notes
Aryl Halide	I > Br > OTf >> Cl	Aryl chlorides often require specialized, highly active catalyst systems.[4]
Alkylboronic Ester	Primary > Secondary > Tertiary	Steric hindrance around the C-B bond can slow transmetalation.
Base Strength	Generally, stronger bases can accelerate the reaction, but may also increase side reactions.	The choice of base is highly substrate and system dependent.

Table 2: Common Solvents for Anhydrous Suzuki-Miyaura Couplings

Solvent	Boiling Point (°C)	Typical Reaction Temperature (°C)	Comments
1,4-Dioxane	101	80-100	Good for a wide range of substrates.
Toluene	111	90-110	A common alternative to dioxane.
Tetrahydrofuran (THF)	66	50-65	Lower boiling point, may be suitable for more reactive substrates.
2-Methyl-THF	80	60-80	A greener alternative to THF with a higher boiling point.

Final Recommendations

• Start with High-Quality Reagents: Ensure your alkylboronic ester, aryl halide, catalyst, ligand, and base are pure and dry. Alkylboronic esters can be prone to decomposition and should be stored under an inert atmosphere.[4]

• Maintain an Inert Atmosphere: The exclusion of oxygen is critical to prevent the oxidation and deactivation of the Pd(0) catalyst and phosphine ligands.[4]

• Don't Be Afraid to Screen: The "best" conditions are highly dependent on the specific substrates. A systematic screening of bases and ligands is often the key to success.

• Consider the Boronic Ester Structure: Recent studies have shown that the structure of the boronic ester itself can significantly impact the rate of transmetalation, with some esters reacting much faster than the corresponding boronic acid under anhydrous conditions.[13][14][15] Neopentylglycol and pinacol esters are commonly employed.[7]

By systematically addressing these common issues, you can significantly improve the success rate of your alkylboronic ester cross-coupling reactions.

References

• Radical Strategy to the Boron-to-Copper Transmetalation Problem: N-Alkylation with Alkylboronic Esters. Journal of the American Chemical Society. [Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. PMC - NIH. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link]

• Radical Strategy to the Boron-to-Copper Transmetalation Problem: N -Alkylation with Alkylboronic Esters. ResearchGate. [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing). [Link]

• The Slow-Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. FAO AGRIS. [Link]

• β-Hydride elimination. Wikipedia. [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd. [Link]

• Stereospecific Transformations of Alkylboronic Esters Enabled by Direct Boron-to-Zinc Transmetalation. PMC - NIH. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Role of a base in Suzuki-Miyaura reaction. ResearchGate. [Link]

• Room-Temperature Alkyl−Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens. ResearchGate. [Link]

• Direct Observation of Alkyl Group Transmetalation from Boron to Copper: Impact of Structure Modification and the Critical Role of Copper–Oxygen Preassociation in Stereospecificity. Journal of the American Chemical Society. [Link]

• Cross-coupling of C(sp3)–H Bonds with Organometallic Reagents via Pd(II)/Pd(0) Catalysis. NIH. [Link]

• Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. IDEALS. [Link]

• Development of Enantiospecific Coupling of Secondary and Tertiary Boronic Esters with Aromatic Compounds. Journal of the American Chemical Society. [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. [Link]

• Chemoselective Boronic Ester Synthesis by Controlled Speciation. PMC - NIH. [Link]

• Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters. ACS Publications. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereospecific Transformations of Alkylboronic Esters Enabled by Direct Boron-to-Zinc Transmetalation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. wwjmrd.com [wwjmrd.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 8. β-Hydride elimination - Wikipedia [en.wikipedia.org]
• 9. Cross-coupling of C(sp3)–H Bonds with Organometallic Reagents via Pd(II)/Pd(0) Catalysis** - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. experts.illinois.edu [experts.illinois.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction | IDEALS [ideals.illinois.edu]

Effect of base and solvent on the efficiency of propylboronic acid pinacol ester reactions

Welcome to the Technical Support Center for optimizing reactions involving propylboronic acid pinacol ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing primary alkylboronic esters in cross-coupling reactions, primarily the Suzuki-Miyaura coupling. Here, you will find in-depth answers to frequently asked questions and a comprehensive troubleshooting guide to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the role of bases and solvents in reactions with propylboronic acid pinacol ester, providing the foundational knowledge needed for successful experimentation.

Q1: What is the primary role of the base in a Suzuki-Miyaura reaction with propylboronic acid pinacol ester?

The base is a critical component in the Suzuki-Miyaura catalytic cycle, playing a pivotal role in the transmetalation step.[1] For a productive reaction, the organoboron compound must be activated to facilitate the transfer of the propyl group to the palladium center. The base achieves this by forming a more nucleophilic boronate species (ate complex), which enhances the polarization of the carbon-boron bond and accelerates transmetalation.[1] There are two commonly accepted pathways for this activation: the boronate pathway, where the base directly reacts with the boronic ester, and the oxo-palladium pathway, where the base first forms a palladium-hydroxo or -alkoxo complex that then reacts with the boronic ester.[2]

Q2: Why is the choice of base so crucial for C(sp³)-C(sp²) couplings involving propylboronic acid pinacol ester?

The coupling of a sp³-hybridized carbon (from the propylboronic ester) with a sp²-hybridized carbon (from an aryl or vinyl halide) presents unique challenges compared to the more common C(sp²)-C(sp²) couplings.[3] Transmetalation is often slower for alkylboronates, and side reactions such as β-hydride elimination can become competitive.[3][4] Furthermore, propylboronic acid pinacol ester can be susceptible to protodeboronation, an undesired side reaction where the carbon-boron bond is cleaved by a proton source, leading to the formation of propane and a loss of your nucleophile.[5][6] The choice of base directly influences the rate of the desired transmetalation versus these undesired pathways. A well-chosen base will promote efficient transmetalation while minimizing side reactions.

Q3: What are the most commonly recommended bases for Suzuki-Miyaura reactions with primary alkylboronic esters?

For Suzuki-Miyaura couplings with primary alkylboronic esters like propylboronic acid pinacol ester, moderately strong inorganic bases are often preferred. Potassium phosphate (K₃PO₄) is a frequently cited effective base for these types of reactions.[7][8][9] Other bases that can be effective include cesium carbonate (Cs₂CO₃) and potassium carbonate (K₂CO₃).[10] Stronger bases like hydroxides (e.g., NaOH, KOH) can sometimes be used, but they may increase the risk of side reactions, including protodeboronation, especially in the presence of water.[10]

Q4: How does the choice of solvent affect the efficiency of the reaction?

The solvent plays a multifaceted role in the Suzuki-Miyaura reaction. It must be capable of dissolving the various components of the reaction, including the organoboron reagent, the halide, the palladium catalyst, and the base (or at least allow for sufficient interaction).[11] The solvent can also influence the stability of the catalytic species and the rates of the individual steps in the catalytic cycle.[11] For reactions involving propylboronic acid pinacol ester, a mixture of an organic solvent and water is often employed.[7][8] Common organic solvents include dioxane, tetrahydrofuran (THF), and toluene.[7][11]

Q5: Is water necessary in the reaction mixture when using propylboronic acid pinacol ester?

The role of water in Suzuki-Miyaura reactions with boronic esters is a subject of discussion. While some boronic esters are thought to hydrolyze to the corresponding boronic acid in the presence of water before entering the catalytic cycle, it has also been shown that some esters can undergo transmetalation directly.[12] For primary alkylboronic esters, a small amount of water is often found to be beneficial, particularly when using inorganic bases like K₃PO₄, as it can aid in the dissolution of the base and facilitate the formation of the active boronate species.[7][8][13] However, an excess of water can promote protodeboronation, so the optimal amount of water needs to be carefully determined.[6] Some modern protocols for C(sp³)-C(sp²) couplings have been developed under anhydrous conditions, which can be advantageous in specific cases.[4]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during Suzuki-Miyaura reactions with propylboronic acid pinacol ester.

Issue 1: Low or No Conversion of Starting Materials

Possible Cause	Troubleshooting Action
Inefficient Catalyst System	The choice of palladium precursor and ligand is critical for C(sp³)-C(sp²) couplings. Standard catalysts like Pd(PPh₃)₄ may not be effective. Action: Employ a more active catalyst system. Consider using a Pd(0) source like Pd₂(dba)₃ in combination with a bulky, electron-rich phosphine ligand such as SPhos, XPhos, or FcPPh₂.[7][8][14] N-heterocyclic carbene (NHC) ligands can also be highly effective.[15]
Incorrect Base Selection	The chosen base may not be strong enough to promote transmetalation or may be too harsh, leading to catalyst decomposition. Action: If using a weak base, switch to a more effective one like K₃PO₄ or Cs₂CO₃.[7][8] If you suspect catalyst deactivation, ensure the base is of high purity.
Suboptimal Solvent System	Poor solubility of reagents can hinder the reaction. Action: Ensure your solvent system is appropriate. A mixture of dioxane/water (e.g., 4:1 or 2:1) is often a good starting point.[7][8] If solubility remains an issue, consider other solvents like THF or toluene, again, often with a small amount of water.[11]
Oxygen Contamination	The Pd(0) active catalyst is sensitive to oxidation by atmospheric oxygen, which can lead to catalyst deactivation. Action: Ensure the reaction is set up under a strictly inert atmosphere (e.g., argon or nitrogen).[16] Thoroughly degas all solvents and reagents before use.[16]

Issue 2: Significant Formation of Protodeboronation Product (Propane)

Possible Cause	Troubleshooting Action
Presence of Protic Sources	Excess water or other protic impurities in the reaction mixture can lead to the cleavage of the C-B bond.[5] Action: While a small amount of water can be beneficial, excess should be avoided. Consider using anhydrous solvents and drying agents if protodeboronation is severe.[16] Using a boronic ester like the pinacol ester is already a good step, as they are generally more stable than boronic acids.[12]
Harsh Basic Conditions	Strong bases can accelerate protodeboronation.[6] Action: Switch to a milder base. K₃PO₄ is often a good balance of reactivity and selectivity.[7][8] You could also try fluoride-based bases like KF or CsF, which are known to be effective in some Suzuki couplings while being less harsh.[1]
Elevated Reaction Temperature	High temperatures can increase the rate of protodeboronation. Action: Try running the reaction at a lower temperature. This may require a longer reaction time, so monitor the reaction progress carefully.

Issue 3: Formation of Homocoupled Byproducts

Possible Cause	Troubleshooting Action
Oxygen Exposure	The presence of oxygen can lead to the oxidative homocoupling of the boronic ester. Action: As with low conversion, ensure rigorous exclusion of oxygen through proper inert atmosphere techniques and degassing of solvents.[9]
Inefficient Reductive Elimination	If the desired cross-coupling is slow, side reactions like homocoupling can become more prevalent. Action: The choice of ligand can influence the rate of reductive elimination. Bulky, electron-rich ligands that are beneficial for oxidative addition and transmetalation also tend to promote reductive elimination.[15]

Data & Protocols

Table 1: Common Bases for Propylboronic Acid Pinacol Ester Suzuki-Miyaura Couplings

Base	Formula	pKa of Conjugate Acid	Typical Conditions & Remarks
Potassium Phosphate	K₃PO₄	12.3	A highly effective and commonly used base for C(sp³)-C(sp²) couplings. Often used with a dioxane/water solvent system.[7][8]
Cesium Carbonate	Cs₂CO₃	10.3	Another effective base, often used in challenging couplings due to the solubility of its salts.
Potassium Carbonate	K₂CO₃	10.3	A common and cost-effective base, though sometimes less effective than K₃PO₄ for alkylboronic esters.[10]
Sodium Carbonate	Na₂CO₃	10.3	Similar to K₂CO₃, a widely used inorganic base.
Potassium Fluoride	KF	3.2	A milder base that can be effective, particularly when base-sensitive functional groups are present.[1]

Table 2: Common Solvents for Propylboronic Acid Pinacol Ester Suzuki-Miyaura Couplings

Solvent	Properties	Typical Conditions & Remarks
1,4-Dioxane	Ethereal, water-miscible	Often used in a mixture with water (e.g., 4:1 or 2:1 v/v). A good general solvent for Suzuki-Miyaura reactions.[7][8]
Tetrahydrofuran (THF)	Ethereal, water-miscible	Another common ethereal solvent. Can be a good alternative to dioxane.[11]
Toluene	Aromatic, water-immiscible	Can be used, especially in anhydrous conditions. Biphasic conditions with an aqueous base are also common.
Water	Protic	Often used as a co-solvent to dissolve inorganic bases and facilitate the reaction.[13] The amount should be carefully optimized to avoid protodeboronation.[6]

Experimental Protocol: General Procedure for a Suzuki-Miyaura Coupling with Propylboronic Acid Pinacol Ester

This is a general starting point; optimization of specific parameters will likely be necessary.

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl/vinyl halide (1.0 equiv.), propylboronic acid pinacol ester (1.5 equiv.), and potassium phosphate (K₃PO₄, 2.0 equiv.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst and Ligand Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos or FcPPh₂, 2-4 mol%).[7][8][9]

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: The Suzuki-Miyaura catalytic cycle for propylboronic acid pinacol ester.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low yields.

References

• Lu, G.-P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. The Journal of Organic Chemistry, 77(7), 3700–3703. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4458–4461. [Link]

• Wikipedia. (n.d.). Suzuki reaction. In Wikipedia. Retrieved from [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. ACS Publications.[Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Semantic Scholar.[Link]

• Leonori, D., & Aggarwal, V. K. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science, 10(23), 6023–6028. [Link]

• Leonori, D., & Aggarwal, V. K. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. ResearchGate.[Link]

• Leonori, D., & Aggarwal, V. K. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. PMC.[Link]

• Quora. (2023, March 18). What is the prominent role of water in the Suzuki reaction? Quora.[Link]

• Wikipedia. (n.d.). Protodeboronation. In Wikipedia. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

• ChemistryViews. (2019, May 27). Water Is Key for Solid-State Suzuki-Miyaura Reactions. ChemistryViews.[Link]

• ResearchGate. (n.d.). ChemInform Abstract: Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. ResearchGate.[Link]

• Thomas, A. A., & Denmark, S. E. (2016). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. PMC.[Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.[Link]

• Canadian Journal of Chemistry. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry.[Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? r/Chempros.[Link]

• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES.[Link]

• Tong, R. (2017). In-water oxidative Suzuki coupling of arenes and arylboronic acids using H2O2 as a terminal oxidant. Green Chemistry.[Link]

• ResearchGate. (n.d.). The influence of water on the solid‐phase Suzuki–Miyaura reaction. ResearchGate.[Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC.[Link]

• ResearchGate. (n.d.). Effect of the solvent on the reaction progress of Suzuki-Miyaura... ResearchGate.[Link]

• ResearchGate. (n.d.). Effect of solvent on the Suzuki reaction. ResearchGate.[Link]

• YouTube. (2011, October 3). Masking Boronic Acids for Suzuki Coupling. YouTube.[Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. Chemicals Insights | Struggling in C(sp2)-C(sp3) Bond Formation？Check This Out! - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. arodes.hes-so.ch [arodes.hes-so.ch]
• 12. Yoneda Labs [yonedalabs.com]
• 13. Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews [chemistryviews.org]
• 14. benchchem.com [benchchem.com]
• 15. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 16. benchchem.com [benchchem.com]

Preventing protodeboronation of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Topic: Preventing Protodeboronation of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Welcome to the technical support center for organoboron chemistry. This guide provides in-depth troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals mitigate the undesired protodeboronation of alkyl boronic esters, specifically focusing on 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (propyl-Bpin).

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant problem for my propyl-Bpin reagent?

A: Protodeboronation, or protodeborylation, is a chemical reaction where a carbon-boron (C-B) bond is cleaved and replaced by a carbon-hydrogen (C-H) bond.[1][2] In the case of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, this side reaction consumes your valuable building block and converts it into propane gas, which then escapes the reaction mixture. This directly reduces the yield of your desired coupled product and can complicate reaction kinetics and purification. This is one of the most common decomposition pathways for boronic acids and their esters, particularly in metal-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1][3]

Q2: I'm observing low yields and my primary byproduct appears to be the simple alkane (propane). Is this a definitive sign of protodeboronation?

A: Yes, the formation of the corresponding alkane (propane in this case) from your alkyl boronic ester is the classic signature of protodeboronation.[2] If you are performing a cross-coupling reaction and observe the formation of the protonated starting material instead of the desired product, protodeboronation is the most likely culprit. This indicates that the C-B bond cleavage is outcompeting the desired catalytic cycle.

Q3: What are the primary factors that accelerate the protodeboronation of my alkyl boronic ester?

A: The stability of a boronic ester is highly dependent on the reaction conditions.[1] For simple alkyl boronic esters like propyl-Bpin, the key factors that promote protodeboronation are:

• Presence of a Base: Base-catalyzed protodeboronation is a major decomposition pathway. The base (e.g., hydroxide, alkoxide) attacks the Lewis acidic boron center to form a more reactive tetracoordinate "ate" complex, which is more susceptible to cleavage.[1][4][5]

• Proton Source: A proton source, most commonly water, is required to complete the C-B bond cleavage.[1][6] While Suzuki reactions often benefit from some water, excessive amounts can significantly increase the rate of protodeboronation.

• Elevated Temperatures: Higher reaction temperatures accelerate most chemical reactions, including the undesired protodeboronation pathway.[7][8]

• Inefficient Catalysis: If the desired catalytic cross-coupling reaction is slow, the boronic ester is exposed to potentially degrading conditions for a longer period, giving the protodeboronation side reaction more time to occur.[1]

Q4: Are pinacol esters not stable? I thought they were supposed to prevent this problem.

A: Pinacol esters are significantly more stable than their corresponding boronic acids.[4][9] The bulky pinacol group sterically protects the boron atom from attack by water or bases, and the ester linkage reduces the Lewis acidity of the boron center.[4][9] This protection slows down the formation of boroxines (anhydrides of boronic acids) and reduces the rate of hydrolysis.[9]

However, this stability is not absolute.[10][11] Under the basic and aqueous conditions often required for cross-coupling reactions, the pinacol ester can be slowly hydrolyzed back to the free boronic acid, which can then rapidly protodeboronate.[12][13] Therefore, while pinacol esters are a crucial first line of defense, they can be overwhelmed by harsh reaction conditions.

Troubleshooting Guide: Low Yield & Suspected Protodeboronation

This section provides a systematic approach to diagnosing and solving issues related to the decomposition of propyl-Bpin in your experiments.

Logical Troubleshooting Workflow

The following workflow helps to systematically address protodeboronation.

Caption: A step-by-step workflow for troubleshooting protodeboronation.

Detailed Troubleshooting Steps

The combination of base and solvent is the most critical factor. Strong, nucleophilic bases in protic solvents create a perfect storm for protodeboronation.

Causality: A strong base like NaOH or KOH readily forms the hydroxide anion, which attacks the boron atom to form a tetracoordinate boronate [R-B(pin)(OH)]-. This intermediate has a weakened C-B bond and is primed for protonolysis by water.[1][5]

Recommendations:

• Switch to a Milder Base: Weaker, non-nucleophilic inorganic bases are often superior. They are basic enough to facilitate the catalytic cycle but less likely to aggressively promote boronate formation.

• Consider Anhydrous Conditions: Since water is the proton source, running the reaction under anhydrous conditions can dramatically reduce protodeboronation.[6] However, this can sometimes slow the transmetalation step, so optimization is key.

Base	Solvent System	Rationale & Key Considerations
High Risk
NaOH, KOH, NaOMe	Dioxane/H₂O, EtOH/H₂O	Strongly promotes formation of the reactive boronate species. High concentration of water provides a ready proton source.[1][6]
Moderate Risk
K₂CO₃, Cs₂CO₃	Dioxane/H₂O, Toluene/H₂O	Common choices, but the presence of water can still lead to significant protodeboronation, especially at high temperatures.
Recommended
K₃PO₄, KF	Anhydrous Dioxane, THF	K₃PO₄ is a strong but poorly soluble base, moderating its activity. KF promotes the formation of a trifluoroborate salt in situ, which is more stable.[6]

Causality: The rate of protodeboronation is highly temperature-dependent.[8] Simultaneously, if your palladium catalyst is not active enough, the desired cross-coupling is slow, giving the side reaction a larger window to occur.

Recommendations:

• Lower the Temperature: Attempt the reaction at a lower temperature (e.g., 60-80 °C, or even room temperature) to see if the undesired pathway can be slowed significantly.

• Use a Highly Active Catalyst: Modern palladium pre-catalysts (e.g., those with bulky, electron-rich phosphine ligands like Buchwald or NHC ligands) are extremely efficient.[14] A more active catalyst accelerates the productive cross-coupling, allowing it to outcompete protodeboronation.[1] This often enables the use of lower temperatures.

If optimizing conditions is insufficient, converting the propyl-Bpin to a more stable derivative is a highly effective, albeit multi-step, solution.[6]

• N-methyliminodiacetic acid (MIDA) boronates: These are exceptionally stable, crystalline solids that are unreactive until a slow-release of the boronic acid is triggered under specific basic, aqueous conditions. This keeps the instantaneous concentration of the unstable free boronic acid extremely low, minimizing decomposition.[1]

• Potassium trifluoroborate salts (R-BF₃K): These salts are highly crystalline, air-stable, and generally much less prone to protodeboronation than boronic acids or esters.[6]

• Diethanolamine (DEA) adducts: Complexing the boronic ester with diethanolamine forms a stable, tetracoordinate boron species that can be easily handled and stored.[15][16] The active boronic species can be released in situ during the coupling reaction.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling with Propyl-Bpin

This protocol is designed to minimize protodeboronation by using a mild base, anhydrous solvent, and an active catalyst.

• Reagent Preparation: In a glovebox, add the aryl halide (1.0 equiv.), 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.5 equiv.), and finely ground, anhydrous potassium phosphate (K₃PO₄, 3.0 equiv.) to an oven-dried reaction vial equipped with a stir bar.

• Inert Atmosphere: Seal the vial with a septum cap. Remove the vial from the glovebox.

• Catalyst Addition: Under a positive pressure of argon or nitrogen, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1–2 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Dioxane or Toluene, to a concentration of 0.1 M with respect to the limiting reagent) via syringe.

• Reaction: Place the vial in a preheated heating block set to 80 °C. Stir vigorously.

  • Self-Validation Check: Run a parallel reaction at 100 °C. If the 80 °C reaction gives a cleaner profile with a higher yield, it confirms that temperature-dependent protodeboronation was a key issue.

• Monitoring: Monitor the reaction by GC-MS or LC-MS, checking for the disappearance of the aryl halide and the formation of both the desired product and the protodeboronated aryl halide (Ar-H).

• Workup: After completion (or when the reaction stalls), cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

  • Note on Chromatography: Alkyl boronic esters can sometimes degrade on silica gel.[10][17] If purification is difficult, consider using neutral alumina or deactivating the silica gel with a small amount of triethylamine in the eluent.

Protocol 2: Preparation of the Propyl-Diethanolamine (DEA) Boronate Adduct

This protocol converts the less stable pinacol ester into a robust, crystalline DEA adduct for use in challenging coupling reactions.[15]

• Dissolution: In a round-bottom flask, dissolve 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.0 equiv.) in diethyl ether (approx. 0.2 M).

• Addition: While stirring at room temperature, add diethanolamine (1.1 equiv.) dropwise.

• Precipitation: A white solid will precipitate from the solution, often within 30 minutes. Continue stirring for 1-2 hours to ensure complete reaction.

  • Self-Validation Check: The formation of a precipitate is a strong indicator of successful adduct formation, as DEA boronates are typically insoluble in ether.[15]

• Isolation: Isolate the white solid by vacuum filtration.

• Washing & Drying: Wash the solid with a small amount of cold diethyl ether to remove any residual pinacol. Dry the solid under high vacuum.

• Usage: The resulting propyl-DEA boronate can be used directly in Suzuki coupling reactions, typically under standard conditions with a base like K₃PO₄. The adduct will slowly release the active boronic acid under the reaction conditions.

Mechanistic Visualization

The following diagram illustrates the widely accepted base-catalyzed pathway for protodeboronation, which is the primary target of the troubleshooting strategies outlined above.

Caption: Mechanism of base-catalyzed protodeboronation of a pinacol boronic ester.

References

• Wikipedia. Protodeboronation. [Link]

• Lloyd-Jones, G. C., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. [Link]

• ResearchGate. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Link]

• Clausen, F., et al. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science. [Link]

• Lloyd-Jones, G. C., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. [Link]

• Clausen, F., et al. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. RSC Publishing. [Link]

• ResearchGate. Protodeboronation and its application in synthesis. [Link]

• Lloyd-Jones, G. C., et al. Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. [Link]

• Sigman, M. S., & Boyle, T. J. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Aggarwal, V. K., & Webster, M. P. (2010). Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers. Journal of the American Chemical Society. [Link]

• Reddit. (2022). Purification of alkyl Bpin/other alkyl boronic esters. r/Chempros. [Link]

• ResearchGate. (2016). How to purify boronic acids/boronate esters?. [Link]

• Chong, J. M., & Li, W. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. The Journal of Organic Chemistry. [Link]

• American Chemical Society. (2023). Assessing the stability and reactivity of a new generation of boronic esters. [Link]

• Chong, J. M., & Li, W. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. PMC - NIH. [Link]

• ResearchGate. Stability of Boronic Esters to Hydrolysis: A Comparative Study. [Link]

• Semantic Scholar. Stability of Boronic Esters to Hydrolysis : A Comparative Study. [Link]

• ResearchGate. Order of thermodynamic stability of representative boronic esters. [Link]

• ResearchGate. Suppressing Protodeboronation in Cu-Mediated F/F-Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. [Link]

• Primas, G., et al. (2009). An intermolecular dative B←N bond in 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole. Acta Crystallographica Section E. [Link]

• PubChem. 4,4,5,5-Tetramethyl-2-(oxolan-3-yl)-1,3,2-dioxaborolane. [Link]

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Analytical methods for monitoring the progress of reactions involving propylboronic acid pinacol ester

Welcome to the Technical Support Center for analytical methods concerning propylboronic acid pinacol ester and its role in synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into monitoring reaction progress and troubleshooting common analytical challenges. The information herein is structured to explain the "why" behind experimental choices, ensuring robust and reproducible results.

Section 1: High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a primary technique for monitoring the consumption of propylboronic acid pinacol ester and the formation of products. However, the inherent instability of the boronic ester functional group under typical reversed-phase conditions presents significant challenges.

Frequently Asked Questions (HPLC)

Q1: My propylboronic acid pinacol ester peak is broad, splitting, or showing a shoulder. What is the likely cause?

A1: This is a classic symptom of on-column hydrolysis, where the pinacol ester degrades to the more polar propylboronic acid.[1][2][3][4][5][6] This degradation can be influenced by several factors in your HPLC method.

Q2: How can I prevent the hydrolysis of my boronic ester on the HPLC column?

A2: Preventing on-column hydrolysis is critical for accurate quantification. Here are several strategies, ordered from most common to more specialized approaches:

• Choice of Stationary Phase: Columns with low residual silanol activity are highly recommended.[2][5] For example, a Waters XTerra MS C18 column has been shown to significantly reduce on-column hydrolysis compared to columns with higher silanol activity.[2][4][5]

• Mobile Phase Composition: Avoid acidic pH modifiers like formic or trifluoroacetic acid if possible, as they can accelerate hydrolysis.[2][5] Using a mobile phase with no pH modifier can be effective.[2][5]

• Sample Diluent: The choice of sample diluent is crucial. Aprotic solvents like acetonitrile (ACN) or tetrahydrofuran (THF) are ideal for sample preparation as they prevent hydrolysis before injection.[4][7] Protic solvents like methanol or water can cause significant degradation of the ester even before analysis.[4]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative to reversed-phase HPLC. The high organic content of the mobile phase in HILIC effectively prevents on-column hydrolysis and provides good retention for both the boronic ester and its corresponding acid.[1]

Q3: I am observing poor retention of my propylboronic acid. How can I improve it?

A3: Propylboronic acid is a polar compound and thus has poor retention in traditional reversed-phase chromatography.[1] To improve retention, consider the following:

• HILIC: As mentioned, HILIC is well-suited for retaining polar analytes like boronic acids.[1]

• Ion-Pairing Chromatography: In cases where high pH is necessary to stabilize the pinacol ester, an ion-pairing reagent can be used in a reversed-phase method to improve the retention of the boronic acid.[3]

Troubleshooting Guide: HPLC Method Development

Issue	Potential Cause	Recommended Solution
Peak Tailing of Boronic Ester	Secondary interactions with active silanol groups on the column.	Use a column with low silanol activity (e.g., Waters XTerra MS C18).[2][4][5]
Appearance of a New, Early-Eluting Peak	On-column hydrolysis to the more polar propylboronic acid.	Remove acid from the mobile phase; use an aprotic diluent (ACN, THF); switch to a HILIC column.[1][2][4][5]
Inconsistent Peak Areas for the Boronic Ester	Instability in the sample vial or on-column.	Use an autosampler set to a low temperature (e.g., 4°C) and prepare samples in an aprotic diluent immediately before analysis.[5]
Propylboronic Acid Not Retained	High polarity of the analyte in reversed-phase mode.	Employ a HILIC column or use an ion-pairing reagent in your reversed-phase method.[1][3]

Experimental Protocol: Optimized RP-HPLC Method

This protocol is designed to minimize on-column hydrolysis of propylboronic acid pinacol ester.

• HPLC System: Agilent 1200 series or equivalent.

• Column: Waters XTerra MS C18, 4.6 x 50 mm.[5]

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0.0	80	20
  5.0	20	80
  7.0	20	80
  7.1	80	20

  | 10.0 | 80 | 20 |

• Flow Rate: 1.2 mL/min[5]

• Column Temperature: 35°C[5]

• Injection Volume: 2 µL[5]

• Detection: UV at 220 nm

• Sample Diluent: Acetonitrile

Section 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for in-situ monitoring of reactions involving propylboronic acid pinacol ester, providing real-time kinetic and mechanistic data.

Frequently Asked Questions (NMR)

Q1: Which nucleus is best to monitor for my reaction?

A1: Both ¹H and ¹¹B NMR are highly informative.

• ¹H NMR: Allows for the simultaneous monitoring of the disappearance of the propylboronic acid pinacol ester starting material and the appearance of the product by integrating characteristic signals.[8] The singlet from the 12 methyl protons on the pinacol group (around 1.3 ppm) is a particularly clean signal to monitor for the consumption of the starting material.[8][9]

• ¹¹B NMR: Is excellent for specifically observing the boron-containing species.[10][11] It can distinguish between the starting trigonal boronate ester and any tetracoordinate boron intermediates or the resulting boronic acid.[10][11][12]

Q2: I see multiple boron signals in my ¹¹B NMR spectrum. What do they represent?

A2: The chemical shift in ¹¹B NMR is sensitive to the coordination environment of the boron atom.

• A signal around 30-35 ppm is characteristic of the trigonal planar propylboronic acid pinacol ester.[9][12]

• Signals in the range of 3-9 ppm can indicate the formation of trifluoroborate or fluoroboronate esters if fluoride ions are present.[10]

• A signal around 14 ppm could suggest an amine-coordinated boronate ester.[10]

Troubleshooting Guide: NMR Analysis

Issue	Potential Cause	Recommended Solution
Broad ¹H NMR Signals	Presence of paramagnetic species (e.g., residual palladium catalyst) or sample heterogeneity.	Filter the NMR sample through a small plug of silica or celite to remove particulates.
Difficulty in Quantifying Overlapping Peaks	Poor spectral resolution.	Use a higher field strength NMR spectrometer. For ¹H NMR, consider monitoring the well-resolved pinacol methyl singlet. For ¹¹B NMR, deconvolution of the spectra may be necessary.[10]
Precipitation in the NMR Tube	Changes in solubility as the reaction progresses.	Use an online monitoring setup with an inlet filter to prevent solids from entering the NMR flow cell.[8]

Experimental Workflow: Online Reaction Monitoring by ¹H NMR

Sources

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• 4. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
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Reference Data & Comparative Studies

The Scientist's Guide to Boron Reagents: A Comparative Analysis of Propylboronic Acid and Its Pinacol Ester

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For researchers, synthetic chemists, and professionals in drug development, the choice between a boronic acid and its corresponding boronate ester is a critical decision that profoundly impacts reaction efficiency, yield, and practicality. This guide provides an in-depth, objective comparison of the reactivity and stability of n-propylboronic acid and its pinacol ester, supported by mechanistic insights and experimental data to inform the rational selection of the appropriate reagent for your synthetic challenge.

At a Glance: The Reactivity-Stability Trade-Off

The fundamental difference between propylboronic acid and its pinacol ester lies in a classic trade-off: reactivity versus stability.[1]

• n-Propylboronic Acid: Generally more reactive, often leading to faster reaction times in cross-coupling reactions.[1][2] This heightened reactivity stems from the Lewis acidity of the free hydroxyl groups, which facilitates the crucial transmetalation step in catalytic cycles like the Suzuki-Miyaura coupling.[1][3] However, this comes at the cost of significantly lower stability. Alkylboronic acids are particularly susceptible to decomposition pathways, including oxidation and protodeboronation (cleavage of the C-B bond), which can compromise shelf-life and reaction outcomes.[1][4] They also have a propensity to dehydrate, forming cyclic boroxine anhydrides, which can complicate stoichiometry and reaction kinetics.[5]

• n-Propylboronic Acid Pinacol Ester: Offers substantially greater stability.[4][6] The pinacol group effectively "protects" the boron atom, making the molecule far more robust against moisture and air.[6] This results in a reagent that is typically a crystalline solid, easier to handle, purify by standard column chromatography, and store for extended periods.[1][5] This stability is a marked advantage in multi-step syntheses or high-throughput screening where reagent integrity is paramount.[1] The trade-off is a generally lower reaction rate compared to the parent boronic acid under identical conditions.[7]

Physicochemical and Structural Properties

Property	n-Propylboronic Acid	n-Propylboronic Acid Pinacol Ester	Rationale & Implications
Structure			The pinacol group provides steric bulk and replaces the acidic protons of the boronic acid, significantly altering the molecule's properties.
Physical State	White to off-white solid or waxy solid	Colorless liquid or low-melting solid	The solid nature of many pinacol esters simplifies weighing and handling compared to potentially hygroscopic or unstable boronic acids.[1]
Stability	Low; sensitive to air and moisture. Prone to forming boroxines.[5]	High; stable to air, moisture, and chromatography.[1][6]	Pinacol esters are ideal for library synthesis and as stable intermediates in long synthetic sequences.[7]
Purification	Challenging via chromatography due to high polarity and potential for decomposition on silica gel.[5]	Readily purified by standard silica gel chromatography.[5][6]	The ease of purification for pinacol esters often leads to higher purity starting materials and cleaner reactions.[4]
Solubility	Soluble in polar organic solvents and aqueous base.	Soluble in a wide range of organic solvents.	The broader solubility profile of the ester can offer greater flexibility in solvent selection for reactions.

Mechanistic Deep Dive: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is the most prominent application for these reagents.[6] Understanding the catalytic cycle is key to appreciating the difference in their performance.

A simplified diagram of the Suzuki-Miyaura catalytic cycle.

The critical transmetalation step involves the transfer of the propyl group from the boron atom to the palladium(II) center. For this to occur efficiently, the boron atom must be activated by a base to form a more nucleophilic "ate" complex (a tetracoordinate borate).[3]

• With Propylboronic Acid: The reaction with a base (like hydroxide or carbonate) to form the reactive [Pr-B(OH)₃]⁻ species is typically fast and straightforward. This direct path to the active transmetalating species is a primary reason for the higher observed reactivity of boronic acids.[1]

• With Propylboronic Acid Pinacol Ester: The situation is more complex. While direct transmetalation from the ester is possible, it is often slower.[8][9] It is widely believed that under many common Suzuki conditions (which include water), the pinacol ester first hydrolyzes to the corresponding boronic acid, which is then activated by the base and enters the catalytic cycle.[1] This hydrolysis step can be rate-limiting, leading to slower overall reaction times compared to starting directly with the boronic acid.

Experimental Comparison: A Head-to-Head Protocol

To illustrate the practical differences, we present a standardized protocol for the Suzuki-Miyaura coupling of 4-bromoanisole with both propylboronic acid and its pinacol ester. This allows for a direct comparison of their performance under identical conditions.

A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.[10]

Detailed Protocol

Materials:

• 4-Bromoanisole (1.0 mmol, 187 mg)

• Reagent A: n-Propylboronic acid (1.2 mmol, 105 mg) OR Reagent B: n-Propylboronic acid pinacol ester (1.2 mmol, 221 mg)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 4.5 mg)

• SPhos (ligand) (0.04 mmol, 16.4 mg)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 424 mg)

• Toluene (4 mL) and Water (0.4 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add 4-bromoanisole, the selected boron reagent (A or B), potassium phosphate, and the SPhos ligand.

• Seal the vial with a septum and purge with inert gas for 10-15 minutes.

• Add the degassed toluene and water via syringe.

• In a separate vial, weigh the Pd(OAc)₂ catalyst and add it to the reaction mixture under a positive flow of inert gas.

• Quickly seal the reaction vial and place it in a preheated oil bath at 100 °C.

• Stir the reaction vigorously and monitor its progress by TLC or GC/MS at regular intervals (e.g., every hour).

• Upon completion (consumption of starting material), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-propylanisole.

Expected Comparative Results

Parameter	Using n-Propylboronic Acid	Using n-Propylboronic Acid Pinacol Ester
Reaction Time	Faster (e.g., 2-4 hours)	Slower (e.g., 8-16 hours)
Isolated Yield	Good (75-85%), but can be variable due to reagent instability.	Good to Excellent (80-95%), often more reproducible.[4]
Purity/Side Products	May show side products from protodeboronation or boroxine-related reactivity.	Generally cleaner reaction profile due to higher purity and stability of the starting material.[4]
Handling Notes	Should be stored under inert gas and used relatively quickly after purchase. Stoichiometry can be affected by boroxine formation.	Bench-stable and can be stored for long periods.[6] Easier to weigh accurately.

Summary and Recommendations

The choice between propylboronic acid and its pinacol ester is not about which is "better," but which is better suited for a specific application.

Feature	n-Propylboronic Acid	n-Propylboronic Acid Pinacol Ester
Reactivity	Higher [1][2]	Lower
Stability	Lower[1]	Higher [6]
Ease of Handling	Moderate	High
Purification	Difficult[5]	Straightforward [5]
Cost	Generally lower	Generally higher
Best For...	Rapid reactions, proof-of-concept studies, situations where maximizing reaction rate is the primary goal.	Multi-step synthesis, library generation, reactions requiring high purity and reproducibility, storing intermediates.[1][7]

Expert Recommendation:

• For rapid screening, methodology development, or single-step syntheses where speed is paramount and potential reagent instability can be managed, n-propylboronic acid is a viable and cost-effective choice.

• For complex, multi-step syntheses, pharmaceutical applications, or automated library synthesis , the superior stability, handling properties, and reproducibility of n-propylboronic acid pinacol ester make it the overwhelmingly preferred reagent, justifying the potentially higher cost and longer reaction times.[1][6] Its reliability ensures that the integrity of the boron reagent is not a variable in a complex synthetic sequence.

References

• Title: Mastering Organic Synthesis: The Power of Boronic Acid Pinacol Esters Source: Google Cloud URL
• Title: Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations Source: Journal of the American Chemical Society URL
• Title: A Researcher's Guide to Boronic Acids vs.
• Source: National Institutes of Health (NIH)
• Title: THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION Source: ResearchGate URL
• Title: The Suzuki-Miyaura Cross-Coupling Reaction: A Comparative Guide to the Reactivity of Boronic Acids and Boronate Esters Source: Benchchem URL
• Source: Chemical Society Reviews (RSC Publishing)
• Title: Suzuki Coupling Source: Organic Chemistry Portal URL
• Title: Comparison of reactivity of different boron reagents Source: ResearchGate URL
• Source: Organic Letters (ACS Publications)
• Title: Boronic acid/ester transmetallation rates?
• Title: Something Unique or Methyl, Butyl, Futile?
• Title: Distinguishing Between Pathways for Transmetalation in Suzuki−Miyaura Reactions Source: Journal of the American Chemical Society URL
• Title: boronic esters - Organic Syntheses Procedure Source: Organic Syntheses URL
• Title: Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations Source: Journal of the American Chemical Society URL
• Title: Interaction of model aryl- and alkyl-boronic acids and 1,2-diols in aqueous solution Source: PubMed URL
• Title: Stability of Boronic Esters to Hydrolysis : A Comparative Study Source: Semantic Scholar URL
• Title: Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• Title: Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions Source: eScholarship URL
• Title: Application Notes and Protocols for the Suzuki Coupling Reaction of 5-Bromonicotinaldehyde Source: Benchchem URL
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• Title: Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin Source: Rose-Hulman Institute of Technology URL
• Source: National Institutes of Health (NIH)
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• Title: Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications Source: PMC - PubMed Central URL

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A Comparative Guide to Alkylboron Reagents: The Ascendancy of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

In the landscape of modern organic synthesis, the formation of carbon-carbon bonds remains a cornerstone, with the Suzuki-Miyaura cross-coupling reaction standing as a pillar of this field.[1][2] This Nobel Prize-winning methodology provides a powerful and versatile tool for constructing C-C bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[3] The success of this reaction hinges on the judicious choice of the organoboron reagent. While the coupling of arylboron compounds is well-established, the use of their alkyl counterparts (C(sp³)-boron reagents) has presented unique challenges, including competing side reactions and reagent instability.[4]

This guide offers a deep, comparative analysis of common alkylboron reagents, culminating in an evidence-based rationale for the increasing preference for alkyl pinacol boronate esters, exemplified by 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane (propyl-Bpin). We will explore the critical trade-offs between reactivity, stability, and handling that every researcher must navigate.

The Alkylboron Reagent Family: A Necessary Introduction

The efficacy of a B-alkyl Suzuki-Miyaura cross-coupling is profoundly influenced by the nature of the boron species.[5] The primary classes of reagents used in this context include:

• Trialkylboranes (R₃B): Among the first to be employed in B-alkyl couplings, these reagents are highly reactive.[4]

• Alkylboronic Acids (RB(OH)₂): Offering higher atom economy, these are the direct analogues to the widely used arylboronic acids.[6]

• Potassium Alkyltrifluoroborates (R-BF₃K): These crystalline salts were developed to overcome the stability issues associated with boronic acids.[7][8]

• Alkylboronate Esters: This class, which includes propyl-Bpin, involves the protection of the boronic acid moiety with a diol, most commonly pinacol.

The central challenge in B-alkyl couplings stems from the slower transmetalation rates of alkylboronates and the propensity for side reactions like β-hydride elimination.[9] The evolution of these reagents has been a direct response to these challenges.

The Pinacol Ester Advantage: Why Propyl-Bpin Excels

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, or propyl-Bpin, has emerged as a reagent of choice due to a superior balance of stability, handling, and reactivity. While no single reagent is perfect for every application, propyl-Bpin offers a robust and reliable profile that is particularly advantageous in the complex, multi-step syntheses common in drug development.

Unmatched Stability and Handling

The most significant advantage of propyl-Bpin and other pinacol esters is their exceptional stability compared to their boronic acid and trialkylborane counterparts.[10]

• Against Trialkylboranes: Trialkylboranes are often air-sensitive, with some being pyrophoric, and exhibit poor functional group tolerance.[2] This necessitates specialized handling techniques, such as the use of inert atmospheres, which can be cumbersome and costly. Propyl-Bpin, in contrast, is a bench-stable liquid that does not require such stringent precautions.[11]

• Against Alkylboronic Acids: Alkylboronic acids are notoriously prone to decomposition pathways, including oxidation and protodeboronation, particularly under the basic, aqueous conditions often used in Suzuki-Miyaura couplings.[4][10] This inherent instability can lead to inconsistent reaction yields and a limited shelf-life. Pinacol esters are significantly more robust, often being crystalline solids or high-boiling liquids that can be purified by standard column chromatography and stored for extended periods without degradation.[10]

The Reactivity-Stability Sweet Spot

There is a fundamental trade-off between the reactivity and stability of organoboron reagents.[10] While alkylboronic acids are generally more reactive due to their Lewis acidity facilitating transmetalation, this comes at the cost of the instability mentioned above.[10]

Potassium alkyltrifluoroborates (R-BF₃K) represent a significant improvement, offering excellent stability as crystalline, air- and moisture-stable solids.[7][8] They are often considered direct competitors to boronate esters. However, the in-situ release of the active boronic acid from R-BF₃K salts under reaction conditions can sometimes be sluggish.

Propyl-Bpin occupies a "sweet spot." It is stable enough for easy handling and storage but sufficiently reactive under modern, optimized catalytic conditions to participate efficiently in cross-coupling reactions.[9] The development of advanced phosphine ligands and bases has largely overcome the initially slower reaction rates associated with boronate esters.[9]

// Invisible nodes for ranking {rank=same; Trialkylborane_S; Trialkylborane_R;} {rank=same; BoronicAcid_S; BoronicAcid_R;} {rank=same; RBF3K_S; RBF3K_R;} {rank=same; PropylBpin_S; PropylBpin_R;} } }

Caption: Comparison of Alkylboron Reagent Properties.

Quantitative Performance Comparison

To illustrate the practical implications of these differences, the following table summarizes typical performance characteristics in a model Suzuki-Miyaura cross-coupling reaction.

Reagent Class	Example	Typical Yield	Stability/Handling	Key Disadvantage
Alkylboronate Ester	Propyl-Bpin	Good to Excellent	Excellent: Bench-stable, chromatographable	Lower atom economy
Alkylboronic Acid	Propylboronic acid	Variable to Good	Poor: Prone to protodeboronation & oxidation	Poor shelf-life, inconsistent results
Trialkylborane	Tripropylborane	Good to Excellent	Very Poor: Air-sensitive, pyrophoric potential	Poor atom economy (only 1 R group transfers)
Alkyltrifluoroborate	Potassium propyltrifluoroborate	Good to Excellent	Excellent: Crystalline, air- & moisture-stable	Can require harsher conditions for activation

Experimental Protocols

The true value of a reagent is demonstrated in its application. Below are representative protocols for the synthesis and use of propyl-Bpin.

Protocol 1: Synthesis of Propyl-Bpin via Hydroboration

This procedure details the synthesis of propyl-Bpin from propene, a common and efficient method.

Materials:

• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane (Pinacolborane, H-Bpin)

• Propene (gas)

• Anhydrous Tetrahydrofuran (THF)

• Catalyst (e.g., [Ir(cod)Cl]₂)

• Ligand (e.g., dppe)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the iridium catalyst and dppe ligand in anhydrous THF. Stir for 15-20 minutes at room temperature.

• Hydroboration: To the catalyst solution, add pinacolborane (1.0 eq). Cool the flask to 0 °C.

• Substrate Addition: Bubble propene gas through the solution for a predetermined time or add a liquefied portion. Causality: The iridium complex catalytically adds the H-B bond across the C=C bond of propene in an anti-Markovnikov fashion, ensuring the boron is placed at the terminal carbon.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by GC-MS or TLC.

• Workup: Once the reaction is complete, carefully quench any residual hydride with a few drops of water. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to yield pure propyl-Bpin as a colorless liquid. Self-Validation: The purity can be confirmed by ¹H NMR, ¹¹B NMR (typically a singlet around 30-35 ppm), and mass spectrometry.[12]

Protocol 2: Suzuki-Miyaura Coupling of Propyl-Bpin with an Aryl Bromide

This protocol demonstrates the utility of propyl-Bpin in a standard C(sp³)-C(sp²) bond formation.

Materials:

• 4-Bromotoluene (1.0 eq)

• Propyl-Bpin (1.2-1.5 eq)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂) (1-3 mol%)

• Base (e.g., K₃PO₄ or Cs₂CO₃) (2.0-3.0 eq)

• Solvent (e.g., Toluene/Water 10:1 or Dioxane/Water)

Procedure:

• Reaction Setup: To a Schlenk tube, add 4-bromotoluene, the palladium catalyst, and the base.

• Degassing: Evacuate and backfill the tube with an inert gas three times. Causality: This is critical to remove oxygen, which can oxidize the Pd(0) active catalyst and lead to side reactions.

• Reagent Addition: Add the solvent mixture and propyl-Bpin via syringe.

• Heating: Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-16 hours. Monitor progress by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic layer. Purify the crude product by flash column chromatography to yield 4-propyltoluene. Self-Validation: The formation of the desired C-C bond and purity of the product is confirmed by NMR and mass spectrometry.

// Nodes Setup [label="1. Reaction Setup\n(Ar-Br, Pd Catalyst, Base)", fillcolor="#F1F3F4", fontcolor="#202124"]; Degas [label="2. Degas System\n(Remove O₂)", fillcolor="#F1F3F4", fontcolor="#202124"]; AddReagents [label="3. Add Solvents\n& Propyl-Bpin", fillcolor="#F1F3F4", fontcolor="#202124"]; Heat [label="4. Heat & Stir\n(80-100 °C)", fillcolor="#F1F3F4", fontcolor="#202124"]; Workup [label="5. Aqueous Workup\n(Extract Product)", fillcolor="#F1F3F4", fontcolor="#202124"]; Purify [label="6. Purify\n(Chromatography)", fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="Final Product\n(4-Propyltoluene)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Setup -> Degas; Degas -> AddReagents; AddReagents -> Heat; Heat -> Workup; Workup -> Purify; Purify -> Product; } }

Caption: Workflow for Suzuki-Miyaura Cross-Coupling.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism underscores the importance of reagent choice. The cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination. The transmetalation step, where the alkyl group is transferred from boron to palladium, is often rate-limiting for alkylboron reagents.[5]

Caption: The Suzuki-Miyaura Catalytic Cycle.

The stability of propyl-Bpin ensures its integrity until the crucial transmetalation step, preventing premature decomposition that would otherwise lower the effective concentration of the nucleophile and lead to reduced yields.

Conclusion

For researchers, scientists, and drug development professionals, the choice of reagent is a critical decision that balances practicality, cost, and performance. While trialkylboranes, alkylboronic acids, and potassium alkyltrifluoroborates all have their place in the synthetic chemist's toolbox, alkyl pinacol esters like 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane offer a compelling and often superior combination of features. Its exceptional bench stability, ease of handling, and reliable reactivity in modern catalytic systems make it an invaluable tool for the construction of C(sp³)-C(sp²) and C(sp³)-C(sp³) bonds. In an environment where reproducibility, scalability, and efficiency are paramount, the advantages conferred by the pinacol ester group make propyl-Bpin and its analogues the go-to choice for challenging B-alkyl Suzuki-Miyaura cross-couplings.

References

• El-Maiss, J., Mohy El Dine, T., Lu, C.-S., Karamé, I., Kanj, A., Polychronopoulou, K., & Shaya, J. (2020). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Catalysts, 10(3), 296. [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. Angewandte Chemie International Edition, 55(34), 9939–9943. [Link]

• Ahmed, N., Singh, D., & Ali, A. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Journal of the Iranian Chemical Society, 20(12), 3041–3062. [Link]

• El-Maiss, J., et al. (2020). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp³)–C(sp²)) Suzuki-Miyaura Cross-Couplings. ResearchGate. [Link]

• Ahmed, N., et al. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Semantic Scholar. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

• Ahmed, N., et al. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. ProQuest. [Link]

• Molander, G. A., & Sandrock, D. L. (2009). Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers. Current Opinion in Drug Discovery & Development, 12(6), 811–823. [Link]

• PubChem. 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. National Center for Biotechnology Information. [Link]

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. ACS Symposium Series. [Link]

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• 4. Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review - ProQuest [proquest.com]
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• 8. Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to NMR Analysis for Validating Products from Propylboronic Acid Pinacol Ester Reactions

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, boronic acid pinacol esters stand as indispensable reagents, particularly for their role in robust carbon-carbon and carbon-heteroatom bond formation, most notably in the Suzuki-Miyaura cross-coupling reaction. The validation of products derived from reactions involving these esters, such as propylboronic acid pinacol ester, is a critical step in any synthetic workflow, ensuring the structural integrity and purity of the target molecule. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy offers an unparalleled depth of structural information, making it the cornerstone for unambiguous product validation.

This guide provides an in-depth, practical comparison of NMR techniques for the comprehensive analysis of reaction products originating from propylboronic acid pinacol ester. We will delve into the causality behind experimental choices, present self-validating protocols, and compare NMR with alternative analytical methods, all grounded in authoritative scientific principles.

The Foundational Role of NMR in Boronic Ester Chemistry

NMR spectroscopy provides a non-destructive window into the molecular structure of a sample, revealing not only the connectivity of atoms but also their chemical environment. For organoboron compounds, a multi-nuclear NMR approach is essential for a complete structural picture.

• ¹H NMR (Proton NMR): This is often the first and most informative experiment performed. It provides information on the number of different types of protons, their relative numbers, and their proximity to other atoms. For products of propylboronic acid pinacol ester reactions, ¹H NMR is crucial for confirming the incorporation of the propyl group and for analyzing the overall structure of the newly formed molecule.

• ¹³C NMR (Carbon NMR): While less sensitive than ¹H NMR, ¹³C NMR provides a detailed map of the carbon skeleton of a molecule. A key feature in the ¹³C NMR of boronic esters is the carbon atom directly attached to the boron, which often exhibits a broad signal due to quadrupolar relaxation of the boron nucleus.[1]

• ¹¹B NMR (Boron NMR): This technique directly probes the boron atom, offering critical information about its coordination state and electronic environment. The chemical shift in ¹¹B NMR can readily distinguish between the trigonal planar (sp²) boron of a boronic ester and a potential tetracoordinate (sp³) borate species that might form during a reaction.[2] Trigonal boronic esters typically resonate in the range of δ 20-35 ppm.[1][3]

Experimental Workflow: From Reaction Mixture to Validated Product

A systematic NMR analysis workflow ensures a thorough and reliable validation of your reaction product. This workflow is designed to be a self-validating system, where each step provides a layer of confirmation.

Caption: A comprehensive workflow for the validation of products from propylboronic acid pinacol ester reactions.

Part 1: Foundational 1D NMR Analysis

The initial analysis of a purified product begins with a suite of 1D NMR experiments.

¹H NMR: The First Look

For a hypothetical Suzuki-Miyaura cross-coupling product of propylboronic acid pinacol ester with an aryl bromide, the ¹H NMR spectrum should confirm the presence of both the propyl and aryl moieties.

Expected ¹H NMR Signals for a Propyl-Aryl Product:

Group	Approximate Chemical Shift (ppm)	Multiplicity	Integration
Pinacol Methyl Protons	~1.3	Singlet	12H
Propyl -CH₃	~0.9	Triplet	3H
Propyl -CH₂- (middle)	~1.5	Sextet	2H
Propyl -CH₂- (benzylic)	~2.6	Triplet	2H
Aromatic Protons	7.0 - 8.5	Multiplets	Varies

Note: Chemical shifts are approximate and can vary depending on the specific aryl group and solvent.

¹³C NMR: Mapping the Carbon Framework

The ¹³C NMR spectrum will corroborate the structure by showing the expected number of carbon signals. A key indicator is the broad signal for the carbon attached to the boron atom.

Expected ¹³C NMR Signals for a Propyl-Aryl Product:

Carbon	Approximate Chemical Shift (ppm)	Notes
Pinacol Methyls	~25
Pinacol Quaternary Carbons	~84
Propyl -CH₃	~14
Propyl -CH₂- (middle)	~25
Propyl -CH₂- (benzylic)	~35	May be broad
Aromatic Carbons	120 - 150
C-B Carbon	Varies	Often broad and sometimes not observed[1]

¹¹B NMR: Probing the Boron Center

A single, relatively sharp peak in the range of δ 30-35 ppm in the ¹¹B NMR spectrum is indicative of a tricoordinate boronic ester, confirming the integrity of the pinacol ester group.[3] The presence of other signals could indicate the formation of boronic acid (from hydrolysis) or other boron-containing species.

Part 2: Advanced 2D NMR for Unambiguous Structure Elucidation

For complex molecules or to definitively confirm connectivity, 2D NMR experiments are invaluable.

Caption: The interplay of 1D and 2D NMR experiments for comprehensive structural validation.

COSY (Correlation Spectroscopy)

The COSY experiment reveals correlations between protons that are coupled to each other (typically through 2-3 bonds). This is instrumental in tracing out the spin systems within a molecule. For our hypothetical propyl-aryl product, COSY would show correlations between the methyl, middle methylene, and benzylic methylene protons of the propyl group, confirming its structure.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates proton signals with the carbon signals of the atoms they are directly attached to. This provides a direct link between the ¹H and ¹³C NMR data, allowing for the unambiguous assignment of carbon resonances.

Part 3: Quantitative Analysis and Byproduct Identification

Quantitative ¹H NMR (qNMR)

qNMR is a powerful technique for determining the purity of a sample without the need for a response factor, as is required in chromatographic methods.[4][5] By integrating the signals of the analyte against those of a certified internal standard of known concentration, the absolute purity of the product can be determined.

Key Considerations for qNMR:

• Internal Standard Selection: The internal standard should have a simple spectrum with signals that do not overlap with the analyte, be highly pure, and be non-reactive with the sample.[4][6][7] Common standards include maleic acid, 1,4-dinitrobenzene, and dimethyl sulfone.

• Experimental Parameters: A sufficiently long relaxation delay (D1) is crucial to ensure complete relaxation of all protons, which is essential for accurate integration.[7]

Identifying Common Byproducts: The Case of Boroxines

Boronic acids have a propensity to dehydrate to form cyclic trimers known as boroxines, especially upon heating or in non-polar solvents.[8][9] These byproducts can be readily identified by NMR.

• ¹H and ¹³C NMR: The signals for the organic moiety of the boroxine will be very similar to the corresponding boronic acid, but may show slight shifts.

• ¹¹B NMR: Boroxines typically show a broader signal in the ¹¹B NMR spectrum compared to the corresponding boronic acid, often in a similar chemical shift region (around 30 ppm).[6]

Comparative Performance: NMR vs. Other Analytical Techniques

While NMR is the gold standard for structural elucidation, a comprehensive validation strategy often employs orthogonal techniques.

Analytical Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed structural information (connectivity, stereochemistry), quantitative purity.	Unambiguous structure elucidation, identification of impurities.	Lower sensitivity than MS, requires larger sample amounts.
Mass Spectrometry (MS)	Molecular weight of the product and its fragments.	High sensitivity, requires minimal sample, rapid confirmation of product formation.	Does not provide detailed structural information on its own, isomers may not be distinguishable.[3][10]
Gas/Liquid Chromatography (GC/LC)	Separation of components in a mixture, retention time, assessment of purity.	Excellent for separating impurities and starting materials from the product. Can be coupled with MS for definitive identification.	Boronic esters can be prone to hydrolysis on the column, especially in reversed-phase HPLC.[11]

Experimental Protocols

Standard Sample Preparation for 1D and 2D NMR

• Accurately weigh 5-25 mg of the purified product into a clean, dry vial.[12]

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[8][13] Chloroform-d is a common choice for many organic compounds.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be required.

• If any particulate matter is present, filter the solution through a small plug of cotton wool in a Pasteur pipette into a clean NMR tube.[13]

• Cap the NMR tube securely. For air-sensitive samples, specialized NMR tubes like J-Young tubes and inert atmosphere techniques should be employed.[9][14]

Protocol for Quantitative ¹H NMR (qNMR)

• Accurately weigh approximately 10-20 mg of the analyte and 5-10 mg of a suitable internal standard into the same vial.

• Record the exact masses of both the analyte and the internal standard.

• Dissolve the mixture in a known volume of a deuterated solvent.

• Acquire the ¹H NMR spectrum using quantitative parameters, including a relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of any proton to be integrated (a D1 of 30-60 seconds is often sufficient).[7]

• Carefully integrate the well-resolved signals of both the analyte and the internal standard.

• Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Conclusion

The comprehensive NMR analysis outlined in this guide provides a robust and self-validating framework for the characterization of products derived from propylboronic acid pinacol ester reactions. By systematically employing 1D and 2D NMR techniques, researchers can achieve unambiguous structural elucidation. Furthermore, the integration of qNMR allows for accurate purity determination, while an awareness of potential byproducts like boroxines ensures a complete understanding of the reaction outcome. When complemented with orthogonal techniques such as mass spectrometry and chromatography, this NMR-centric approach provides the highest level of confidence in the identity and quality of synthesized molecules, a critical requirement in research, discovery, and development.

References

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• Supporting Information. Accessing alkyl boronic esters via visible light-mediated decarboxylative addition reactions of redox active esters. [Link]

• Gioia, B., et al. (2020). Spectral data for the synthesis of (E)-alkenylboronic acid pinacol esters via hydroboration of alkynes. Data in Brief, 29, 105228. [Link]

• Chemistry LibreTexts. (2024). 6: NMR Preparation. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• University of Potsdam. NMR Sample Preparation. [Link]

• Li, Y., et al. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. Journal of Pharmaceutical and Biomedical Analysis, 66, 177-183. [Link]

• Iowa State University. NMR Sample Preparation. [Link]

• Patsnap. (2025). Differences in NMR vs Mass Spectrometry for Identification. [Link]

• ResearchGate. (2025). 1H and 11B NMR Study of p-Toluene Boronic Acid and Anhydride. [Link]

• Marinaro, W. A., et al. (2012). Properties of a model aryl boronic acid and its boroxine. Journal of Pharmaceutical Sciences, 101(9), 3190-3198. [Link]

• Mesbah Energy. (2020). What are the solvents used in NMR? What is the Deuterated solvent?. [Link]

• ResolveMass Laboratories. (2024). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. [Link]

• MDPI. (2021). A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. [Link]

• Carl ROTH. Deuterated Compounds for NMR. [Link]

• ResearchGate. (2019). Fig. 1 1 H-NMR analysis of the reaction mixtures of boronic esters 1a-d.... [Link]

• University of Wisconsin-Madison. NMR Chemical Shifts. [Link]

• iChemical. Phenylboronic acid pinacol ester, CAS No. 24388-23-6. [Link]

• ResearchGate. (2025). Increments for H and C NMR chemical shifts in pinacol arylboronates. [Link]

• ResearchGate. (2021). Suzuki–Miyaura coupling monitored by in‐line Raman spectroscopy. [Link]

• Magritek. Reaction Monitoring. [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

• Pauli, G. F., et al. (2012). Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update. Journal of Natural Products, 75(4), 834-851. [Link]

• Schmidt, D. R. (2025). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. [Link]

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A Senior Application Scientist's Guide to Boronic Esters in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction has become an indispensable tool in modern synthetic chemistry, celebrated for its capacity to forge carbon-carbon bonds with high efficiency and functional group tolerance.[1][2][3] Central to this palladium-catalyzed transformation is the organoboron reagent. While boronic acids have historically been the workhorses, their inherent instability—particularly susceptibility to protodeboronation and oxidation—has driven the adoption of more robust alternatives.[4][5][6] Boronic esters have emerged as the solution, offering a superior balance of stability and reactivity that is critical for reproducible and high-yielding outcomes in complex pharmaceutical and materials science applications.

This guide provides a comparative analysis of the most commonly employed boronic esters. We will delve into the mechanistic nuances that govern their performance, present quantitative data to inform your selection, and provide field-proven protocols to empower your next synthetic endeavor.

The Core Principle: A Trade-Off Between Reactivity and Stability

The choice between a boronic acid and its corresponding ester is fundamentally a strategic decision based on a reactivity-stability continuum.[5][6]

• Boronic Acids: Generally exhibit higher reactivity, which can translate to faster reaction times. This is often attributed to their greater Lewis acidity, which facilitates the rate-determining transmetalation step.[5] However, this reactivity comes at the cost of stability, making them prone to decomposition and challenging to handle and store, potentially compromising the reproducibility of results.[4][6]

• Boronic Esters: Offer substantially enhanced stability. By protecting the boronic acid moiety with a diol, the Lewis acidity is reduced, shielding the boron center from unwanted side reactions like protodeboronation.[7][8] This protection often results in crystalline, bench-stable solids that are easily purified by chromatography and can be stored for extended periods, a significant advantage in multi-step syntheses and for maintaining reagent integrity.[5][6][8]

Mechanistic Insights: The Role of the Ester in the Catalytic Cycle

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[2][3][9] A long-standing debate centered on whether boronic esters must first hydrolyze in situ to the corresponding boronic acid to participate in the cycle. Groundbreaking kinetic, structural, and computational studies have now provided compelling evidence that boronic esters can and do transmetalate directly without prior hydrolysis.[10][11][12][13]

This direct pathway is critically influenced by the structure of the ester and the choice of base. The formation of a pre-transmetalation intermediate, featuring a Pd–O–B linkage, has been observed and characterized, confirming the competency of the intact ester to transfer its organic fragment to the palladium center.[10][12][13] In fact, certain esters can accelerate the transmetalation step far beyond the rate observed for the parent boronic acid.[10][11][14]

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling.

Comparative Analysis of Common Boronic Esters

The optimal boronic ester for a given transformation depends on the specific substrates, desired reaction rate, and stability requirements.

Pinacol Boronic Esters

Pinacol esters are arguably the most popular and widely used class due to their exceptional stability and ease of preparation, often via the Miyaura borylation reaction.[1][7][15] They are typically crystalline, bench-stable solids compatible with a wide range of reaction conditions. While their robustness is a major asset, they can exhibit sluggish reactivity compared to other boron reagents, sometimes requiring more forcing conditions.[16]

Neopentyl Glycol Boronic Esters

Neopentyl glycol esters have gained significant traction for their excellent balance of high stability and enhanced reactivity.[1] They are particularly effective in anhydrous Suzuki-Miyaura coupling protocols using soluble bases like potassium trimethylsilanolate (TMSOK), which can lead to dramatically accelerated reaction rates.[14][17]

Catechol Boronic Esters

Historically significant as they were used in the first report of the Suzuki-Miyaura reaction, catechol esters are less sterically hindered and more Lewis acidic than their pinacol counterparts.[1][7] This electronic profile can lead to faster rates of transmetalation.[10]

MIDA Boronic Esters (N-methyliminodiacetic acid)

MIDA esters are a transformative innovation for complex molecule synthesis. The trivalent MIDA ligand forms a stable, bicyclic structure around the boron atom, rendering it unreactive to standard anhydrous Suzuki-Miyaura conditions.[18] These esters are exceptionally stable, compatible with chromatography, and can be carried through multiple synthetic steps.[18] The boronic acid is "released" for coupling only upon treatment with a mild aqueous base. This slow-release mechanism makes MIDA esters ideal for:

• Handling Unstable Boronic Acids: Effectively protecting notoriously unstable boronic acids (e.g., 2-pyridyl) until the moment of coupling.[18]

• Iterative Cross-Coupling: Enabling sequential, one-pot cross-coupling reactions by selectively deprotecting one MIDA ester at a time.

Quantitative Performance Comparison: The Rate of Transmetalation

Kinetic studies provide invaluable, quantitative insight into the relative reactivity of different boron reagents. The data below, derived from seminal work in the field, clearly illustrates the performance differences during the critical transmetalation step.

Entry	Boron Reagent	Relative Rate	Stability	Primary Use Case & Characteristics
1	Phenylboronic Acid	1.0	Low	Benchmark reagent; reactive but prone to decomposition.[5]
2	Phenylboronic Acid, Pinacol Ester	~0.5a	Very High	Industry standard; exceptionally stable, easy to handle, but can be slow.[5][10]
3	Phenylboronic Acid, Neopentyl Glycol Ester	~0.03a	High	Good balance of stability and reactivity; excellent for anhydrous conditions.[1][10]
4	Phenylboronic Acid, Ethylene Glycol Ester	23.3	Moderate	Highly reactive; conformationally restricted diol greatly enhances transmetalation rate.[10]
5	Phenylboronic Acid, Catechol Ester	4.7	Moderate	Electronically activated; less hindered than pinacol, leading to faster rates.[10]
6	Phenyl MIDA Boronate	Inactiveb	Exceptional	A protected boronic acid; requires deprotection for reactivity, enabling iterative synthesis.[18]

Data adapted from kinetic studies on pre-transmetalation intermediates.[5][10] a Sigmoidal kinetic profiles were observed for these esters, precluding a direct first-order rate constant comparison. Relative rates are estimated from reaction times.[5][10] b MIDA esters are unreactive under anhydrous conditions and must be hydrolyzed to participate in coupling.[18]

Field-Proven Experimental Protocols

Adherence to validated protocols is essential for success. The following methodologies provide a robust starting point for your experiments.

Protocol 1: General Suzuki-Miyaura Coupling with a Pinacol Boronic Ester

This protocol describes a representative coupling between an aryl bromide and an arylboronic acid pinacol ester.

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• 7. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 8. Boron Suzuki Coupling | Borates Today [borates.today]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
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• 11. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations [agris.fao.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction | IDEALS [ideals.illinois.edu]
• 15. nbinno.com [nbinno.com]
• 16. Unstable boronic acid and pinacol ester cross-coupling enabled by an “on-cycle” precatalyst [morressier.com]
• 17. orgsyn.org [orgsyn.org]
• 18. MIDA Boronates [sigmaaldrich.com]

A Senior Application Scientist's Guide to X-ray Crystallographic Analysis: A Comparative Study Featuring 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Atomic Resolution

In the realms of drug discovery, materials science, and synthetic chemistry, the unambiguous determination of a molecule's three-dimensional structure is paramount. X-ray crystallography remains the gold standard for providing this atomic-level resolution, offering definitive insights into stereochemistry, conformation, and intermolecular interactions.[1][2] The quality of this analysis, however, is fundamentally dependent on the quality of the single crystal, which is, in turn, a product of the purity and inherent physicochemical properties of the compound itself.

This guide focuses on a critical upstream consideration: the choice of synthetic reagents and how they influence the crystallizability of the final product. We will delve into the use of organoboron compounds, specifically boronic esters, which are indispensable tools in modern carbon-carbon bond formation, most notably the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[3][4][5] Our central case study is 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane , a representative of the highly stable and versatile pinacol boronic ester class.[6] This guide will objectively compare the use of such pinacol esters against their traditional precursor, boronic acids, providing the experimental rationale and data necessary to make informed decisions in your synthetic and analytical workflows.

The Boron Reagent Dilemma: Boronic Acids vs. Pinacol Esters

The choice of the boron species in a cross-coupling reaction is a critical determinant of reaction efficiency, product purity, and ultimately, the success of subsequent crystallographic analysis. The two most common choices are arylboronic acids and their corresponding pinacol boronic esters.

Trustworthiness and Stability: The Foundation of a Good Crystal

A fundamental prerequisite for growing high-quality crystals is starting with exceptionally pure material.[7][8] It is in this domain that pinacol boronic esters, including our subject compound, demonstrate a clear advantage over boronic acids.

Boronic acids are notoriously prone to dehydration to form cyclic trimeric anhydrides known as boroxines.[9][10] This equilibrium between the monomeric acid and the boroxine can lead to inconsistencies in reactivity and introduces impurities that are often difficult to separate, complicating purification and hindering crystallization.

In contrast, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane ring system of pinacol esters provides a robust shield for the boron atom.[9] This structural feature confers significantly greater stability, making them less sensitive to air and moisture and resistant to boroxine formation.[9][11] Consequently, pinacol esters are typically bench-stable, crystalline solids that are readily purified by standard techniques like column chromatography, ensuring the high-purity starting material essential for successful crystallography.

Diagram 1: Boronic Acid vs. Pinacol Ester Stability

Caption: Logical flow comparing the stability of boronic acids and pinacol esters.

Performance Comparison: A Quantitative Look

The trade-off for the enhanced stability of boronic esters is often a slightly lower reaction rate compared to the more Lewis-acidic boronic acids.[11] However, for the purpose of generating pure, crystalline material, this is often a worthwhile compromise. The cleaner reaction profiles and higher isolated yields of pure product frequently associated with pinacol esters outweigh the benefit of faster reaction times that may come with purification challenges.

Parameter	Arylboronic Acid	4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (and other Pinacol Esters)	Rationale & Impact on Crystallography
Stability/Shelf-life	Lower (prone to dehydration/protodeboronation)[11]	Higher (stable to storage and reaction conditions)[9]	High Purity: Pinacol esters provide a more consistent, pure source of reagent, which is the most critical factor for successful crystallization.[8]
Handling	Can be challenging, often not crystalline	Easier, often crystalline solids[11]	Ease of Use: Simplifies accurate weighing and handling, reducing errors in stoichiometry that can lead to side products.
Purification	Can be difficult due to boroxine formation	Generally straightforward via chromatography or recrystallization	Isolation of Pure Product: The final coupled product is easier to isolate from unreacted starting material and byproducts, yielding material suitable for crystal growth.
Reaction Time	Generally shorter	Can be longer	Controlled Reaction: Slower, more controlled reactions can sometimes lead to fewer side products, justifying the longer time for a cleaner outcome.
Yield (Isolated Pure)	Variable, can be high but purification is key	Generally high and reproducible	Material for Screening: Higher yields of pure compound provide more material for screening various crystallization conditions.

Experimental Protocols: From Synthesis to Single Crystal

To provide a practical framework, we present validated protocols for a representative synthesis using a pinacol boronic ester and subsequent methods for obtaining X-ray quality crystals.

Protocol 1: Synthesis of a Biaryl Compound via Suzuki-Miyaura Coupling

This protocol describes the synthesis of 4-propylbiphenyl as a representative product. The choice of a palladium catalyst, base, and solvent system is critical for achieving high yields and minimizing side reactions.

Materials:

• 1-Bromo-4-phenylbenzene (1.0 mmol, 233 mg)

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane (1.2 mmol, 204 mg)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.02 mmol, 23 mg)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Toluene (5 mL)

• Water (1 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-4-phenylbenzene, 4,4,5,5-tetramethyl-2-propyl-1,3,2-dioxaborolane, Pd(PPh₃)₄, and K₂CO₃.

  • Causality: An inert atmosphere is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst. The base is required for the transmetalation step of the catalytic cycle.[12]

• Solvent Addition: Add the toluene and water. The biphasic system is common for Suzuki couplings.

• Reaction: Heat the mixture to 90 °C and stir vigorously for 12 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Add 20 mL of ethyl acetate and 20 mL of water. Separate the organic layer, and extract the aqueous layer twice with 10 mL of ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to yield pure 4-propylbiphenyl.

  • Self-Validation: The purity of the final product should be assessed by ¹H NMR, ¹³C NMR, and mass spectrometry before proceeding to crystallization attempts. Only material >98% pure should be used.

Diagram 2: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Growing X-ray Quality Single Crystals

Patience and meticulous technique are paramount.[7] The ideal solvent system is one in which your compound is moderately soluble.[7][13] It is essential to use clean, scratch-free glassware to minimize unwanted nucleation sites.

Method A: Slow Evaporation

• Preparation: Prepare a nearly saturated solution of your purified compound in a suitable solvent (e.g., dichloromethane, ethyl acetate, or acetone) in a small vial.

• Filtration: Filter the solution through a small plug of cotton or glass wool into a clean vial to remove any dust or particulate matter.

• Evaporation: Cover the vial with a cap, but do not seal it tightly. Puncture the cap with a needle to allow for very slow solvent evaporation.

• Incubation: Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.

  • Causality: The slow removal of solvent gradually increases the solute concentration beyond its saturation point, allowing molecules to organize into a crystalline lattice rather than crashing out as a powder.

Method B: Vapor Diffusion (Anti-Solvent)

• Preparation: In a small, open vial, dissolve your compound in a small amount of a relatively non-volatile solvent in which it is highly soluble (e.g., THF, dichloromethane).

• Setup: Place this small vial inside a larger, sealable jar. Add a layer of a volatile "anti-solvent" (a solvent in which your compound is insoluble, e.g., pentane, hexane, or diethyl ether) to the bottom of the larger jar.[8]

• Diffusion: Seal the larger jar. The volatile anti-solvent will slowly diffuse into the solvent in the inner vial.

• Incubation: Leave the setup undisturbed in a stable environment.

  • Causality: As the anti-solvent diffuses into the primary solvent, it lowers the overall solubility of your compound, slowly forcing it out of solution to form crystals. This is one of the most effective and controlled methods.

Diagram 3: Crystal Growth Workflow

Caption: A general workflow for obtaining single crystals for X-ray analysis.

Conclusion and Outlook

The path from a synthetic target to a high-resolution crystal structure is paved with critical decisions. While 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is just one of many available boronic esters, it represents a class of reagents—pinacol boronic esters—that offer significant advantages for the synthesis of crystallographically tractable compounds. Their inherent stability, ease of handling, and the high purity they afford in synthetic products make them a superior choice over traditional boronic acids when the ultimate goal is structural elucidation. By leveraging stable reagents to ensure product purity and employing patient, meticulous crystallization techniques, researchers can significantly increase their probability of success in obtaining the single crystals that unlock a wealth of structural information.

References

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• A Researcher's Guide to Boronic Acids vs. Boronate Esters: A Reactivity and Stability Comparison. Benchchem.
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• Selection of boron reagents for Suzuki–Miyaura coupling.
• How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry.
• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing).
• The Role of Pinacol Esters in Enhancing Chemical Synthesis Stability. Boron-based Compound Supplier.
• Crystal Growing Tips and Methods. University of Pennsylvania Department of Chemistry.
• 5-Butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(2,4,6-trimethylphenyl)isoxazole.
• Crystal Growing Tips. University of Florida Center for Xray Crystallography.
• Structure, Properties, and Preparation Of Boronic Acid Derivatives.
• Synthesis, single crystal X-ray analysis and vibrational spectral studies of 2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.
• Synthesis, Crystal Structure and DFT Study of TERT-BUTYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE-1-CARBOXYLATE.
• How to grow crystals for X-ray crystallography. PubMed.
• Organometallic chemistry. Wikipedia.
• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. PubChem.
• X-ray Diffraction Analysis of Organometallic Compounds with Catalytic Properties. University of Bristol.

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Navigating the Nuances of C(sp³)-C(sp²) Bond Formation: A Comparative Guide to Mechanistic Studies of Alkylboronic Ester Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The construction of carbon-carbon bonds, particularly those linking a tetrahedral (sp³) carbon to a planar (sp²) carbon, is a cornerstone of modern organic synthesis and plays a pivotal role in the discovery and development of new pharmaceuticals.[1] Among the myriad of methods available, the Suzuki-Miyaura cross-coupling reaction of alkylboronic esters has emerged as a powerful and versatile tool.[2] However, the seemingly straightforward nature of this transformation belies a complex interplay of competing reaction pathways and subtle mechanistic details that can significantly impact reaction efficiency, selectivity, and reproducibility.[1][2]

This guide provides an in-depth, mechanistically grounded comparison of different approaches to the Suzuki-Miyaura cross-coupling of alkylboronic esters. Moving beyond a simple recitation of protocols, we will dissect the "why" behind experimental choices, offering insights into how catalyst, ligand, base, and solvent conspire to orchestrate the desired bond formation while mitigating unwanted side reactions. By understanding these fundamental principles, researchers can make more informed decisions in designing and optimizing their own synthetic strategies.

The Catalytic Cycle: A Delicate Dance of Elementary Steps

The generally accepted mechanism for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[3][4] While this overarching framework is well-established, the specific details, particularly for the challenging C(sp³)-C(sp²) coupling, are the subject of ongoing investigation and refinement.[5]

The Canonical Pathway

• Oxidative Addition: The cycle commences with the oxidative addition of an organic halide (typically an aryl or vinyl halide) to a low-valent palladium(0) complex.[6] This step, which is often rate-determining, involves the cleavage of the carbon-halogen bond and the formation of a palladium(II) intermediate.[6][7] The nature of the halide and the steric and electronic properties of the phosphine ligands on the palladium catalyst play a crucial role in the efficiency of this step.[8]

• Transmetalation: This is arguably the most complex and least understood step in the catalytic cycle.[9][10] It involves the transfer of the alkyl group from the boron atom of the alkylboronic ester to the palladium(II) center, displacing the halide. The precise mechanism of transmetalation is highly dependent on the reaction conditions, particularly the nature of the base and the boronic ester itself.[11] Two primary pathways have been proposed: the "boronate" pathway, where the base activates the boronic ester to form a more nucleophilic "ate" complex, and the "oxo-palladium" pathway, where the base reacts with the palladium(II) complex to form a palladium-hydroxide species that then facilitates the transfer of the alkyl group.[12]

• Reductive Elimination: The final step of the catalytic cycle is the reductive elimination from the dialkylpalladium(II) intermediate, which forms the desired C(sp³)-C(sp²) bond and regenerates the active palladium(0) catalyst.[13] This step is generally facile and irreversible.

Caption: Figure 1. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Competing Pathways: The Arch-Nemesis of Efficiency

The success of a C(sp³)-C(sp²) cross-coupling reaction is often determined by the ability to suppress unwanted side reactions. For alkylboronic esters, two major competing pathways are of particular concern: β-hydride elimination and protodeboronation.[2][14]

• β-Hydride Elimination: Alkylpalladium intermediates containing β-hydrogens are prone to β-hydride elimination, a process that leads to the formation of an alkene and a palladium-hydride species.[2][4] This can be a significant issue, especially with secondary alkylboronic esters.[2] The choice of ligand is critical in mitigating this pathway; bulky, electron-rich ligands can accelerate reductive elimination relative to β-hydride elimination.[15]

• Protodeboronation: This side reaction involves the cleavage of the C-B bond by a proton source, leading to the formation of an alkane and depleting the active boron reagent.[14] The presence of water or other protic species in the reaction mixture can exacerbate this problem. The choice of base and solvent system is therefore crucial to minimize protodeboronation. Recent studies have shown that anhydrous conditions can be beneficial in suppressing this unwanted pathway.[1][16][17]

A Comparative Look at Catalytic Systems

The selection of the catalyst, ligand, base, and solvent is not merely a matter of following a recipe; it is a strategic decision that directly influences the mechanistic landscape of the reaction. The following table provides a comparison of different catalytic systems reported in the literature for the Suzuki-Miyaura cross-coupling of alkylboronic esters, highlighting their performance and mechanistic rationale.

Catalyst/Ligand	Base	Solvent	Key Features & Mechanistic Insights	Typical Performance	Reference(s)
Pd(PPh₃)₄	K₂CO₃	THF/H₂O	"Classical" conditions. The presence of water and base is crucial for activating the boronic acid/ester.[11] The mechanism likely involves a Pd-OH intermediate.[11]	Moderate to good yields, but can be slow and prone to side reactions with complex substrates.	[11][18]
AntPhos-Pd-G3	TMSOK	Anhydrous THF	Enables rapid, homogenous cross-coupling under anhydrous conditions.[16][17] The use of a strong, non-nucleophilic base (TMSOK) and a specialized ligand (AntPhos) accelerates transmetalation while minimizing protodehalogenation.[1]	High yields and excellent selectivity in under 1 hour, a significant improvement over traditional methods.[16][17]	[1][16][17]
PdCl₂(dppf)	TlOH or Tl₂CO₃	Not specified	Effective for the coupling of chiral secondary alkylboronic esters with retention of configuration.[19]	Good yields.	[19]
Pd(OAc)₂ / SPhos	K₃PO₄·H₂O	THF/Toluene	A common and effective system for a range of Suzuki-Miyaura couplings, including some B-alkyl variations.	Good to excellent yields.	[14]

Probing the Mechanism: Key Experimental Techniques

A deep understanding of the reaction mechanism is essential for rational optimization. Several experimental techniques are commonly employed to elucidate the intricate details of the Suzuki-Miyaura cross-coupling.

Kinetic Studies

Kinetic analysis provides invaluable information about the rate-determining step and the influence of each reaction component on the overall reaction rate.[20] By systematically varying the concentrations of the reactants, catalyst, and ligand and monitoring the reaction progress over time, one can determine the reaction order with respect to each component. For example, a first-order dependence on the aryl halide concentration and a zero-order dependence on the borane concentration would suggest that oxidative addition is the rate-limiting step.[19][20]

Experimental Protocol: Reaction Progress Kinetic Analysis

• Reaction Setup: Assemble the reaction in a temperature-controlled vessel equipped with a sampling port.

• Initiation: Add the catalyst to initiate the reaction.

• Sampling: At regular time intervals, withdraw an aliquot of the reaction mixture and quench it (e.g., by adding a large volume of a suitable solvent).

• Analysis: Analyze the quenched samples by a suitable analytical technique (e.g., GC, HPLC, or NMR) to determine the concentration of reactants and products.

• Data Analysis: Plot the concentration of the product versus time. The initial rate can be determined from the slope of this curve at t=0. By performing a series of experiments where the initial concentration of one component is varied while keeping others constant, the reaction order for each component can be determined. For a more detailed guide on reaction progress kinetic analysis, refer to the work by Blackmond.[21]

Caption: Figure 2. Workflow for Kinetic Analysis.

Isotope Labeling Studies

Isotope labeling is a powerful tool for tracing the fate of atoms throughout a reaction and for determining kinetic isotope effects (KIEs), which can provide insight into transition state structures.[18][22] For example, using a deuterated alkylboronic ester can help to determine whether C-H bond cleavage is involved in the rate-determining step.[16] Carbon-13 labeling can be used to probe the mechanism of carbonylative Suzuki-Miyaura couplings.[23][24][25]

Experimental Protocol: Deuterium Labeling Study to Probe Protodehalogenation

• Synthesis of Labeled Reagent: Synthesize the desired alkylboronic ester with deuterium incorporated at a specific position. For example, to investigate the source of protodehalogenation, the neopentyl glycol portion of the boronic ester can be deuterated.[16]

• Cross-Coupling Reaction: Perform the cross-coupling reaction under standard conditions using the deuterated boronic ester.

• Product Analysis: Analyze the product mixture by mass spectrometry (MS) and/or NMR spectroscopy to determine the extent and position of deuterium incorporation in both the desired cross-coupled product and any side products (e.g., the protodehalogenated arene).

• Interpretation: The presence and location of deuterium in the products provide direct evidence for the mechanistic pathway. For instance, if the protodehalogenated arene contains deuterium, it suggests that the boronic ester is the source of the proton (deuteron).[16]

Computational Studies

Density Functional Theory (DFT) and other computational methods have become indispensable tools for elucidating reaction mechanisms.[15][26] They can be used to calculate the energies of intermediates and transition states, providing a detailed picture of the reaction energy profile.[18] This information can help to distinguish between competing pathways and to rationalize experimentally observed selectivities.[15]

Conclusion: Towards a Predictive Understanding

The Suzuki-Miyaura cross-coupling of alkylboronic esters is a testament to the power of catalytic C-C bond formation. However, its successful application, particularly in the complex settings of pharmaceutical and materials synthesis, requires a deep and nuanced understanding of the underlying reaction mechanisms. By carefully considering the interplay of catalyst, ligand, base, and solvent, and by employing a combination of kinetic, isotopic, and computational studies, researchers can move beyond empirical optimization towards a more rational and predictive approach to reaction design. The continuous refinement of our mechanistic understanding will undoubtedly pave the way for the development of even more efficient, selective, and robust methods for the construction of C(sp³)-C(sp²) linkages in the years to come.

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• Lu, J.; Donnecke, S.; Paci, I.; Leitch, D. C. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chem. Sci.2022 , 13 (10), 2933–2942. [Link]

• Kurosawa, H. Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Dalton Trans.2012 , 41 (14), 3979–3990. [Link]

• Vechorkin, O.; Barbon, S. M.; Baldino, C. M.; Hii, K. K.; Hu, X. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction. ACS Catal.2022 , 12 (5), 2959–2966. [Link]

• Liu, R. Y.; Cruz, F. A.; Morken, J. P. Palladium-Catalyzed Allylic Cross-Coupling Reactions of Primary- and Secondary Homoallylic Electrophiles. J. Am. Chem. Soc.2016 , 138 (49), 15838–15841. [Link]

• Lennox, A. J. J.; Lloyd-Jones, G. C. Transmetalation in the Suzuki-Miyaura Coupling: The Fork in the Trail. Angew. Chem. Int. Ed.2013 , 52 (29), 7362–7370. [Link]

• Thomas, A. A. Pre-transmetalation intermediates in the suzuki-miyaura reaction revealed: the missing link. IDEALS. [Link]

• Al-Amin, M.; El-Faham, A.; El-Sayed, M. S. Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Molecules2020 , 25 (5), 1215. [Link]

• Pérez-Temprano, M. H.; Casares, J. A.; Espinet, P. We Already Know Everything about Oxidative Addition to Pd(0): Do We?. ACS Catal.2023 , 13 (17), 11757–11782. [Link]

• Ahlburg, A.; Lindhardt, A. T.; Taaning, R. H.; Modvig, A. E.; Skrydstrup, T. An air-tolerant approach to the carbonylative Suzuki-Miyaura coupling: applications in isotope labeling. J. Org. Chem.2013 , 78 (20), 10310–10318. [Link]

• Liu, P.; Samec, J. S. M. Computational Mechanistic Study of Stereoselective Suzuki Coupling of an α-Cyano-Activated Secondary Alkyl. ResearchGate. [Link]

• Ahlburg, A.; Lindhardt, A. T.; Taaning, R. H.; Modvig, A. E.; Skrydstrup, T. An Air-Tolerant Approach to the Carbonylative Suzuki–Miyaura Coupling: Applications in Isotope Labeling. J. Org. Chem.2013 , 78 (20), 10310–10318. [Link]

• Matos, K.; Soderquist, J. A. Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. J. Org. Chem.1998 , 63 (3), 461–470. [Link]

• Carrow, B. P.; Hartwig, J. F. Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions. J. Am. Chem. Soc.2011 , 133 (7), 2116–2119. [Link]

• Ahmed, S.; Ali, B.; Ali, M. M.; Shah, M. R. Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Monatsh. Chem.2023 , 154, 1037–1058. [Link]

• Macmillan Group. B-Alkyl Suzuki Couplings. [Link]

• Hazari, N.; Morken, J. P. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Chem. Rev.2020 , 120 (14), 6357–6360. [Link]

• Thomas, A. A.; Zahrt, A. F.; Denmark, S. E. Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction. J. Am. Chem. Soc.2017 , 139 (4), 1545–1562. [Link]

• Matos, K.; Soderquist, J. A. Mechanistic Studies of the Suzuki Cross-Coupling Reaction. J. Org. Chem.1998 , 63 (3), 461–470. [Link]

• Ahlburg, A.; Lindhardt, A. T.; Taaning, R. H.; Modvig, A. E.; Skrydstrup, T. An Air-Tolerant Approach to the Carbonylative Suzuki-Miyaura Coupling: Applications in Isotope Labeling. ResearchGate. [Link]

• Al-Amin, M.; El-Faham, A.; El-Sayed, M. S. Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. ResearchGate. [Link]

• Vechorkin, O.; Barbon, S. M.; Baldino, C. M.; Hii, K. K.; Hu, X. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction. ACS Catal.2022 , 12 (5), 2959–2966. [Link]

• Wang, D.; Wang, H. Mechanistic views and computational studies on transition-metal-catalyzed reductive coupling reactions. ResearchGate. [Link]

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Navigating the Nuances of Alkyl Boronates: A Comparative Guide to Isopropyl and n-Propyl Pinacol Borates in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of modern organic synthesis, the choice of reagent can be the determining factor in the success of a synthetic campaign. Among the vast arsenal of tools available to the synthetic chemist, alkyl pinacol borates have emerged as indispensable partners in powerful carbon-carbon bond-forming reactions, most notably the Suzuki-Miyaura cross-coupling. This guide provides an in-depth technical comparison of two closely related yet distinct reagents: isopropyl pinacol borate and n-propyl pinacol borate. By delving into their synthesis, comparative reactivity in a representative cross-coupling reaction, and the underlying mechanistic principles, this document aims to equip researchers with the field-proven insights necessary to make informed decisions in their synthetic endeavors.

Introduction: The Subtle Power of Isomeric Alkyl Boronates

Isopropyl pinacol borate and n-propyl pinacol borate are isomers that serve as precursors to the corresponding isopropyl and n-propyl nucleophiles in palladium-catalyzed cross-coupling reactions. While their structural difference appears minor—the point of attachment of the boronate group to the three-carbon chain—this subtlety gives rise to distinct steric and electronic properties that can significantly influence reaction kinetics, yields, and even the feasibility of a desired transformation. Understanding these differences is paramount for optimizing reaction conditions and achieving desired synthetic outcomes.

Organoboron reagents, in general, are favored for their exceptional stability, environmental benignity, and broad commercial availability[1]. Pinacol esters, in particular, offer enhanced stability over their corresponding boronic acids, making them easier to handle, purify, and store, which is a significant advantage in multistep syntheses[2][3].

Synthesis of Isopropyl and n-Propyl Pinacol Borates

Both isopropyl and n-propyl pinacol borate can be synthesized through established methods. A common and efficient route involves the reaction of the corresponding Grignard reagent with 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (isopropyl pinacol borate's precursor) or a similar boron electrophile[4].

Head-to-Head Comparison in a Suzuki-Miyaura Cross-Coupling Reaction

Table 1: Theoretical Performance Comparison in a Suzuki-Miyaura Coupling

Parameter	Isopropyl Pinacol Borate	n-Propyl Pinacol Borate	Rationale
Reactivity	Potentially Slower	Potentially Faster	The branched structure of the isopropyl group presents greater steric hindrance around the boron atom, which can slow down the crucial transmetalation step in the catalytic cycle[5]. The linear n-propyl group is less sterically demanding.
Yield	Generally Good to Excellent	Generally Good to Excellent	Both reagents are expected to provide good yields under optimized conditions. However, for sterically congested substrates, the less hindered n-propyl boronate may offer a slight advantage.
Stability	High	High	Both are pinacol esters and thus exhibit good stability, making them suitable for multi-step synthesis and long-term storage[2][3].
Handling	Straightforward	Straightforward	As with most pinacol borates, both are typically liquids or low-melting solids that are relatively easy to handle.

Experimental Protocol: A Representative Suzuki-Miyaura Cross-Coupling

The following is a detailed, step-by-step methodology for a Suzuki-Miyaura cross-coupling reaction, which can be adapted for both isopropyl and n-propyl pinacol borate. This protocol is based on established procedures for coupling alkylboronic esters with aryl halides[6][7].

Reaction: Coupling of an Alkyl Pinacol Borate with 4-Bromoanisole

Materials:

• Alkyl pinacol borate (isopropyl or n-propyl)

• 4-Bromoanisole

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (0.02 mmol, 2 mol%), triphenylphosphine (0.08 mmol, 8 mol%), and potassium carbonate (3.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Under the inert atmosphere, add 4-bromoanisole (1.0 mmol) and the alkyl pinacol borate (1.2 mmol).

• Solvent Addition: Add toluene (5 mL) and water (1 mL) to the flask via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Mechanistic Insights: Steric and Electronic Effects at Play

The differing reactivity between isopropyl and n-propyl pinacol borate can be rationalized by examining their influence on the key steps of the Suzuki-Miyaura catalytic cycle.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination[8].

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Structural Comparison and its Impact on Transmetalation

The rate-determining step in many Suzuki-Miyaura reactions is transmetalation, the transfer of the organic group from the boron atom to the palladium center. The steric environment around the boron atom plays a crucial role in this step.

Figure 2: Steric hindrance comparison.

The branched nature of the isopropyl group creates a more sterically crowded environment around the boron atom compared to the linear n-propyl group[9]. This increased steric bulk can hinder the approach of the palladium complex during the transmetalation step, leading to a slower reaction rate. Conversely, the less encumbered n-propyl group allows for a more facile approach of the palladium complex, potentially leading to a faster reaction.

From an electronic standpoint, both isopropyl and n-propyl groups are electron-donating through an inductive effect. The isopropyl group is slightly more electron-donating than the n-propyl group. This difference in electronic properties is generally considered to have a less pronounced effect on the reactivity in Suzuki-Miyaura couplings compared to the steric differences, especially for alkyl boronates.

Conclusion and Practical Recommendations

The choice between isopropyl pinacol borate and n-propyl pinacol borate is a nuanced one that depends on the specific requirements of the synthetic target and the reaction conditions.

• For sterically demanding couplings or when faster reaction times are desired, n-propyl pinacol borate may be the preferred reagent due to its lower steric profile, which can facilitate a more rapid transmetalation step.

• In cases where steric hindrance is not a primary concern, both reagents are expected to perform well. The high stability of the pinacol ester functionality in both reagents makes them reliable choices for complex, multi-step syntheses.

Ultimately, the optimal choice of reagent should be determined empirically. However, by understanding the fundamental principles of steric and electronic effects that govern their reactivity, researchers can make more strategic decisions, leading to more efficient and successful synthetic outcomes.

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High-resolution mass spectrometry for confirming the structure of reaction products

An In-Depth Guide to High-Resolution Mass Spectrometry for Confirming the Structure of Reaction Products

A Senior Application Scientist's Guide to Unambiguous Structural Confirmation

For researchers, synthetic chemists, and professionals in drug development, the unambiguous confirmation of a reaction product's structure is the cornerstone of progress. While techniques like NMR provide the backbone of structural elucidation, High-Resolution Mass Spectrometry (HRMS) offers an indispensable and complementary layer of evidence, delivering exquisite mass accuracy and precision to rapidly confirm elemental composition and probe molecular architecture. This guide provides a field-proven perspective on leveraging HRMS, moving beyond a simple listing of steps to explain the causality behind experimental choices and data interpretation.

The Core Principle: Why High Resolution Matters

At its heart, mass spectrometry measures the mass-to-charge ratio (m/z) of ions. The "high-resolution" distinction is critical; it refers to the instrument's ability to distinguish between two ions with very similar m/z values.[1] This capability is the foundation for two key pillars of structural confirmation:

• Accurate Mass Measurement: HRMS can determine the mass of a molecule to several decimal places. This is crucial because the exact mass of an atom is not an integer (apart from Carbon-12). This "mass defect" means that molecules with the same nominal mass (integer mass) will have different exact masses.[2] By measuring the exact mass with high accuracy (typically within 5 parts-per-million, or ppm), we can determine the elemental formula of the product.[1][3][4]

• Isotopic Pattern Resolution: The high resolving power of HRMS allows for the clear separation of peaks arising from the natural abundance of isotopes (e.g., ¹³C, ¹⁵N, ³⁴S, ³⁷Cl, ⁸¹Br).[5] Comparing the observed isotopic distribution to the theoretical pattern for a proposed elemental formula provides a powerful secondary check, significantly increasing confidence in the assignment.[6]

Comparing the Workhorses: A Guide to HRMS Analyzers

The choice of mass analyzer dictates the performance capabilities of the instrument. The three primary technologies in the field are Time-of-Flight (TOF), Orbitrap, and Fourier Transform Ion Cyclotron Resonance (FT-ICR). The selection of an analyzer is a critical experimental choice driven by the specific needs of the analysis, such as required resolution, speed, and sample complexity.

Performance Metric	Time-of-Flight (TOF)	Orbitrap	Fourier Transform Ion Cyclotron Resonance (FT-ICR)
Mass Resolution	Up to 60,000	Up to 240,000 (and higher on latest models)[7][8]	>1,000,000[7][8]
Mass Accuracy	< 5 ppm	< 3 ppm (often < 1 ppm with calibration)	< 1 ppm (often sub-ppm)[9]
Principle of Operation	Measures the time it takes for an ion to travel a fixed distance.[10][11][12]	Traps ions in an electrostatic field and measures image current frequency via Fourier Transform.[7][13]	Traps ions in a strong magnetic field and measures their cyclotron frequency via Fourier Transform.[9][14]
Scan Speed	Very Fast (up to 500 spectra/sec)[10]	Fast	Slow
Cost & Complexity	Lower	Moderate	Highest (requires superconducting magnet)[7]
Best For...	Rapid screening, coupling with fast chromatography (UHPLC, GC), general-purpose accurate mass.	High-confidence formula determination, metabolomics, proteomics, complex mixture analysis.[15][16]	Analysis of highly complex mixtures (e.g., petroleomics), fundamental research, achieving the highest possible certainty.[9][17]

The causality behind these differences lies in their fundamental physics. TOF analyzers are fast because all ions are detected from a single acceleration event, making them ideal for capturing transient signals from fast chromatography.[10][18] Orbitrap and FT-ICR analyzers achieve higher resolution by trapping ions and measuring their frequency of oscillation over a longer period.[7] The unparalleled stability of the superconducting magnet in an FT-ICR instrument allows for the longest ion trapping times and thus the most precise frequency measurement, resulting in its ultra-high resolution.[9][14]

A Self-Validating Workflow for Structural Confirmation

The following protocol is designed as a self-validating system, where each step provides a layer of evidence that builds upon the last. This logical progression is crucial for building a trustworthy and defensible structural assignment.

Caption: A validated workflow for HRMS structural confirmation.

Experimental Protocol: Step-by-Step Methodology

1. Sample Preparation:

• Purity: Ensure the sample is of high purity (>90%), as impurities can suppress the ionization of the target compound and complicate spectral interpretation.

• Solvent: Dissolve the sample in a volatile, HPLC-grade solvent compatible with the ionization source (e.g., methanol, acetonitrile, water).[19] Avoid non-volatile salts like phosphates or borates, which can interfere with the spray and contaminate the instrument.[19]

• Concentration: A typical starting concentration is around 1 µM to 10 µM (or ~0.1 mg/mL).[19] The solution should be filtered to remove any particulates that could clog the system.[20]

2. Instrument Calibration:

• Rationale: To achieve sub-5 ppm mass accuracy, the instrument's mass axis must be rigorously calibrated. Environmental fluctuations can cause minor drifts.

• Procedure: Introduce a known calibration compound (or "lock mass") that is continuously infused alongside the sample.[4] The instrument software uses the known mass of the calibrant to correct for any drift in real-time, ensuring the highest possible mass accuracy for your analyte.[21]

3. Full Scan HRMS Acquisition:

• Objective: To measure the accurate mass of the intact molecular ion (e.g., [M+H]⁺, [M+Na]⁺, or [M-H]⁻).

• Procedure: Set the instrument to acquire data over a relevant mass range. Choose an appropriate ionization technique (Electrospray Ionization, ESI, is common for polar reaction products). The high resolution of the measurement will provide a highly accurate m/z value for the molecular ion.

4. Tandem MS (MS/MS) Acquisition:

• Objective: To generate fragment ions that provide information about the molecule's connectivity and distinguish it from structural isomers.[22][23]

• Procedure: The instrument isolates the molecular ion of interest, subjects it to an activation energy (e.g., via collision with an inert gas, known as Collision-Induced Dissociation or CID), and then records the m/z values of the resulting fragment ions.[24][25] Acquiring data at different collision energies can provide varying degrees of fragmentation, offering more complete structural insight.

5. Data Interpretation: A Convergence of Evidence

The final confirmation is not based on a single piece of data but on the convergence of multiple lines of evidence. This logical approach is critical for trustworthiness.

Caption: The logical convergence of HRMS data for structural confirmation.

• Step 1: Propose Elemental Formulas: Using the accurate mass from the full scan, software tools can generate a list of possible elemental formulas that fall within a specified mass tolerance (e.g., ± 5 ppm).[26] It is critical to apply chemical common sense here; for example, constrain the elements to those used in the reaction. Even with high accuracy, multiple formulas may be possible, especially for molecules with masses above 1000 Da.[27]

• Step 2: Validate with Isotope Pattern: Compare the experimentally observed isotopic distribution with the theoretical patterns for the candidate formulas. A close match provides strong evidence for a specific formula. This step is particularly powerful for compounds containing elements with distinctive isotopic signatures, like chlorine or bromine.

• Step 3: Elucidate Structure with Fragmentation: The fragmentation pattern from the MS/MS experiment acts as a molecular fingerprint. The masses of the fragment ions correspond to specific substructures. By analyzing the "neutral losses" (the mass difference between the parent ion and a fragment ion), one can deduce the connectivity of the molecule. This is the most powerful step for distinguishing between isomers, which may have identical accurate masses and isotopic patterns but will almost always exhibit different fragmentation pathways.[28]

By systematically integrating these three pillars of evidence—accurate mass, isotopic pattern, and fragmentation—researchers can achieve a highly confident and verifiable confirmation of their reaction product's structure, a critical step in advancing scientific discovery and drug development.[29]

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in synthesis. The responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, a common pinacol boronate ester. Our focus is to empower you with the scientific rationale behind each step, ensuring a self-validating and safe protocol.

Immediate Safety & Handling: The First Line of Defense

Before initiating any disposal procedure, a thorough understanding of the inherent hazards of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is paramount. This compound is a flammable liquid and vapor, and should be handled with appropriate care.[1] All operations involving this chemical and its waste must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE) is non-negotiable. The following table outlines the minimum required PPE for handling this compound.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against accidental splashes of the chemical or its solutions.
Hand Protection	Nitrile or neoprene gloves. Double gloving is recommended.	Provides a barrier against skin contact. Inspect gloves for any signs of degradation before use.
Body Protection	A flame-resistant lab coat, fully fastened.	Protects against spills and splashes, minimizing skin contact.
Footwear	Closed-toe shoes.	Prevents injury from spills or dropped equipment.

The Core Principle of Disposal: Controlled Hydrolysis

The primary strategy for the safe disposal of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is through controlled hydrolysis. Pinacol boronate esters are susceptible to hydrolysis, which breaks the boronate ester bond to form the corresponding boronic acid (propylboronic acid) and pinacol (2,3-dimethyl-2,3-butanediol).[2][3] This process is typically facilitated under acidic conditions.[2][3]

The resulting propylboronic acid and pinacol are generally more amenable to standard hazardous waste streams than the reactive boronate ester. However, it is crucial to remember that all resulting materials must still be disposed of as hazardous waste.

Disposal Workflow: A Step-by-Step Procedural Guide

This section details the step-by-step process for the safe disposal of small to moderate quantities of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane typically found in a research laboratory setting.

Step 1: Waste Segregation and Collection

• Designated Waste Containers: Use separate, clearly labeled, and chemically compatible containers for liquid and solid waste containing 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.[4][5]

• Labeling: All waste containers must be unequivocally labeled as "Hazardous Waste" and include the full chemical name: "4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane".[4] It is also good practice to indicate that it is a boronic acid derivative.

Step 2: Controlled Hydrolysis for Liquid Waste

This procedure should be performed in a chemical fume hood with appropriate PPE.

• Dilution: In a suitably sized container (e.g., a beaker or flask), dilute the 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane waste with a compatible solvent such as ether.[2][3]

• Acidification: Slowly and with stirring, add a dilute aqueous solution of hydrochloric acid (e.g., 0.1 M HCl).[2][3] The addition should be done cautiously to control any potential exotherm.

• Reaction Time: Allow the mixture to stir at room temperature. The hydrolysis of pinacolyl boronate esters can be relatively rapid, often completing within 20-30 minutes.[2][3]

• Neutralization (Optional, consult EHS): Depending on your institution's guidelines, the acidic aqueous layer may be neutralized with a base (e.g., sodium bicarbonate) before collection. This step should only be performed with explicit approval from your Environmental Health and Safety (EHS) department.

• Collection: Carefully transfer the entire mixture (both organic and aqueous layers) into a labeled hazardous waste container.

Step 3: Solid Waste Disposal

Contaminated solid materials such as gloves, pipette tips, and absorbent paper should be collected in a separate, clearly labeled hazardous waste bag or container.[4] Do not dispose of these materials in the regular trash.

Step 4: Decontamination of Glassware

• Initial Rinse: Rinse the contaminated glassware with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the residual boronate ester. Collect this rinsate as hazardous liquid waste.

• Basic Wash: A wash with a basic solution can help to convert any remaining boronic acid into a more water-soluble boronate salt.[4] This can be followed by a water rinse. All rinsates from this decontamination process must be collected as hazardous liquid waste.[4]

• Final Rinse: Perform a final rinse with deionized water, which should also be collected as hazardous waste.[4]

• Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before reuse.

Step 5: Waste Storage and Pickup

Store all sealed and labeled hazardous waste containers in a designated satellite accumulation area.[4][6] Adhere strictly to your institution's specific procedures for hazardous waste pickup and disposal.[4]

Visualizing the Disposal Decision Process

The following diagram illustrates the decision-making workflow for the proper disposal of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.

Disposal workflow for 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.

Incompatible Materials and Hazardous Decomposition Products

To ensure safety, it is critical to be aware of incompatible materials. 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is incompatible with strong oxidizing agents, acids, and strong bases.[7] Hazardous decomposition products upon combustion include carbon monoxide (CO) and carbon dioxide (CO2).[7]

The Final Word: Institutional Compliance is Key

This guide provides a scientifically grounded framework for the safe disposal of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. However, it is imperative to always consult and adhere to your institution's specific Environmental Health and Safety (EHS) guidelines and local regulations.[4][5] Your EHS office is the ultimate authority on chemical waste disposal in your laboratory.

By integrating these procedures into your laboratory's standard operating protocols, you contribute to a safer research environment and ensure the responsible management of chemical waste.

References

• Proper Disposal of Methylboronic acid pinacol ester-d3: A Safety and Operational Guide. Benchchem.

• 2-Isopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. TCI Chemicals.

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Safety Data Sheet. Thermo Fisher Scientific.

• 4,4,5,5-Tetramethyl-2-vinyl-1,3,2-dioxaborolane (stabilized with Phenothiazine). TCI America.

• 2-(4-Bromo-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Safety Data Sheets. Echemi.

• Navigating the Safe Disposal of Allenylboronic Acid: A Procedural Guide. Benchchem.

• Ethyl 4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-propanoate Safety Data Sheets. Echemi.

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. National Institutes of Health.

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. ACS Publications.

• Deprotection of Pinacolyl Boronate Esters by Transesterification with Polystyrene—Boronic Acid. ResearchGate.

• Deprotection of Pinacolyl Boronate Esters via Hydrolysis of Intermediate Potassium Trifluoroborates. ResearchGate.

• 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. PubChem.

• Chemical Waste Disposal Guidelines. Unknown Source.

• Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains. Ball State University.

• Boronic acid pinacol ester deprotection. Reddit.

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Sigma-Aldrich.

• 1,3,2-Dioxaborolane-2-propanoic acid, 4,4,5,5-tetramethyl-, methyl ester. CymitQuimica.

• 4,4,5,5-Tetramethyl-2-(2-methylprop-1-en-1-yl)-1,3,2-dioxaborolane. PubChem.

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 94%. Fisher Scientific.

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.

• 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Safety Data Sheet. Thermo Fisher Scientific.

• 4,4,5,5-Tetramethyl-2-(2-naphthyl)-1,3,2-dioxaborolane. TCI America.

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Safeguarding Your Research: A Comprehensive Guide to Handling 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane

In the landscape of modern drug discovery and organic synthesis, propylboronic acid pinacol ester, formally known as 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane, is a valuable reagent. Its utility, however, is matched by the imperative for stringent safety protocols. This guide provides an in-depth operational plan for the safe handling, storage, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment: Understanding the Compound

4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane is classified as a flammable liquid and vapor.[1] It is crucial to recognize its potential hazards to mitigate risks effectively. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound and its close structural analogs present the following hazards:

• Flammability: Flammable liquid and vapor (H226).[1][2]

• Skin Irritation: May cause skin irritation (H315).[2][3]

• Eye Irritation: Can cause serious eye irritation (H319).[2][3]

• Respiratory Irritation: May cause respiratory irritation (H335).[2][3]

A thorough risk assessment should be conducted before any handling of this chemical, considering the quantities being used and the specific laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane. The following table summarizes the required PPE, designed to prevent exposure through all potential routes.

Body Part	Required PPE	Rationale
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact and potential irritation.[4][5] Gloves must be inspected before use.[6]
Eyes/Face	Safety goggles with side shields or a face shield	To protect against splashes that can cause serious eye irritation.[7][8] Standard safety glasses are insufficient.
Body	Flame-resistant laboratory coat and chemical-resistant apron	To protect against splashes and in the event of a fire. For larger quantities, chemical-resistant coveralls may be necessary.[5][6]
Respiratory	Use in a well-ventilated area or a chemical fume hood	To prevent inhalation of vapors which can cause respiratory tract irritation.[3][4] For situations with inadequate ventilation, a NIOSH-approved respirator may be required.[7]

Safe Handling and Operational Workflow

Adherence to a systematic workflow is paramount for minimizing risk. The following diagram and procedural steps outline the safe handling of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane from initial preparation to final disposal.

A visual workflow for the safe handling of 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane.

Step-by-Step Handling Procedure:

• Preparation:

  • Always work in a well-ventilated area, preferably within a certified chemical fume hood to mitigate vapor inhalation.[3][4]

  • Don all required PPE as outlined in the table above.

  • Ensure an emergency eyewash station and safety shower are readily accessible.[9]

  • Keep away from heat, sparks, open flames, and hot surfaces.[10][11] Use non-sparking tools to prevent ignition.[6][10]

• Dispensing and Use:

  • Ground and bond containers and receiving equipment to prevent static discharge.[9][10]

  • When transferring, pour slowly and carefully to avoid splashing.

  • Keep the container tightly closed when not in use to prevent the release of flammable vapors.[10]

• In Case of a Spill:

  • Evacuate non-essential personnel from the area.

  • Remove all sources of ignition.[6][9]

  • Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

  • Collect the absorbed material into a suitable, sealed container for disposal.[6]

Storage and Disposal Plan

Storage:

• Store in a cool, dry, and well-ventilated place, away from sources of ignition.[12]

• Keep containers tightly sealed to prevent moisture entry and vapor escape.

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[13]

Disposal:

• All waste containing 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane must be treated as hazardous waste.

• Dispose of the chemical and its container in accordance with local, state, and federal regulations.[3] This typically involves sending it to a licensed chemical destruction facility.[6][14]

• Do not dispose of this chemical down the drain or into the environment.[14]

By integrating these safety measures into your standard operating procedures, you can confidently and safely utilize 4,4,5,5-Tetramethyl-2-propyl-1,3,2-dioxaborolane in your research endeavors, fostering a culture of safety and scientific excellence.

References

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